9H-xanthene-9-carboxamide

• CAS: 5813-90-1

Core Science & Biosynthesis

An In-depth Technical Guide to 9H-xanthene-9-carboxamide: A Privileged Scaffold in Medicinal Chemistry

Abstract

The 9H-xanthene core is a tricyclic heterocyclic system recognized as a "privileged scaffold" in medicinal chemistry, forming the structural basis for a multitude of biologically active compounds.[1][2] This guide focuses on a key derivative, 9H-xanthene-9-carboxamide, and its analogues. We will provide a comprehensive overview of its chemical structure, physicochemical properties, and detailed synthetic methodologies. Furthermore, this whitepaper will delve into the critical role of xanthene carboxamide derivatives as modulators of key signaling pathways, including the AMP-activated protein kinase (AMPK) and metabotropic glutamate receptor 1 (mGluR1) pathways, which are pivotal targets in metabolic and neurological disorders, respectively.[3] This document is intended to serve as a foundational resource for researchers, scientists, and drug development professionals dedicated to exploring the therapeutic potential of this versatile chemical entity.

Introduction: The Significance of the Xanthene Scaffold

Xanthene (10H-9-oxaanthracene) is an oxygen-containing heterocyclic compound whose derivatives are fundamental to various fields, from fluorescent dyes like fluorescein and rhodamines to a wide array of pharmacologically active agents. The rigid, tricyclic structure of the xanthene nucleus provides a unique three-dimensional framework that can be strategically functionalized, particularly at the C9 position, to interact with diverse biological targets.[4][5] The presence of different substituents at this position strongly influences the molecule's physicochemical properties and biological applications.[4][6]

Derivatives of 9H-xanthene have demonstrated a remarkable spectrum of activities, including neuroprotective, antitumor, antimicrobial, and anti-inflammatory properties.[5][7] The carboxamide functional group, in particular, is a cornerstone of modern drug design due to its ability to act as a hydrogen bond donor and acceptor, contributing to robust and specific interactions with protein targets. This guide specifically explores the synthesis, properties, and biological significance of 9H-xanthene-9-carboxamide and its closely related analogues.

Chemical Structure and Physicochemical Properties

The core structure of 9H-xanthene-9-carboxamide consists of the tricyclic xanthene system with a carboxamide group attached to the central, sp³-hybridized carbon at the 9-position. While comprehensive experimental data for the primary carboxamide is not extensively published, the properties can be reliably inferred from its well-characterized precursor, 9H-xanthene-9-carboxylic acid.[3][8]

Property	Value (for 9H-xanthene-9-carboxylic acid)	Reference
Molecular Formula	C₁₄H₁₀O₃	[8]
Molecular Weight	226.23 g/mol	[8]
IUPAC Name	9H-xanthene-9-carboxylic acid	[8]
CAS Number	82-07-5	[8]
Appearance	White to off-white solid	[3]
Melting Point	221-225 °C	[3]
Solubility	Insoluble in water	[3]
SMILES	C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)O	[8]

Spectroscopic Profile (Expected for Carboxamide)

Based on the known spectra of the parent carboxylic acid and related esters, the following spectral characteristics can be predicted for 9H-xanthene-9-carboxamide.[3][9][10]

• ¹H NMR: The proton NMR spectrum is expected to feature distinct signals. The aromatic protons of the xanthene core would appear in the downfield region (typically 7.0-8.0 ppm). The methine proton at the C9 position would likely be a singlet, and two broad singlets corresponding to the -NH₂ protons of the primary amide would also be present.[3][9]

• ¹³C NMR: The carbon NMR spectrum would show a characteristic signal for the carbonyl carbon of the amide group, in addition to the distinct signals for the aromatic carbons and the methine carbon at the C9 position.[9]

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of 9H-xanthene-9-carboxamide. High-resolution mass spectrometry would be used to confirm the elemental composition.[9]

Synthesis and Characterization

The most direct and common route to 9H-xanthene-9-carboxamide and its N-substituted derivatives involves a two-step process starting from the corresponding carboxylic acid. The formation of amides from a carboxylic acid is a fundamental transformation in organic synthesis, typically proceeding through the activation of the carboxyl group.[6]

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 9H-xanthene-9-carboxamides.

Experimental Protocol: Synthesis via Acyl Chloride Intermediate

This protocol describes a representative, field-proven procedure for synthesizing N-substituted 9H-xanthene-9-carboxamides from the parent carboxylic acid. The formation of the primary amide (9H-xanthene-9-carboxamide) would follow a similar path using an ammonia source.

Materials:

• 9H-xanthene-9-carboxylic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Desired primary or secondary amine (e.g., aniline, benzylamine)

• Triethylamine (TEA) or other non-nucleophilic base

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Methodology:

• Activation of the Carboxylic Acid (Formation of Acyl Chloride):

  • Rationale: The carboxylic acid hydroxyl group is a poor leaving group. Converting it to an acyl chloride creates a highly reactive electrophile, facilitating nucleophilic attack by the amine.

  • Procedure: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 9H-xanthene-9-carboxylic acid (1.0 eq) in anhydrous DCM. Add oxalyl chloride (1.5 eq) dropwise at 0 °C, followed by a catalytic amount of dimethylformamide (DMF). Allow the reaction to warm to room temperature and stir for 2-3 hours, or until gas evolution ceases and the solution becomes clear. The solvent and excess reagent are then removed under reduced pressure to yield the crude 9H-xanthene-9-carbonyl chloride.[6]

• Amide Bond Formation:

  • Rationale: The amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A base like triethylamine is added to neutralize the HCl byproduct, preventing protonation of the reactant amine.

  • Procedure: Dissolve the crude acyl chloride in fresh anhydrous DCM. In a separate flask, dissolve the desired amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM. Cool the amine solution to 0 °C and add the acyl chloride solution dropwise with vigorous stirring. Allow the reaction to proceed at room temperature for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Rationale: This sequence removes unreacted reagents, the HCl salt, and other aqueous-soluble impurities.

  • Procedure: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 5% HCl solution, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Final Purification:

  • Rationale: Column chromatography is employed to isolate the pure amide product from any remaining starting materials or non-polar byproducts.

  • Procedure: The crude product is purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure 9H-xanthene-9-carboxamide derivative. The structure should be confirmed by NMR and mass spectrometry.[1]

Applications in Drug Discovery and Medicinal Chemistry

The xanthene carboxamide scaffold is a key pharmacophore in the development of novel therapeutics, particularly for metabolic and neurological diseases.[11]

Activation of AMP-Activated Protein Kinase (AMPK)

AMPK is a critical cellular energy sensor; its activation has insulin-sensitizing effects, making it a prime therapeutic target for type 2 diabetes.[4] Certain N-substituted 9H-xanthene-9-carboxamide derivatives have been identified as potent activators of AMPK.[4]

• Mechanism of Action: These compounds have been shown to activate AMPK in a manner dependent on the upstream kinase LKB1. Activation of the LKB1-AMPK pathway stimulates the translocation of glucose transporter 4 (GLUT4) to the cell membrane, particularly in muscle cells, which enhances glucose uptake from the bloodstream and improves glucose tolerance.[4]

• Therapeutic Implication: The discovery that specific xanthene carboxamides, such as those with nitro- and cyano-phenyl thioureido side chains, can regulate glucose homeostasis via this pathway makes them promising lead compounds for the development of new oral antidiabetic drugs.[4]

Caption: LKB1-dependent activation of AMPK by xanthene derivatives.[4]

Positive Allosteric Modulation of mGluR1

The metabotropic glutamate receptor 1 (mGluR1) is a G-protein coupled receptor that plays a crucial role in modulating synaptic plasticity and neuronal excitability. Its dysregulation is implicated in various neurological and psychiatric disorders.[6] Derivatives of 9H-xanthene-9-carboxylic acid, including amides and carbamates, have been developed as potent and selective positive allosteric modulators (PAMs) of mGluR1.[3][6][11]

• Mechanism of Action: As PAMs, these compounds do not activate the mGluR1 receptor directly. Instead, they bind to an allosteric site distinct from the glutamate binding site, enhancing the receptor's response to its endogenous ligand, glutamate.[3][6] This potentiation of the natural signal can restore physiological function without causing the overstimulation associated with direct agonists.

• Therapeutic Implication: The ability to fine-tune mGluR1 signaling makes these xanthene derivatives valuable pharmacological tools and potential therapeutic agents for conditions like anxiety, chronic pain, and certain neurodegenerative diseases.[6][11]

Conclusion

9H-xanthene-9-carboxamide and its derivatives represent a versatile and powerful class of compounds with significant therapeutic potential. The xanthene core serves as a robust scaffold, and functionalization at the C9 position with a carboxamide moiety provides a key interaction point for biological targets. The straightforward and scalable synthetic routes allow for the generation of diverse chemical libraries for structure-activity relationship studies.[2] The demonstrated activity of these compounds as AMPK activators and mGluR1 positive allosteric modulators highlights their promise in addressing unmet needs in metabolic and neurological medicine. Future research will undoubtedly continue to uncover new biological activities and refine the therapeutic profiles of this privileged chemical class.

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An In-depth Technical Guide to the Physicochemical Properties of 9H-xanthene-9-carboxamide

Introduction

The 9H-xanthene scaffold is a privileged heterocyclic structure, forming the core of a multitude of compounds with significant applications ranging from fluorescent dyes to pharmacologically active agents.[1][2][3] 9H-xanthene-9-carboxamide, a key derivative, has garnered substantial interest within the scientific community, particularly in the fields of medicinal chemistry and drug development. Its tricyclic framework, incorporating an oxygen-containing central ring, and the carboxamide functional group at the 9-position, bestow upon it a unique combination of structural rigidity and chemical reactivity.[3][4] Understanding the fundamental physicochemical properties of this molecule is paramount for researchers aiming to harness its potential in the synthesis of novel therapeutic agents and functional materials.

This technical guide provides a comprehensive analysis of the core physicochemical characteristics of 9H-xanthene-9-carboxamide. It is designed to serve as an essential resource for researchers, scientists, and drug development professionals, offering not only a compilation of critical data but also insights into the experimental methodologies and the scientific rationale behind them. We will delve into its structural and spectral properties, outline detailed analytical protocols, and discuss its relevance in the broader context of medicinal chemistry.

Core Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in both biological and chemical systems. For 9H-xanthene-9-carboxamide, these parameters are crucial for predicting its solubility, stability, and potential as a drug candidate or synthetic intermediate.

Property	Value	Source
Molecular Formula	C₁₄H₁₁NO₂	[5][6]
Molecular Weight	225.24 g/mol	[5][6]
Appearance	Solid	[5][7]
Melting Point	245 °C	[5]
Normal Boiling Point	516.03 °C (Predicted)	[5]
Solubility	24.8 µg/mL (at pH 7.4)	[6]
Topological Polar Surface Area	52.3 Ų	[6]
CAS Number	5813-90-1	[5][6]

The limited aqueous solubility at physiological pH is a critical consideration for drug development, potentially influencing the compound's bioavailability.[6] The high melting point suggests a stable crystalline lattice structure.[5]

Molecular Structure and Spectroscopic Elucidation

The definitive identification and purity assessment of 9H-xanthene-9-carboxamide rely on a suite of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Caption: 2D structure of 9H-xanthene-9-carboxamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific experimental spectra for 9H-xanthene-9-carboxamide are not widely published, the expected signals can be predicted based on its structure and data from analogous compounds like its parent carboxylic acid.[8][9]

• ¹H NMR: The spectrum would feature distinct regions. The aromatic protons on the two benzene rings of the xanthene core would appear in the downfield region (typically 7.0-8.0 ppm). A unique singlet would correspond to the methine proton at the C9 position. The amide protons (-NH₂) would likely appear as a broad singlet, with its chemical shift being solvent-dependent.

• ¹³C NMR: The carbon spectrum would show signals for the carbonyl carbon of the amide group (typically in the 160-180 ppm range). Multiple signals would be present for the aromatic carbons, and a distinct signal would correspond to the sp³-hybridized C9 carbon.

Infrared (IR) Spectroscopy

FTIR spectroscopy is invaluable for identifying the key functional groups within the molecule.[6][7]

• N-H Stretching: The amide group will exhibit characteristic N-H stretching vibrations, typically appearing as one or two bands in the 3100-3500 cm⁻¹ region.

• C=O Stretching (Amide I band): A strong absorption band corresponding to the carbonyl stretch is expected around 1650-1690 cm⁻¹. This is a highly diagnostic peak for the amide functionality.

• C-O-C Stretching: The aryl ether linkage within the xanthene core will produce a strong, characteristic C-O-C asymmetric stretching band, generally found in the 1200-1300 cm⁻¹ region.[10]

• Aromatic C-H Stretching: These vibrations will be observed at wavenumbers above 3000 cm⁻¹.[10]

Mass Spectrometry

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation analysis. For 9H-xanthene-9-carboxamide (MW = 225.24 g/mol ), a high-resolution mass spectrum would show a molecular ion peak ([M]⁺) or a protonated molecule ([M+H]⁺) corresponding to its exact mass (225.078979 Da).[6] Common fragmentation pathways would likely involve the loss of the carboxamide group or cleavage of the xanthene ring.

Experimental Protocols

To ensure scientific integrity, the characterization of 9H-xanthene-9-carboxamide must follow validated experimental protocols. The following are representative methodologies for key analytical techniques.

Protocol 1: Characterization by Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify the primary functional groups of the molecule.

• Methodology: Attenuated Total Reflectance (ATR)-FTIR is the preferred method for solid samples due to its minimal sample preparation requirements.

• Instrumentation: A Bruker Tensor 27 FT-IR spectrometer or equivalent.[6]

• Procedure:

  • Record a background spectrum of the clean, empty ATR crystal to eliminate atmospheric interference (CO₂, H₂O).

  • Place a small amount of the solid 9H-xanthene-9-carboxamide sample directly onto the ATR crystal.

  • Apply pressure using the instrument's clamp to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum, typically by co-adding multiple scans (e.g., 32 scans) to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

  • The resulting spectrum is automatically background-corrected by the instrument software.

  • Analyze the spectrum for characteristic absorption bands corresponding to the amide, ether, and aromatic functional groups.

Protocol 2: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the chemical structure and assess the purity of the compound.

• Instrumentation: An NMR Spectrometer (e.g., 400 MHz or higher).

• Materials: Deuterated solvent such as DMSO-d₆ (due to the potential for better solubility of the amide compared to CDCl₃).

• Procedure:

  • Dissolve approximately 5-10 mg of the purified compound in ~0.7 mL of the chosen deuterated solvent in an NMR tube.

  • Acquire the ¹H NMR spectrum, ensuring an appropriate number of scans for a good signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons for each signal.

  • Acquire the ¹³C NMR spectrum. This may require a longer acquisition time.

  • Correlate the observed chemical shifts, multiplicities, and integrations with the expected structure of 9H-xanthene-9-carboxamide.

Caption: A typical workflow for the synthesis and characterization of 9H-xanthene-9-carboxamide.

Synthesis and Biological Context

9H-xanthene-9-carboxamide is typically synthesized from its parent, 9H-xanthene-9-carboxylic acid. This is often achieved through the formation of a more reactive intermediate, such as an acyl chloride, followed by reaction with ammonia or an ammonia equivalent. The versatility of this synthetic route allows for the creation of a wide array of N-substituted amide derivatives, which is a cornerstone of medicinal chemistry exploration.

The interest in this xanthene core is driven by the diverse biological activities exhibited by its derivatives.[3][4] For instance, specific derivatives of 9H-xanthene-9-carboxylic acid have been identified as potent activators of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy.[1] Activation of AMPK is a promising therapeutic strategy for metabolic disorders like type 2 diabetes. This activation is often dependent on the upstream kinase LKB1. Other derivatives have been investigated as positive allosteric modulators of metabotropic glutamate receptors (mGluRs), which are important targets for neurological disorders.[11]

Caption: LKB1-dependent AMPK activation pathway modulated by xanthene derivatives.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 9H-xanthene-9-carboxamide is classified as toxic if swallowed and toxic to aquatic life with long-lasting effects.[6] Therefore, appropriate personal protective equipment (PPE), including gloves, lab coats, and safety glasses, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

9H-xanthene-9-carboxamide is a well-defined crystalline solid with a distinct set of physicochemical properties that make it a valuable scaffold in chemical and pharmaceutical research. Its structural features, confirmed through spectroscopic analysis, provide a robust platform for the synthesis of diverse derivatives. The established protocols for its characterization ensure the reliability and reproducibility of experimental outcomes. As research into metabolic and neurological disorders continues to advance, the strategic importance of understanding the fundamental properties of core structures like 9H-xanthene-9-carboxamide cannot be overstated, paving the way for the development of next-generation therapeutic agents.

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Synthesis of 9H-xanthene-9-carboxamide from xanthone

An In-depth Technical Guide to the Synthesis of 9H-xanthene-9-carboxamide from Xanthone

Abstract

The 9H-xanthene scaffold is a privileged heterocyclic motif integral to numerous biologically active compounds and functional materials. Its derivatives, particularly at the C9 position, have garnered significant attention in medicinal chemistry for their diverse pharmacological activities. This technical guide provides a comprehensive, in-depth exploration of a robust and scalable synthetic pathway to 9H-xanthene-9-carboxamide, starting from the readily available precursor, xanthone. This document is tailored for researchers, medicinal chemists, and process development scientists, offering not only detailed experimental protocols but also the underlying chemical principles and strategic considerations for each synthetic transformation. We will dissect a validated three-step sequence: the reduction of xanthone to 9H-xanthene, subsequent carboxylation at the C9 position to yield 9H-xanthene-9-carboxylic acid, and the final amidation to afford the target molecule.

Introduction: The Significance of the Xanthene Core

Xanthenes are a class of oxygen-containing tricyclic compounds that serve as the core structure for a wide array of molecules with significant biological applications.[1] The versatility of the xanthene nucleus, particularly the reactivity of the C9 position, allows for the introduction of various functional groups, leading to derivatives with tailored physicochemical and pharmacological properties.[1][2] Among these, 9H-xanthene-9-carboxamide and related structures have emerged as promising agents in drug discovery.

Notably, derivatives of 9H-xanthene-9-carboxylic acid have been identified as potent activators of AMP-activated protein kinase (AMPK), a critical enzyme in regulating cellular energy homeostasis.[3] AMPK activation is a key therapeutic target for metabolic diseases, including type 2 diabetes.[1] Furthermore, other C9-substituted xanthenes have been developed as positive allosteric modulators (PAMs) of the metabotropic glutamate receptor 1 (mGluR1), presenting opportunities for treating neurological and psychiatric disorders.[3][4] Given this therapeutic potential, a clear and efficient synthetic route to 9H-xanthene-9-carboxamide is of high value to the scientific community.

Strategic Overview of the Synthetic Pathway

The transformation of xanthone into 9H-xanthene-9-carboxamide is most effectively achieved through a three-step synthetic sequence. This strategy is predicated on progressively modifying the functionality at the C9 position.

• Reduction: The initial step involves the complete reduction of the C9 ketone of xanthone to a methylene bridge, yielding the 9H-xanthene core.

• Carboxylation: The acidic C9 proton of 9H-xanthene is abstracted by a strong base to form a carbanion, which is subsequently trapped with carbon dioxide to install the carboxylic acid functionality.

• Amidation: The resulting 9H-xanthene-9-carboxylic acid is converted to the target primary amide, 9H-xanthene-9-carboxamide.

The entire workflow is depicted below.

Diagram 1: Overall synthetic workflow from Xanthone to 9H-xanthene-9-carboxamide.

Part I: Reduction of Xanthone to 9H-Xanthene

Mechanistic Rationale

The conversion of the chemically robust ketone in xanthone to a methylene group requires forcing conditions. The Huang-Minlon reduction, a modification of the Wolff-Kishner reduction, is an ideal choice for this transformation. It involves the reaction of the ketone with hydrazine hydrate to form a hydrazone intermediate, which, upon heating with a strong base (like potassium hydroxide) in a high-boiling solvent (like diethylene glycol), decomposes to release nitrogen gas and form the desired methylene group. This method is particularly effective for aryl ketones and is well-suited for industrial-scale production due to its relatively low cost and operational simplicity.[5]

Experimental Protocol: Huang-Minlon Reduction

This protocol is adapted from established procedures for the reduction of aryl ketones.[5]

Table 1: Reagents and Materials for Xanthone Reduction

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (per 10g Xanthone)	Molar Eq.
Xanthone	C₁₃H₈O₂	196.21	10.0 g	1.0
Hydrazine Hydrate (~80%)	N₂H₄·H₂O	50.06	10 mL	~3.1
Potassium Hydroxide (KOH)	KOH	56.11	10.0 g	~3.5
Diethylene Glycol	C₄H₁₀O₅	106.12	100 mL	Solvent
Hydrochloric Acid (HCl)	HCl	36.46	As needed for neutralization	-
Deionized Water	H₂O	18.02	For workup and washing	-

Procedure:

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a reflux condenser and a thermometer, add xanthone (10.0 g), potassium hydroxide (10.0 g), diethylene glycol (100 mL), and hydrazine hydrate (10 mL).

• Hydrazone Formation: Heat the mixture to 130-140 °C and maintain for 2 hours. During this time, the xanthone will react to form the corresponding hydrazone.

• Decomposition: After 2 hours, slowly increase the temperature to 190-200 °C, allowing water and excess hydrazine to distill off. Maintain the reaction at this temperature for 4-5 hours, or until the evolution of nitrogen gas ceases.

• Workup: Cool the reaction mixture to room temperature. Carefully pour the dark solution into 500 mL of cold deionized water.

• Neutralization & Isolation: Acidify the aqueous mixture with concentrated HCl until it is acidic to litmus paper. The crude 9H-xanthene will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with deionized water until the filtrate is neutral, and dry in a vacuum oven. The crude product can be further purified by recrystallization from ethanol to yield pure 9H-xanthene.

Part II: Carboxylation of 9H-Xanthene

Mechanistic Rationale

The C9 methylene protons of 9H-xanthene are benzylic and flanked by two phenyl rings, rendering them sufficiently acidic (pKa ≈ 29 in DMSO) to be deprotonated by a very strong base. Organolithium reagents, such as n-butyllithium (n-BuLi), are commonly used for this purpose. The resulting C9 carbanion is a potent nucleophile. Bubbling carbon dioxide gas through the solution of the carbanion at low temperatures leads to an efficient carboxylation reaction, forming the lithium salt of 9H-xanthene-9-carboxylic acid. An acidic workup then protonates the carboxylate to yield the desired product.[5] Maintaining anhydrous conditions and low temperatures is critical to prevent quenching of the organolithium reagent and to minimize side reactions.

Experimental Protocol: Deprotonation and Carboxylation

This procedure outlines the formation of the C9 carbanion and its subsequent reaction with CO₂.[5]

Table 2: Reagents and Materials for Carboxylation

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (per 10g 9H-Xanthene)	Molar Eq.
9H-Xanthene	C₁₃H₁₀O	182.22	10.0 g	1.0
n-Butyllithium (2.5 M in hexanes)	C₄H₉Li	64.06	24.2 mL	1.1
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	200 mL	Solvent
Carbon Dioxide (gas)	CO₂	44.01	Excess (bubbled through)	Excess
Hydrochloric Acid (1 M)	HCl	36.46	For workup	-
Diethyl Ether	C₄H₁₀O	74.12	For extraction	-

Procedure:

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add 9H-xanthene (10.0 g) to a dry 500 mL three-neck flask. Add anhydrous THF (200 mL) and stir until dissolved.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (24.2 mL, 1.1 eq) dropwise via syringe over 30 minutes, maintaining the internal temperature below -70 °C. A deep red or purple color should develop, indicating the formation of the xanthenyl anion. Stir for 1 hour at -78 °C.

• Carboxylation: While maintaining the low temperature, bubble dry carbon dioxide gas through the solution for 1-2 hours. The color of the solution will fade as the anion is quenched.

• Workup: Allow the reaction to slowly warm to room temperature. Quench the reaction by adding 1 M HCl (100 mL).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 100 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude solid is 9H-xanthene-9-carboxylic acid, which can be purified by recrystallization from a suitable solvent like toluene. The product is a white to off-white solid.[3]

Part III: Amidation of 9H-xanthene-9-carboxylic acid

Methodology Comparison

The conversion of a carboxylic acid to a primary amide can be accomplished through several methods. The choice of method depends on factors such as desired purity, reaction scale, and tolerance for harsh conditions.

Table 3: Comparison of Common Amidation Methods

Method	Key Reagents	Conditions	Advantages	Disadvantages
Direct Thermal Amidation	Ammonium carbonate or Ammonia[6][7]	High temperature (reflux, >150 °C)	Simple, inexpensive reagents.	Harsh conditions, potential for side products, lower yield.
Acyl Chloride Route	Thionyl chloride (SOCl₂), Oxalyl chloride; Ammonia	Two steps: 1) Reflux, 2) 0 °C to RT	High reactivity, generally good yields.	Generates corrosive HCl byproduct, requires handling of moisture-sensitive acyl chloride.[4]
Peptide Coupling Agents	CDI, DCC, HATU, EDCI; Ammonia source	Mild (0 °C to RT)	High yields, excellent purity, mild conditions.[4][8]	Reagents are more expensive, byproduct removal can be necessary (e.g., DCU from DCC).

For laboratory-scale synthesis where purity and yield are paramount, the use of a peptide coupling agent is often the superior choice. Carbonyldiimidazole (CDI) is a particularly effective reagent that activates the carboxylic acid under mild conditions, producing a highly reactive acylimidazolide intermediate. Subsequent reaction with an ammonia source readily affords the amide, with gaseous CO₂ and water-soluble imidazole as the only byproducts, simplifying purification.

Recommended Protocol: CDI-Mediated Amidation

This protocol provides a reliable and high-yielding method for the synthesis of 9H-xanthene-9-carboxamide.

Diagram 2: Two-stage mechanism of CDI-mediated amidation.

Table 4: Reagents and Materials for Amidation

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (per 5g Acid)	Molar Eq.
9H-xanthene-9-carboxylic acid	C₁₄H₁₀O₃	226.23	5.0 g	1.0
Carbonyldiimidazole (CDI)	C₇H₆N₄O	162.15	3.9 g	1.1
Anhydrous Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	Solvent
Ammonium Hydroxide (28-30%)	NH₄OH	35.04	20 mL	Excess
Deionized Water	H₂O	18.02	For washing	-
Brine	NaCl (aq)	-	For washing	-

Procedure:

• Activation: Under an inert atmosphere, dissolve 9H-xanthene-9-carboxylic acid (5.0 g) in anhydrous DCM (100 mL) in a 250 mL flask. Add CDI (3.9 g, 1.1 eq) portion-wise at room temperature. Stir the mixture for 2-3 hours. Evolution of CO₂ gas will be observed. The completion of the activation step can be monitored by TLC.

• Aminolysis: Cool the reaction mixture to 0 °C in an ice bath. Slowly add concentrated ammonium hydroxide solution (20 mL) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously overnight. A white precipitate of the product will form.

• Isolation: Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid sequentially with deionized water and a small amount of cold DCM to remove any unreacted starting material and imidazole byproduct. Dry the solid under vacuum to afford pure 9H-xanthene-9-carboxamide.

Characterization of 9H-xanthene-9-carboxamide

The final product should be characterized to confirm its identity and purity.

Table 5: Physicochemical and Spectroscopic Data

Property	Value / Expected Data	Source(s)
IUPAC Name	9H-xanthene-9-carboxamide	[9]
Molecular Formula	C₁₄H₁₁NO₂	[9]
Molecular Weight	225.24 g/mol	[9]
Appearance	White to off-white solid	-
¹H NMR	Expected signals for aromatic protons (δ 7.0-8.0 ppm), a singlet for the C9 methine proton, and broad signals for the -NH₂ protons.	[3][10]
¹³C NMR	Expected signals for the carbonyl carbon (~170 ppm) and distinct signals for the aromatic carbons of the tricyclic xanthene structure.	[3]
Mass Spectrum	Molecular ion peak (M+) at m/z = 225.08.	[9]
IR Spectrum	Characteristic peaks for N-H stretching (two bands, ~3200-3400 cm⁻¹), C=O stretching (~1660 cm⁻¹), and C-O-C stretching of the xanthene ether bridge.	[9]

Conclusion

This guide details a reliable and well-precedented three-step synthesis of 9H-xanthene-9-carboxamide from xanthone. The pathway leverages robust, named reactions and modern coupling chemistry to provide a logical and efficient route to a valuable scaffold for drug discovery. By explaining the rationale behind each synthetic choice and providing detailed, self-validating protocols, this document serves as a practical resource for researchers aiming to synthesize and explore the therapeutic potential of xanthene derivatives.

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Mechanism of action of 9H-xanthene-9-carboxamide derivatives

An In-Depth Technical Guide to the Multifaceted Mechanisms of Action of 9H-Xanthene-9-Carboxamide Derivatives

Abstract

The 9H-xanthene-9-carboxamide scaffold represents a "privileged structure" in medicinal chemistry, serving as the foundation for compounds with a remarkable breadth of biological activities.[1][2] This technical guide provides a comprehensive analysis of the primary and emerging mechanisms of action associated with these derivatives, tailored for researchers, scientists, and drug development professionals. We will dissect the molecular interactions and signaling pathways through which these compounds exert their effects, including the activation of AMP-activated protein kinase (AMPK) for metabolic regulation, positive allosteric modulation of the metabotropic glutamate receptor 1 (mGlu1) for neuromodulatory applications, and antagonism of the CCR1 receptor for anti-inflammatory potential. By synthesizing data from structure-activity relationship studies, cell-based assays, and binding kinetics, this guide offers a cohesive narrative on the polypharmacology of 9H-xanthene-9-carboxamide derivatives. Furthermore, we provide detailed, field-proven experimental protocols to empower researchers to validate these mechanisms and explore new therapeutic avenues.

Part 1: The 9H-Xanthene-9-Carboxamide Scaffold: A Core of Versatility

The therapeutic versatility of the 9H-xanthene-9-carboxamide framework stems from its unique three-dimensional structure. The tricyclic xanthene core is a rigid, oxygen-containing dibenzo[b,e]pyran system that provides a defined orientation for substituents.[3] The carboxamide group at the 9-position is a critical functional handle that not only influences physicochemical properties like solubility and hydrogen bonding capacity but also serves as a key interaction point with biological targets.[4] The presence and nature of substituents on the xanthene rings and the carboxamide nitrogen strongly dictate the specific mechanism of action, allowing for the fine-tuning of activity towards distinct molecular targets.[2][5] This inherent tunability has enabled the development of derivatives with applications spanning metabolic disease, neuroscience, inflammation, and oncology.[6][7]

Part 2: Primary Mechanisms of Action

Modulation of Cellular Energy Homeostasis: AMPK Pathway Activation

A prominent mechanism of action for certain 9H-xanthene-9-carboxamide derivatives is the activation of AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis.[6] AMPK activation is a highly sought-after therapeutic strategy for metabolic disorders, particularly type 2 diabetes.[8]

Causality of Action: These xanthene derivatives function by activating AMPK in a manner dependent on the upstream kinase, Liver Kinase B1 (LKB1).[8][9] Upon activation, AMPK phosphorylates downstream targets, initiating a cascade that shifts cellular metabolism from anabolic (energy-consuming) to catabolic (energy-producing) processes. A key consequence is the increased translocation of glucose transporter 4 (GLUT4) to the cell membrane in muscle cells, which enhances glucose uptake from the bloodstream and improves glucose tolerance.[8][10] For instance, specific nitro- and cyano-substituted 9H-xanthene-9-carboxamide-thioureidoethyl amides have been shown to elevate glucose uptake in L6 myotubes and improve glucose tolerance in diabetic mice through this LKB1-dependent AMPK activation.[8][10]

Caption: LKB1-dependent activation of AMPK by xanthene derivatives.

Neuromodulation: Positive Allosteric Modulation of mGlu1 Receptors

In the central nervous system, derivatives of 9H-xanthene-9-carboxylic acid have been identified as potent and selective positive allosteric modulators (PAMs) of the metabotropic glutamate receptor 1 (mGlu1).[4][11] The mGlu1 receptor, a G-protein coupled receptor, plays a crucial role in synaptic plasticity, learning, and memory. Its dysregulation is implicated in various neurological and psychiatric disorders.

Causality of Action: Unlike orthosteric agonists that bind to the same site as the endogenous ligand (glutamate), these xanthene derivatives bind to a distinct, allosteric site on the mGlu1 receptor.[12] This binding event does not activate the receptor directly but instead induces a conformational change that enhances the receptor's affinity for and/or response to glutamate.[11][12] This potentiation of the natural glutamate signal can help restore normal receptor function in disease states where signaling is diminished. Structure-activity relationship studies have shown that modifications to the carboxamide portion, such as the formation of oxadiazolyl- or tetrazolyl-amides, can yield potent and orally available mGlu1 enhancers.[4]

Caption: Positive Allosteric Modulation of the mGlu1 receptor.

Anti-inflammatory Action: CCR1 Receptor Antagonism

The chemokine receptor CCR1 is a key mediator in the recruitment of inflammatory cells to sites of tissue injury and infection. Antagonizing this receptor is a viable strategy for treating inflammatory diseases. Xanthene carboxamides have emerged as a novel class of potent CCR1 receptor antagonists.[5]

Causality of Action: These derivatives act as competitive antagonists, binding to the CCR1 receptor and preventing its activation by endogenous chemokine ligands such as MIP-1α (CCL3) and RANTES (CCL5). This blockade inhibits the downstream signaling cascade that leads to chemotaxis and immune cell activation. Structure-activity relationship studies have been crucial in optimizing the binding affinity. For example, the introduction of specific substituents on the xanthene ring of a lead compound led to a derivative with significantly improved potency in both receptor binding and functional assays.[5]

Table 1: CCR1 Antagonist Activity of a Lead Xanthene Carboxamide Derivative

Compound	Binding Affinity (IC₅₀, nM)	Functional Assay (IC₅₀, nM)
Lead Compound (2a)	1.8	13
Optimized Derivative (2b-1)	1.8	13

Data synthesized from structure-activity relationship studies on CCR1 receptor antagonists.[5]

Part 3: Experimental Protocols for Mechanistic Elucidation

To ensure scientific integrity, mechanistic claims must be substantiated by robust experimental evidence. The following protocols describe self-validating systems for assessing the primary mechanisms of action discussed.

Workflow for Assessing AMPK Activation

This workflow combines immunoblotting to directly measure protein phosphorylation with a functional cell-based assay to measure the downstream physiological outcome.

Caption: Experimental workflow for validating AMPK activation.

Step-by-Step Protocol: Western Blot for p-AMPK

• Cell Culture and Treatment: Plate L6 myotubes in 6-well plates and grow to confluence. Serum-starve the cells for 4 hours, then treat with various concentrations of the 9H-xanthene-9-carboxamide derivative (and appropriate vehicle/positive controls) for 1 hour.

• Lysis: Wash cells twice with ice-cold PBS. Lyse the cells on ice with 100 µL of RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA protein assay.

• Sample Preparation: Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto a 10% SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against phospho-AMPK (Thr172) and total AMPK overnight at 4°C.

• Detection: Wash the membrane with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Wash again and apply an enhanced chemiluminescence (ECL) substrate.

• Analysis: Image the blot using a chemiluminescence detection system. Quantify band intensity and express the results as the ratio of p-AMPK to total AMPK.

Part 4: Conclusion and Future Directions

The 9H-xanthene-9-carboxamide scaffold is a testament to the power of privileged structures in drug discovery. The derivatives exhibit a compelling polypharmacology, capable of engaging diverse targets such as metabolic kinases, neuronal GPCRs, and inflammatory chemokine receptors. The specific mechanism of action is intricately linked to the substitution pattern around the core, offering vast potential for medicinal chemists to design next-generation therapeutics.

Future research should focus on elucidating the mechanisms of anticancer activity, which are currently less defined for this specific subclass.[13] Investigating potential off-target effects, including modulation of ion channels, will be crucial for developing compounds with cleaner safety profiles.[14] The continued application of robust structure-activity relationship studies, guided by the high-throughput screening and mechanistic validation protocols outlined herein, will undoubtedly accelerate the translation of these promising compounds from the laboratory to the clinic.

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The Xanthene Scaffold: A Privileged Structure in Medicinal Chemistry and a Guide to its Biological Activities

An in-depth technical guide on the biological activity of the xanthene scaffold in medicinal chemistry.

Abstract

The xanthene scaffold, a tricyclic heterocyclic system, has emerged as a "privileged structure" in medicinal chemistry due to its ability to interact with a wide range of biological targets. This technical guide provides a comprehensive overview of the diverse biological activities of xanthene derivatives, intended for researchers, scientists, and drug development professionals. We will delve into the core structural features of the xanthene nucleus, explore its multifaceted pharmacological applications—including anticancer, antimicrobial, and antiviral activities—and elucidate the underlying mechanisms of action. Furthermore, this guide will offer insights into the structure-activity relationships that govern the biological efficacy of these compounds. A practical, step-by-step protocol for the synthesis of xanthene derivatives is also provided, alongside a discussion of future perspectives in the development of xanthene-based therapeutics.

Introduction to the Xanthene Scaffold

The Core Structure: A Versatile Tricyclic Heterocycle

Xanthene, chemically known as 9H-xanthene or 10H-9-oxaanthracene, is an organic heterocyclic compound with the chemical formula C13H10O. Its structure consists of a central pyran ring fused with two benzene rings. This tricyclic framework provides a rigid and sterically defined scaffold that can be readily functionalized at various positions, most notably at the C9 position, to modulate its physicochemical properties and biological activities.[1][2]

Caption: The core chemical structure of the xanthene scaffold.[3][4]

Physicochemical Properties and Structural Features

The xanthene molecule itself is a yellow solid with a melting point of 101-102°C and a boiling point of 310-312°C. The derivatives of xanthene are often fluorescent, with colors ranging from yellow to pink to bluish-red, which has led to their extensive use as dyes, such as fluorescein, eosins, and rhodamines.[3][5] The structural versatility of the xanthene scaffold allows for a wide range of modifications, which can significantly impact its biological properties.[6]

Significance in Drug Discovery and Natural Occurrence

The xanthene scaffold is considered a privileged structure in drug discovery due to its ability to serve as a versatile template for the design of ligands that can interact with diverse biological targets with high affinity.[7] While rare in nature, some xanthene derivatives have been isolated from plants of the Compositae and Fabaceae families.[1] However, the majority of biologically active xanthenes are synthetic, highlighting the importance of chemical synthesis in exploring the therapeutic potential of this scaffold.

Diverse Biological Activities of Xanthene Derivatives

The substitution on the xanthene nucleus dramatically influences its biological targets, leading to a broad spectrum of pharmacological activities.[1]

Anticancer Activity

Xanthene derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms to inhibit cancer cell growth and induce apoptosis.[7][8]

• Topoisomerase Inhibition: Some xanthene-containing natural products, like gambogic acid, have been shown to inhibit topoisomerase II, an enzyme crucial for DNA replication in cancer cells.[9]

• Caspase Activation and Apoptosis Induction: A primary mechanism of anticancer activity for many xanthone derivatives (structurally related to xanthenes) is the activation of caspase proteins, which are key mediators of apoptosis or programmed cell death.[7]

• Protein Kinase Inhibition: Xanthone derivatives can inhibit protein kinases, enzymes that play a critical role in the proliferation of cancer cells.[7]

• Aromatase Inhibition: Inhibition of the aromatase enzyme is a key strategy in combating breast cancer, and some xanthone derivatives have shown the ability to block this enzyme's activity.[7]

• Inhibition of P-glycoprotein (P-gp): P-glycoprotein is a major contributor to multidrug resistance in cancer cells. Certain xanthene derivatives can inhibit P-gp, thereby resensitizing resistant cancer cells to chemotherapeutic agents.[7]

Caption: Simplified pathway of xanthene-induced anticancer activity.

The anticancer activity of xanthene derivatives is highly dependent on the type, number, and position of substituents on the xanthene skeleton.[7] For instance, a study on substituted xanthenes revealed that the compound [N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide was the most potent, with IC50 values ranging from 36 to 50 µM across different cancer cell lines.[9] Further derivatization, such as the incorporation of a 7-fluoro substituent, was suggested to potentially enhance potency.[9]

Compound Name	Cancer Cell Line	IC50 (µM)	Reference
[N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide	DU-145 (Prostate)	36	[9]
[N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide	MCF-7 (Breast)	50	[9]
[N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide	HeLa (Cervical)	48	[9]
Xanthone 37	HCT116 p53+/+ (Colon)	8.67	[10]
Xanthone 37	HepG2 (Liver)	18.95	[10]
Compound 3	Caco-2 (Colon)	0.0096	[11]
Compound 2	Hep G2 (Liver)	0.1613	[11]

Antimicrobial Activity

Xanthene derivatives have demonstrated broad-spectrum antimicrobial activity, including antibacterial and antifungal effects.[12][13][14]

Xanthene sulfonamide and carboxamide derivatives have been synthesized and shown to be effective against a range of bacteria.[12][13] The mechanisms of action include the inhibition of essential bacterial enzymes and the disruption of the bacterial cell membrane. Recent research has also focused on the ability of xanthene derivatives to combat bacterial resistance by inhibiting efflux pumps, quorum sensing, and biofilm formation.[15]

Several xanthene derivatives have exhibited significant activity against various fungal strains.[12][13] For example, certain synthesized xanthene sulfonamide and carboxamide compounds were found to be highly effective against fungi when compared to the standard antibiotic nystatin.[12]

Compound	Organism	MIC (µg/mL)	Reference
Xanthene derivative 2	Bacillus subtilis	24.5	[1]
Xanthene derivative 3	Bacillus subtilis	36.1	[1]

Antiviral Activity

The xanthene scaffold has also been explored for its antiviral properties.

Xanthene derivatives can inhibit viral replication. For instance, certain 14-aryl/heteroaryl-14H-dibenzo[a,j]xanthenes have shown significant antiviral activity against the Tobacco Mosaic Virus (TMV).[16][17] Additionally, some xanthene dyes have been found to potentiate the antiviral activity of other agents like poly r(A-U).[18]

Rose Bengal, a xanthene dye, has demonstrated antiviral activity.[1] It has also been used for the negative staining of bacteria and spirochaetes.[1]

Other Notable Biological Activities

The versatility of the xanthene scaffold extends to several other therapeutic areas:

• 2.4.1. Anti-inflammatory Activity: Certain xanthene derivatives have shown anti-inflammatory properties.[6][19]

• 2.4.2. Antioxidant Activity: The ability of some xanthone and xanthene derivatives to scavenge free radicals and inhibit lipid oxidation gives them antioxidant properties.[1]

• 2.4.3. Antidiabetic Activity: Xanthene compounds have been investigated as antidiabetic agents due to their similarity to magniferin, a natural xanthene metabolite used to treat diabetes.[1] Some derivatives have been shown to increase glucose utilization through the activation of LKB1-dependent AMP-activated protein kinase.

• 2.4.4. Neuroprotective and Antipsychotic Activity: Aza-xanthenes, which are structurally related to phenothiazines, have been associated with antipsychotic activity by suppressing the effect of dopamine in the brain.[1] Other derivatives have been explored for their neuroprotective effects.[2]

Synthesis of Xanthene Derivatives: A Practical Approach

Overview of Synthetic Strategies

The synthesis of xanthene derivatives is a very active area of research, with numerous novel methodologies and catalysts being reported.[1] One of the most common and efficient methods is the one-pot, multi-component condensation of aldehydes with active methylene compounds like dimedone or β-naphthol.[20][21][22] Various catalytic systems, including heterogeneous, homogeneous, and nanocatalysts, have been employed to enhance the efficiency of these reactions.[20][23]

Detailed Experimental Protocol: One-Pot Synthesis of 1,8-Dioxo-octahydroxanthene Derivatives

This protocol describes a general and efficient method for the synthesis of 1,8-dioxo-octahydroxanthene derivatives using a catalyst such as lanthanum(III) nitrate hexahydrate under solvent-free conditions.[21]

Materials:

• Aromatic aldehyde (1 mmol)

• Dimedone (2 mmol)

• Lanthanum(III) nitrate hexahydrate (10 mol%)

• Ethanol (for recrystallization)

• Round bottom flask

• Magnetic stirrer with heating

• Filtration apparatus

Procedure:

• Reaction Setup: In a round bottom flask, combine the aromatic aldehyde (1 mmol), dimedone (2 mmol), and lanthanum(III) nitrate hexahydrate (10 mol%).

• Reaction Conditions: Heat the reaction mixture to 70-80°C with continuous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 10-30 minutes.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the mixture with cold water.

• Isolation: Collect the solid product by filtration.

• Purification: Recrystallize the crude product from ethanol to obtain the pure 1,8-dioxo-octahydroxanthene derivative.

Caption: Experimental workflow for the synthesis of xanthene derivatives.

Future Perspectives and Conclusion

The xanthene scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Its synthetic tractability and the broad range of biological activities associated with its derivatives make it a highly attractive core structure for medicinal chemists. Future research will likely focus on the development of more selective and potent xanthene-based drugs with improved pharmacokinetic profiles. The exploration of novel catalytic systems for the synthesis of these compounds will also remain an important area of investigation.

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The 9H-Xanthene-9-Carboxamide Scaffold: A Privileged Motif for Modulating Key Cellular Signaling Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Xanthene Core

The 9H-xanthene tricycle is a prominent structural motif in medicinal chemistry, recognized for its prevalence in a wide array of biologically active compounds.[1][2] This privileged scaffold, consisting of a central oxygen-containing heterocycle fused to two benzene rings, provides a rigid framework that is amenable to diverse functionalization.[1][2] Among its many derivatives, 9H-xanthene-9-carboxamides have emerged as a particularly promising class of molecules with the potential to modulate critical cellular signaling pathways.[3][4] The strategic placement of a carboxamide group at the 9-position offers a versatile handle for introducing a variety of substituents, enabling the fine-tuning of physicochemical properties and biological activity.[5][6] This guide will provide an in-depth exploration of the structure-activity relationships (SAR) of 9H-xanthene-9-carboxamide analogs, with a focus on two key therapeutic areas: the activation of AMP-activated protein kinase (AMPK) for the potential treatment of metabolic disorders, and the positive allosteric modulation of the metabotropic glutamate receptor 1 (mGlu1) for neurological conditions.

Modulation of Cellular Energy Homeostasis: 9H-Xanthene-9-Carboxamides as AMPK Activators

AMP-activated protein kinase (AMPK) is a highly conserved serine/threonine kinase that functions as a master regulator of cellular energy balance.[7][8] In response to cellular stress that depletes ATP levels, such as hypoglycemia or hypoxia, AMPK is activated and orchestrates a metabolic switch from anabolic (ATP-consuming) to catabolic (ATP-producing) pathways.[2][9] This includes promoting fatty acid oxidation and glucose uptake while inhibiting protein and lipid synthesis.[7] Consequently, pharmacological activation of AMPK has garnered significant interest as a therapeutic strategy for metabolic diseases, most notably type 2 diabetes.[8]

Structure-Activity Relationship of AMPK Activators

Several 9H-xanthene-9-carboxamide derivatives have been identified as potent AMPK activators.[8][10] The general structure of these compounds features a 9H-xanthene-9-carboxamide core with a substituted thioureidoethyl side chain.

A key study identified two potent AMPK activators: 9H-xanthene-9-carboxylic acid {2,2,2-trichloro-1-[3-(3-nitrophenyl)thioureido]ethyl}amide (Xn) and 9H-xanthene-9-carboxylic acid {2,2,2-trichloro-1-[3-(3-cyanophenyl)thioureido]ethyl}amide (Xc).[8] These compounds were shown to increase glucose uptake in L6 myotubes by promoting the translocation of the glucose transporter GLUT4 to the plasma membrane.[8] The activation of AMPK by these compounds was demonstrated to be dependent on the upstream kinase LKB1.[8]

Compound	R	Biological Activity
Xn	3-NO₂	Potent AMPK activator, increases glucose uptake in L6 myotubes.[8]
Xc	3-CN	Potent AMPK activator, increases glucose uptake in L6 myotubes.[8]

The SAR studies suggest that the nature and position of the substituent on the phenyl ring of the thioureido moiety are critical for AMPK activation. The presence of electron-withdrawing groups at the meta-position, such as nitro and cyano groups, appears to be favorable for activity.

AMPK Signaling Pathway

The activation of AMPK by 9H-xanthene-9-carboxamide analogs triggers a downstream signaling cascade that ultimately leads to the restoration of cellular energy homeostasis.

Caption: LKB1-dependent activation of AMPK by xanthene analogs.

Fine-Tuning Neuronal Excitability: 9H-Xanthene-9-Carboxamides as Positive Allosteric Modulators of mGlu1 Receptors

Metabotropic glutamate receptor 1 (mGlu1) is a G-protein coupled receptor that plays a crucial role in modulating neuronal excitability and synaptic plasticity in the central nervous system.[1][11] Dysregulation of mGlu1 signaling has been implicated in a variety of neurological and psychiatric disorders.[12] Unlike orthosteric agonists that directly activate the receptor, positive allosteric modulators (PAMs) bind to a distinct site on the receptor and enhance the response to the endogenous ligand, glutamate.[6] This offers a more subtle and potentially safer approach to modulating receptor activity.

Structure-Activity Relationship of mGlu1 PAMs

A series of 9H-xanthene-9-carboxamide derivatives have been developed as potent and selective mGlu1 PAMs.[4][6] The SAR in this class of compounds has been extensively explored.

The initial lead compound, (9H-xanthene-9-carbonyl)-carbamic acid butyl ester, paved the way for the development of more potent analogs.[4] Modifications at the carboxamide nitrogen have been a key focus. Replacing the carbamate with various heterocycles has led to significant improvements in potency and pharmacokinetic properties.[5][13]

Compound	R Group	EC₅₀ (nM)
Carbamate Analog	-CO-NH-Butyl	~1000
[1][3][14]Oxadiazol-3-yl Analog	-[1][3][14]Oxadiazol-3-yl	Potent
(2H-Tetrazol-5-yl) Analog	-(2H-Tetrazol-5-yl)	Potent
Oxazol-2-yl Analog	-Oxazol-2-yl	Potent, improved PK

The introduction of fluorine atoms onto the xanthene scaffold has also been shown to improve pharmacokinetic properties.[13] These studies highlight the importance of the amide substituent in dictating the potency and drug-like properties of these mGlu1 PAMs.

mGlu1 Receptor Signaling Pathway

The positive allosteric modulation of mGlu1 receptors by 9H-xanthene-9-carboxamide analogs enhances the downstream signaling cascade initiated by glutamate binding.

Caption: Modulation of mGlu1 receptor signaling by a PAM.

Experimental Protocols

General Synthesis of 9H-Xanthene-9-Carboxamide Analogs

The synthesis of 9H-xanthene-9-carboxamide analogs typically commences from the readily available 9H-xanthene-9-carboxylic acid.[5][15]

Caption: General synthetic workflow for 9H-xanthene-9-carboxamides.

Step-by-Step Methodology:

• Acyl Chloride Formation: To a solution of 9H-xanthene-9-carboxylic acid in an anhydrous aprotic solvent (e.g., dichloromethane or toluene) under an inert atmosphere, add a slight excess of a chlorinating agent such as thionyl chloride or oxalyl chloride. A catalytic amount of dimethylformamide can be added if using oxalyl chloride. The reaction mixture is typically stirred at room temperature or gently heated until the reaction is complete, as monitored by thin-layer chromatography (TLC). The excess chlorinating agent and solvent are then removed under reduced pressure to yield the crude 9H-xanthene-9-carbonyl chloride.

• Amide Coupling: The crude acyl chloride is dissolved in an anhydrous aprotic solvent. To this solution, the desired amine (or heterocyclic amine) and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) are added, typically at 0 °C. The reaction is then allowed to warm to room temperature and stirred until completion.

• Work-up and Purification: The reaction mixture is typically quenched with water or a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization to afford the desired 9H-xanthene-9-carboxamide analog.

Biological Evaluation: In Vitro AMPK Activation Assay

This protocol describes a representative method for assessing the ability of test compounds to activate AMPK in a cell-based assay.

Materials:

• L6 myoblasts

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Test compounds (dissolved in DMSO)

• Compound C (AMPK inhibitor)

• Cell lysis buffer

• BCA protein assay kit

• Primary antibodies (anti-phospho-AMPKα (Thr172), anti-AMPKα)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

Procedure:

• Cell Culture and Differentiation: L6 myoblasts are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. For differentiation into myotubes, cells are grown to confluence and the medium is switched to DMEM with 2% horse serum for 5-7 days.

• Compound Treatment: Differentiated L6 myotubes are serum-starved for 2-4 hours prior to treatment. The cells are then treated with various concentrations of the test compounds or vehicle (DMSO) for a specified time (e.g., 1 hour). For inhibitor studies, cells can be pre-incubated with Compound C before the addition of the test compound.

• Cell Lysis and Protein Quantification: After treatment, the cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed with cell lysis buffer. The protein concentration of the lysates is determined using a BCA protein assay.

• Western Blotting: Equal amounts of protein from each sample are resolved by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against phospho-AMPKα (Thr172) and total AMPKα overnight at 4°C. After washing, the membrane is incubated with an HRP-conjugated secondary antibody.

• Detection and Analysis: The protein bands are visualized using a chemiluminescence substrate and an imaging system. The band intensities are quantified, and the ratio of phosphorylated AMPK to total AMPK is calculated to determine the extent of AMPK activation.

Conclusion and Future Perspectives

The 9H-xanthene-9-carboxamide scaffold has proven to be a remarkably versatile platform for the development of potent and selective modulators of key cellular signaling pathways. The structure-activity relationship studies highlighted in this guide demonstrate that subtle modifications to the amide substituent can lead to profound changes in biological activity, enabling the targeted design of compounds with desired pharmacological profiles. The development of 9H-xanthene-9-carboxamide analogs as AMPK activators and mGlu1 PAMs holds significant promise for the treatment of metabolic and neurological disorders, respectively. Future research in this area should focus on further optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to advance them towards clinical development. The detailed synthetic and biological protocols provided herein offer a solid foundation for researchers to explore the therapeutic potential of this privileged chemical scaffold.

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The 9H-Xanthene-9-Carboxamide Scaffold: A Privileged Cornerstone in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of medicinal chemistry, "privileged structures" represent a class of molecular scaffolds with the remarkable ability to bind to multiple, unrelated biological targets, thereby offering a fertile ground for the discovery of novel therapeutics. The 9H-xanthene-9-carboxamide core has emerged as a quintessential example of such a scaffold. Its unique three-dimensional conformation, coupled with its synthetic tractability, has propelled it to the forefront of drug discovery programs targeting a wide array of diseases, from cancer and inflammation to metabolic and neurological disorders. This guide provides a comprehensive exploration of the 9H-xanthene-9-carboxamide scaffold, detailing its synthesis, multifaceted biological activities, and its application in the development of next-generation therapeutics.

The Concept of Privileged Structures: A Paradigm in Medicinal Chemistry

The principle of privileged structures is a cornerstone of modern drug design. These molecular frameworks are not merely passive skeletons but active participants in molecular recognition, capable of presenting functional groups in a precise three-dimensional arrangement to interact with various biological macromolecules. The 9H-xanthene core, a tricyclic system with an oxygen-containing central ring, exemplifies this concept.[1][2] The non-planar, boat-like conformation of the central pyran ring in many of its derivatives is a key feature that influences its biological activity.[3] The carboxamide moiety at the 9-position provides a crucial vector for chemical diversification, allowing for the introduction of a wide range of substituents to modulate potency, selectivity, and pharmacokinetic properties.[4][5]

Synthetic Strategies for 9H-Xanthene-9-Carboxamide Derivatives

The accessibility of a scaffold is paramount to its utility in drug discovery. Fortunately, a variety of robust synthetic routes to 9H-xanthene-9-carboxamide and its precursors have been developed.[1] A common and efficient starting point is ethyl 9H-xanthene-9-carboxylate, which is readily prepared from xanthone.[2][6]

Representative Synthetic Workflow: From Xanthone to 9H-Xanthene-9-Carboxamides

The following diagram and protocol outline a typical synthetic sequence.

Caption: Synthetic workflow for 9H-xanthene-9-carboxamide derivatives.

Detailed Experimental Protocol: Amide Coupling

This protocol describes a general procedure for the synthesis of 9H-xanthene-9-carboxamide derivatives from 9H-xanthene-9-carboxylic acid.

Materials:

• 9H-Xanthene-9-carboxylic acid

• Desired amine (primary or secondary)

• Coupling agent (e.g., Carbonyldiimidazole (CDI) or HATU)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))

• Inert atmosphere (e.g., Nitrogen or Argon)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Activation of the Carboxylic Acid: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 9H-xanthene-9-carboxylic acid (1 equivalent) in the appropriate anhydrous solvent. Add the coupling agent (1.1 equivalents) portion-wise at 0 °C. Allow the reaction to stir at room temperature for 1-2 hours to ensure complete activation.

• Amine Addition: To the activated carboxylic acid solution, add the desired amine (1.2 equivalents). The reaction can be stirred at room temperature or gently heated to drive it to completion.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is typically diluted with an organic solvent and washed sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO3 solution), and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the desired 9H-xanthene-9-carboxamide derivative.[5]

Causality in Experimental Choices: The use of an anhydrous solvent and an inert atmosphere is critical to prevent the hydrolysis of the activated carboxylic acid intermediate and the coupling agent. The choice of coupling agent can influence reaction times and yields, with HATU often being more efficient for sterically hindered amines.

A Spectrum of Biological Activities

The 9H-xanthene-9-carboxamide scaffold has demonstrated a remarkable range of biological activities, underscoring its privileged nature.[7] This versatility stems from its ability to interact with a diverse set of biological targets.

Anticancer Activity

Numerous 9H-xanthene-9-carboxamide derivatives have been investigated for their potential as anticancer agents.[3][8] Some compounds have been shown to inhibit the growth of various cancer cell lines, including those of the breast, prostate, and cervix.[9] The proposed mechanisms of action are varied, with some derivatives suggested to function differently from traditional DNA intercalating agents like acridines and xanthones.[3]

Anti-inflammatory Properties

The xanthene core is also a key structural element in compounds with anti-inflammatory properties.[10] Derivatives have been shown to be effective in reducing inflammation in preclinical models.[10] One of the key targets in this area is the CCR1 receptor, where xanthene carboxamides have been identified as potent antagonists.[4]

Metabolic Disorders

Derivatives of 9H-xanthene-9-carboxylic acid have been identified as potent activators of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[7][11] Activation of AMPK is a promising therapeutic strategy for metabolic diseases such as type 2 diabetes.[11]

The following diagram illustrates the central role of AMPK in cellular metabolism.

Caption: AMPK signaling pathway targeted by 9H-xanthene derivatives.

Neurological Disorders

The 9H-xanthene-9-carboxamide scaffold has also shown promise in the realm of neurodegenerative diseases.[1][12][13] Certain derivatives have been identified as positive allosteric modulators (PAMs) of the metabotropic glutamate receptor 1 (mGlu1).[5] This receptor is implicated in various neurological processes, and its modulation represents a potential therapeutic avenue for conditions such as Alzheimer's and Parkinson's disease.[12]

Structure-Activity Relationship (SAR) Studies: A Case Study

The development of potent and selective drugs based on the 9H-xanthene-9-carboxamide scaffold relies heavily on understanding its structure-activity relationships (SAR).[3][4] The following table summarizes key SAR findings for a series of derivatives targeting the CCR1 receptor.[4]

R Group at Carboxamide	Xanthene Ring Substitution	CCR1 Binding IC50 (nM)	Functional Antagonist Activity IC50 (nM)
Quaternarized Amine	Unsubstituted	Potent	Potent
Simple Alkyl Amine	Unsubstituted	Moderate	Moderate
Quaternarized Amine	Additional Substituent	1.8	13

Data Interpretation: The data clearly indicates that a quaternarized amine at the carboxamide position is crucial for high-affinity binding to the CCR1 receptor.[4] Furthermore, the introduction of additional substituents onto the xanthene ring can further enhance both binding and functional antagonist activity.[4] This systematic exploration of chemical space is fundamental to optimizing lead compounds.

Future Perspectives and Conclusion

The 9H-xanthene-9-carboxamide scaffold continues to be a highly attractive starting point for the design of novel therapeutic agents.[7] Its synthetic accessibility, coupled with its proven ability to interact with a wide range of biological targets, ensures its continued relevance in medicinal chemistry.[1][14] Future research will likely focus on the development of more sophisticated derivatives with improved pharmacokinetic profiles and enhanced target selectivity.[1] While challenges related to pharmacokinetics and potential off-target effects need to be carefully addressed, the future of drug discovery based on this privileged structure appears bright.[1]

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Investigating the therapeutic potential of novel xanthene derivatives

An In-Depth Technical Guide for Drug Development Professionals

Unlocking the Therapeutic Promise of Novel Xanthene Derivatives

A Senior Application Scientist's Guide to Synthesis, Mechanistic Investigation, and Preclinical Evaluation

Abstract

The xanthene scaffold represents a "privileged structure" in medicinal chemistry, forming the core of a diverse range of biologically active compounds.[1] Characterized by a tricyclic dibenzo[b,e]pyran framework, these heterocyclic compounds have garnered significant attention for their broad therapeutic potential, including anticancer, neuroprotective, and antiviral activities.[2][3][4] The versatility of the xanthene nucleus, particularly the amenability of the C9 position to substitution, allows for extensive structural modifications that profoundly influence its pharmacological profile.[5] This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the rationale behind synthetic strategies, key mechanisms of action, and robust, field-proven protocols for evaluating the therapeutic potential of novel xanthene derivatives.

The Xanthene Scaffold: A Foundation for Diverse Bioactivity

The inherent biological activity of the xanthene core is observed in numerous natural products.[2][5] However, the true potential lies in synthetic chemistry, which has enabled the creation of vast libraries of derivatives with enhanced potency and target specificity.

Synthetic Strategies: Rationale and Modern Approaches

The synthesis of xanthene derivatives is often achieved through multi-component reactions (MCRs), which are highly valued in drug discovery for their efficiency and atom economy.[3][6] A common and effective approach involves the one-pot condensation of an aldehyde with a nucleophilic component like dimedone or 2-naphthol.[6][7]

Causality in Catalyst and Condition Selection: The choice of catalyst and reaction conditions is critical for optimizing yield and purity. While various catalysts have been reported, recent advancements focus on green chemistry principles. For instance, ultrasound-assisted synthesis has emerged as a powerful technique, offering higher yields, significantly faster reaction times, and milder conditions compared to conventional heating methods.[2] Similarly, the use of reusable, heterogeneous catalysts like nano-SnO2 or modified zeolites simplifies product purification and aligns with sustainable laboratory practices.[7][8]

Structure-Activity Relationship (SAR)

The substituents on the xanthene core are pivotal in defining its therapeutic action. Modifications, especially at the C9 position, can dramatically alter the compound's interaction with biological targets, influencing its efficacy as an anticancer, antiviral, or neuroprotective agent.[5] This structural flexibility makes xanthenes an ideal scaffold for targeted drug design.

Therapeutic Area I: Anticancer Potential

Xanthene derivatives have demonstrated significant cytotoxic activity against a range of cancer cell lines, including HeLa (cervical), HepG2 (hepatic), Caco-2 (colon), and MCF-7 (breast).[9][10][11][12] Their anticancer effects are often multifactorial, involving the induction of apoptosis, inhibition of key enzymes, and disruption of cell signaling pathways.[1]

Key Mechanisms of Anticancer Action

• Topoisomerase Inhibition: Certain xanthene derivatives can inhibit topoisomerase II, an enzyme crucial for DNA replication and repair in cancer cells, leading to cell death.[11]

• Kinase Inhibition: Derivatives have been shown to inhibit critical protein kinases, such as c-Met, which are often overactive in cancer and drive cell proliferation and metastasis.[3]

• Apoptosis Induction: A primary mechanism is the induction of programmed cell death (apoptosis). This can be triggered through various pathways, including the activation of caspase proteins and the modulation of key regulators like p53 and EGFR.[1][13][14]

• Cell Cycle Arrest: These compounds can halt the cell cycle at specific checkpoints (e.g., G1 phase), preventing cancer cells from dividing and proliferating.[14]

Experimental Workflow for In Vitro Anticancer Evaluation

A logically structured, multi-stage screening process is essential for efficiently identifying and validating promising anticancer candidates from a library of novel derivatives. The workflow below outlines a self-validating system, where each stage provides deeper mechanistic insights based on the results of the previous one.

Caption: A logical workflow for the in vitro evaluation of xanthene derivatives as anticancer agents.

Quantitative Data Summary: Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a critical metric for quantifying the potency of a compound. Data should be systematically organized for clear comparison across different cell lines.

Compound ID	HeLa IC50 (µM)	HepG2 IC50 (µM)	Caco-2 IC50 (µM)	MCF-7 IC50 (µM)
XAN-001	2.13[10]	1.61[10]	0.96[10]	5.4
XAN-002	4.8	3.2	1.5	8.1
Doxorubicin	0.5	0.8	0.6	0.9
Note: Data is representative and sourced from studies evaluating various xanthene derivatives.[9][10][11]

Key Experimental Protocols

This assay is a rapid and sensitive method for determining the number of viable cells in culture based on ATP quantification.[15][16] It is ideal for high-throughput primary screening.[16]

• Cell Seeding: Seed cancer cells (e.g., HeLa, HepG2) in an opaque-walled 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the novel xanthene derivatives in culture medium. Add 10 µL of each concentration to the respective wells. Include vehicle-only (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plate for 24-72 hours. The duration should be consistent and sufficient to observe an effect.

• Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature.

• Lysis and Signal Generation: Add 100 µL of CellTiter-Glo® Reagent to each well. Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a plate-reading luminometer.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells, confirming that cell death occurs via apoptosis.[14]

• Cell Treatment: Seed cells in a 6-well plate and treat with the xanthene derivative at its IC50 concentration for 24 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend cells in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Analysis: Analyze the samples immediately using a flow cytometer. Annexin V+/PI- cells are in early apoptosis, while Annexin V+/PI+ cells are in late apoptosis/necrosis.

Therapeutic Area II: Neuroprotective Potential

Neurodegenerative diseases like Alzheimer's and Parkinson's present a significant therapeutic challenge.[17][18] Xanthene and its related scaffold, xanthine, have shown considerable promise as neuroprotective agents through various mechanisms.[17][19][20]

Key Mechanisms of Neuroprotective Action

• Cholinesterase Inhibition: Many neurodegenerative disorders are associated with a deficit in the neurotransmitter acetylcholine. Xanthene derivatives have been designed to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), the enzymes that degrade acetylcholine, thereby increasing its availability.[21]

• Adenosine Receptor Antagonism: The xanthine scaffold is well-known for its antagonism of adenosine A2A receptors, a mechanism that has shown protective effects in models of Parkinson's disease.[18][19]

• Antioxidant Effects: Some derivatives can scavenge free radicals and reduce oxidative stress, a common pathological feature in neurodegeneration.[22][23]

Experimental Workflow for Neuroprotective Agent Evaluation

Caption: A streamlined workflow for identifying and validating neuroprotective xanthene derivatives.

Key Experimental Protocols

This colorimetric assay is a standard for screening AChE and BChE inhibitors.

• Reagent Preparation: Prepare phosphate buffer (pH 8.0), DTNB solution, enzyme solution (AChE or BChE), and substrate solution (ATChI or BTChI).

• Assay Setup: In a 96-well plate, add 25 µL of the test compound (xanthene derivative) at various concentrations.

• Enzyme Addition: Add 50 µL of the enzyme solution to each well.

• Pre-incubation: Incubate for 15 minutes at 25°C.

• Reaction Initiation: Add 50 µL of DTNB solution, followed by 25 µL of the substrate solution to start the reaction.

• Data Acquisition: Measure the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader.

• Analysis: Calculate the rate of reaction. The percent inhibition is determined relative to a vehicle control. Calculate IC50 values from the dose-response curve.

Zebrafish larvae offer a powerful whole-organism platform for medium-throughput in vivo screening.[24][25] A model can be established where dopaminergic (DA) neurons are chemically ablated, and the protective effect of test compounds is assessed via imaging.[24]

• Model System: Use a transgenic zebrafish line where DA neurons can be visualized (e.g., expressing GFP).

• Neurotoxin Induction: Treat larvae with a neurotoxin like metronidazole (MTZ) in an appropriate transgenic model to induce specific DA neuron loss.[24]

• Compound Treatment: Co-incubate a group of larvae with the neurotoxin and the test xanthene derivative. Include positive (known neuroprotective agent) and negative (neurotoxin only) controls.

• Imaging: After a set period (e.g., 48 hours), anesthetize the larvae and image the DA neurons in the brain using fluorescence microscopy.

• Quantification: Quantify the number of surviving DA neurons or the total fluorescence intensity in the relevant brain region.

• Analysis: A statistically significant increase in neuron survival in the compound-treated group compared to the neurotoxin-only group indicates a neuroprotective effect.[24][25]

Therapeutic Area III: Antiviral Activity

Xanthene derivatives have been reported to possess activity against a variety of viruses.[26][27][28] Their mechanism can involve direct interaction with viral components or interference with the host cell machinery required for viral replication.[29][30][31]

Experimental Workflow for Antiviral Screening

Caption: A standard workflow for discovering and characterizing antiviral xanthene derivatives.

Key Experimental Protocol

This assay is a fundamental method for screening antiviral compounds. It measures the ability of a compound to protect host cells from the virus-induced cell death (CPE).[32]

• Cell Seeding: Seed a susceptible host cell line (e.g., Vero 76 cells) in a 96-well plate to form a confluent monolayer.[32]

• Compound Preparation: Prepare serial half-log10 dilutions of the xanthene derivatives.[32]

• Cytotoxicity Control: In a parallel plate without virus, treat cells with the same compound dilutions to determine the 50% cytotoxic concentration (CC50).

• Infection and Treatment: Remove the culture medium from the cell monolayer. Add the test compounds to the wells, followed by a standardized amount of virus (e.g., at a multiplicity of infection, MOI, that causes >80% CPE). Include virus-only and cell-only controls.

• Incubation: Incubate the plate at 37°C until the desired level of CPE is observed in the virus control wells.

• Quantify Viability: Assess cell viability using a stain such as Neutral Red or a metabolic assay like MTT.[32]

• Analysis: Calculate the 50% effective concentration (EC50) – the compound concentration that inhibits CPE by 50%. Determine the Selectivity Index (SI), calculated as CC50 / EC50. A higher SI value indicates a more promising therapeutic window.[32]

Conclusion and Future Directions

The xanthene scaffold is a remarkably versatile and productive starting point for the development of novel therapeutics. Its proven efficacy in preclinical models of cancer, neurodegeneration, and viral infections underscores its significance in medicinal chemistry. Future research should focus on leveraging computational docking and structure-activity relationship studies to design next-generation derivatives with enhanced target selectivity and improved pharmacokinetic profiles. As our understanding of disease pathology deepens, the rational design of novel xanthene-based molecules will continue to provide a rich pipeline of candidates for tackling some of the most challenging human diseases.

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Protocols & Analytical Methods

Synthesis of 9H-Xanthene-9-Carboxamide Derivatives: A Senior Application Scientist's Guide

Introduction: The Privileged Scaffold in Modern Drug Discovery

The 9H-xanthene tricycle is a quintessential "privileged scaffold" in medicinal chemistry. Its rigid, three-dimensional structure provides an ideal framework for orienting pharmacophoric groups in space, leading to high-affinity interactions with biological targets.[1][2] While the core itself is versatile, derivatives functionalized at the C9 position have shown exceptional promise. Specifically, 9H-xanthene-9-carboxamides have emerged as a class of molecules with significant therapeutic potential, demonstrating potent activity as modulators of critical cellular pathways.[3]

Notable applications include their role as activators of AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis, making them attractive candidates for treating metabolic disorders like type 2 diabetes.[2] Furthermore, certain derivatives act as positive allosteric modulators (PAMs) of the metabotropic glutamate receptor 1 (mGlu1), a target for neurological and psychiatric disorders.[1][4]

This guide provides an in-depth exploration of the primary synthetic strategies for accessing these valuable compounds. We will dissect the key transformations, explain the chemical logic behind the chosen methodologies, and provide detailed, field-proven protocols for researchers in organic synthesis and drug development.

Strategic Overview: Pathways to the Target Amides

The synthesis of 9H-xanthene-9-carboxamide derivatives can be broadly approached via two distinct strategies: the functionalization of a pre-formed xanthene core or the de novo construction of the tricyclic system. The most direct and widely used approach for creating a library of diverse amides is the former, which hinges on the preparation of a key intermediate: 9H-xanthene-9-carboxylic acid .

Below is a conceptual workflow illustrating the primary synthetic routes that will be detailed in this guide.

Caption: Key synthetic strategies for 9H-xanthene-9-carboxamide derivatives.

Protocol 1: Synthesis of the Key Intermediate: 9H-Xanthene-9-carboxylic Acid

The most common starting point for accessing the C9-functionalized xanthene system is the commercially available xanthone . The conversion to 9H-xanthene-9-carboxylic acid is a multi-step process that, while established, requires careful execution. One effective pathway involves reduction, formation of the C9 carbanion, and subsequent carboxylation.[5][6]

Causality and Experimental Choices:

• Reduction: The ketone at C9 of xanthone must first be fully reduced to a methylene group. The Huang-Minlon reduction (using hydrazine and a strong base like KOH or potassium tert-butoxide in a high-boiling solvent) is a classic and effective method for this deoxygenation.

• Deprotonation: The C9 protons of the resulting xanthene are acidic enough (pKa ≈ 29 in DMSO) to be removed by a very strong base, such as an organolithium reagent (e.g., n-butyllithium) or sodium amide, to form a resonance-stabilized carbanion. This step is critical for introducing the new carbon-carbon bond.

• Carboxylation: The generated nucleophilic carbanion readily attacks the electrophilic carbon of carbon dioxide (often from dry ice), forming the carboxylate salt upon quenching. Acidic workup then provides the desired carboxylic acid.

Caption: Workflow for the synthesis of 9H-xanthene-9-carboxylic acid from xanthone.

Step-by-Step Protocol:

• Reduction of Xanthone:

  • To a round-bottom flask equipped with a reflux condenser, add xanthone (1 equiv.), potassium hydroxide (4 equiv.), and diethylene glycol.

  • Add hydrazine hydrate (3 equiv.) and heat the mixture to reflux (approx. 130-140 °C) for 2 hours.

  • Increase the temperature to distill off water and excess hydrazine until the internal temperature reaches ~200 °C. Maintain this temperature for 4-5 hours.

  • Cool the reaction mixture, dilute with water, and extract with an organic solvent (e.g., toluene or ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 9H-xanthene, which can be purified by recrystallization.

• Carboxylation of 9H-Xanthene:

  • Safety Note: This step must be performed under a strictly anhydrous, inert atmosphere (e.g., nitrogen or argon). Organolithium reagents are pyrophoric.

  • Dissolve the purified 9H-xanthene (1 equiv.) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 equiv., solution in hexanes) dropwise via syringe. A deep red or purple color should develop, indicating carbanion formation. Stir for 1-2 hours at -78 °C.

  • Quench the reaction by adding an excess of crushed dry ice directly to the flask. The color will dissipate.

  • Allow the mixture to warm to room temperature. Add water and separate the aqueous layer.

  • Wash the aqueous layer with a nonpolar solvent (e.g., hexanes) to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 1-2 with cold 2M HCl. A precipitate will form.

  • Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 9H-xanthene-9-carboxylic acid.[7]

Protocol 2: Synthesis of the Versatile Precursor: Ethyl 9H-xanthene-9-carboxylate

While the carboxylic acid can be used directly for amide coupling, converting it to an ester, such as ethyl 9H-xanthene-9-carboxylate, offers several advantages. The ester is often more soluble in common organic solvents, easier to purify via chromatography, and can be a more stable starting material for certain applications.[2][8] The classic Fischer esterification is an efficient and scalable method for this transformation.[9][10]

Causality and Experimental Choices:

• Acid Catalysis: The reaction requires a strong acid catalyst (e.g., concentrated H₂SO₄) to protonate the carbonyl oxygen of the carboxylic acid.[10] This protonation dramatically increases the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the relatively weak nucleophile, ethanol.

• Le Châtelier's Principle: Fischer esterification is an equilibrium process.[11] To drive the reaction towards the product, a large excess of the alcohol (ethanol) is used, serving as both reactant and solvent. This ensures a high concentration of the nucleophile and shifts the equilibrium to favor ester formation.

Step-by-Step Protocol:

• Reaction Setup:

  • In a round-bottom flask, suspend 9H-xanthene-9-carboxylic acid (1.0 equiv.) in a large excess of absolute ethanol (20-50 equivalents).

  • While stirring, carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 equiv.) dropwise.

  • Equip the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 80 °C) for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

• Workup and Purification:

  • Allow the mixture to cool to room temperature and remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in an organic solvent like ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate (to neutralize the acid catalyst), and finally with brine.[12]

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude product.

  • The crude ethyl 9H-xanthene-9-carboxylate can be purified by recrystallization (e.g., from ethanol/water) or by column chromatography on silica gel.

Parameter	Condition/Value	Rationale
Reactants	Carboxylic Acid (1 eq), Ethanol (20-50 eq)	Excess alcohol drives equilibrium to products.[11]
Catalyst	Conc. H₂SO₄ (0.1-0.2 eq)	Protonates carbonyl for nucleophilic attack.[10]
Temperature	Reflux (~80 °C)	Provides activation energy for the reaction.
Reaction Time	4-6 hours	Typical duration for completion, monitor by TLC.
Expected Yield	85-95%	Generally a high-yielding reaction.[12]
Table 1: Typical Reaction Parameters for Fischer Esterification.

Protocol 3: Synthesis of Target 9H-Xanthene-9-carboxamide Derivatives

This is the final and most crucial transformation. The formation of the amide bond is one of the most common reactions in medicinal chemistry. Direct condensation of a carboxylic acid and an amine is generally unfeasible due to the formation of a non-reactive ammonium carboxylate salt.[13] Therefore, the carboxylic acid must first be "activated" using a coupling reagent.

Causality and Experimental Choices:

• Carboxylic Acid Activation: Coupling reagents convert the hydroxyl group of the carboxylic acid into a better leaving group.

  • Carbodiimides (e.g., EDC): Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[14] This intermediate is readily attacked by the amine. The byproducts of EDC are water-soluble, simplifying purification.[15]

  • Additives (e.g., HOBt, NHS): The O-acylisourea intermediate can sometimes racemize or undergo side reactions. Additives like 1-Hydroxybenzotriazole (HOBt) or N-Hydroxysuccinimide (NHS) trap this intermediate to form a more stable active ester, which then reacts cleanly with the amine, minimizing side reactions and preserving stereochemical integrity if applicable.[13][15]

  • Uronium/Aminium Salts (e.g., HATU): Reagents like HATU are highly efficient and rapid, pre-forming an active ester with the carboxylic acid in the presence of a non-nucleophilic base (e.g., DIPEA) before the amine is added.[16]

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Application Notes & Protocols: Biological Screening of 9H-Xanthene-9-Carboxamide Compounds

Introduction: The 9H-Xanthene-9-Carboxamide Scaffold in Drug Discovery

The 9H-xanthene core is recognized as a "privileged scaffold" in medicinal chemistry, a distinction given to molecular frameworks that can bind to multiple, diverse biological targets.[1][2] Derivatives of this tricyclic system have demonstrated a vast array of biological activities, including neuroprotective, antitumor, and antimicrobial effects.[3][4][5] The strategic addition of a carboxamide group at the 9-position further enhances the drug-like properties of the molecule, allowing for fine-tuning of its pharmacological profile.

One of the most promising areas of research for xanthene-based compounds is in the modulation of ion channels, particularly the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR).[6][7] Dysfunctional CFTR is the underlying cause of cystic fibrosis (CF), a multi-organ genetic disease.[8] Small molecules that can either correct the trafficking of mutant CFTR to the cell surface ("correctors") or improve the channel's opening probability ("potentiators") are at the forefront of CF therapy.[7][9]

This guide provides a comprehensive framework for the biological screening of novel 9H-xanthene-9-carboxamide compounds, with a focus on identifying and characterizing potential CFTR modulators. The protocols herein describe a logical, tiered approach, beginning with high-throughput primary screening, followed by confirmatory secondary assays, and concluding with initial safety profiling.

The Screening Cascade: A Strategy for Hit Identification and Validation

A successful screening campaign requires a multi-step process to identify true hits and eliminate false positives. This cascade ensures that resources are focused on the most promising compounds.

Caption: Principle of whole-cell patch-clamp for measuring CFTR current.

Protocol 4: Automated Whole-Cell Patch-Clamp Electrophysiology

Scientific Principle: This technique measures the flow of ions through channels in the cell membrane. A micropipette forms a high-resistance "gigaseal" with the cell membrane, allowing for the measurement of small ionic currents (in the picoampere range) flowing through the channels. [10]Automated patch-clamp (APC) systems increase the throughput compared to traditional manual patch-clamp, making it suitable for secondary screening. [11][12] Materials:

• Validated hit compounds.

• Cells expressing the target CFTR variant (e.g., HEK293-F508del-CFTR).

• Automated Patch-Clamp System (e.g., Nanion Patchliner, Sophion QPatch). [11]* Solutions:

  • Extracellular Solution (in mM): 145 NaCl, 4 KCl, 1 MgCl₂, 2 CaCl₂, 10 HEPES, 10 Glucose, pH 7.4.

  • Intracellular Solution (in mM): 145 CsCl, 1 MgCl₂, 10 HEPES, 10 EGTA, 4 Mg-ATP, pH 7.2.

  • CFTR Activating Solution: Extracellular solution supplemented with 10 µM Forskolin and the test compound.

Step-by-Step Methodology:

• Cell Preparation: Prepare a single-cell suspension of the desired cells at the concentration recommended by the APC system manufacturer.

• System Priming: Prime the APC system with the intracellular and extracellular solutions.

• Cell Sealing and Whole-Cell Configuration: The APC system will automatically trap a cell, form a gigaseal, and then rupture the cell membrane to achieve the whole-cell configuration.

• Baseline Current Recording: Record the baseline current in the extracellular solution.

• Compound Application and Activation:

  • Perfuse the cell with the CFTR Activating Solution containing the test compound at its EC₅₀ concentration.

  • Record the resulting chloride current. The magnitude of the current increase reflects the compound's efficacy.

• Data Acquisition: Apply a voltage-step protocol (e.g., stepping from -80 mV to +60 mV in 20 mV increments) to generate a current-voltage (I-V) relationship, confirming the characteristic linear I-V plot for CFTR.

Data Analysis:

• Measure the peak current density (pA/pF) in the presence of the compound and compare it to the control (Forskolin alone).

• A significant increase in current confirms the compound's activity as a CFTR potentiator or corrector-potentiator. This method provides high-fidelity, quantitative data on the compound's effect on channel function. [10]

Conclusion

This guide outlines a robust, multi-tiered strategy for the identification and validation of novel 9H-xanthene-9-carboxamide compounds as CFTR modulators. By progressing from high-throughput fluorescence-based assays to lower-throughput, high-content electrophysiology, researchers can efficiently screen large compound libraries, confirm hits, and gain mechanistic insight into the most promising lead candidates for further drug development.

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• Application of High-Resolution Single-Channel Recording to Functional Studies of Cystic Fibrosis Mutants. (n.d.). PubMed Central. [Link]

• 9H-Xanthene-9-carboxylic AcidO[6][7][13]xadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers. (2014). ResearchGate. [Link]

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• Ultrasound-assisted green synthesis of functionalised xanthene derivatives. (2024). ResearchGate. [Link]

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Application Notes & Protocols: Utilizing 9H-xanthene-9-carboxamide Derivatives as Potent AMPK Activators in L6 Myotubes

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of novel 9H-xanthene-9-carboxamide derivatives as activators of 5' AMP-activated protein kinase (AMPK) in L6 rat skeletal muscle myotubes. This document outlines the scientific rationale, detailed experimental protocols, and expected outcomes for investigating the metabolic effects of these compounds.

Scientific Foundation: AMPK as a Master Regulator of Cellular Metabolism

5' AMP-activated protein kinase (AMPK) is a highly conserved serine/threonine kinase that functions as a critical cellular energy sensor.[1][2] In response to metabolic stress, such as a rise in the intracellular AMP:ATP ratio during exercise or nutrient deprivation, AMPK is activated.[2][3] This activation triggers a metabolic switch, turning on catabolic pathways that generate ATP (e.g., glucose uptake and fatty acid oxidation) while simultaneously switching off anabolic, ATP-consuming processes (e.g., synthesis of lipids and proteins).[4][5][6][7]

Due to its central role in regulating energy homeostasis, AMPK is a prime therapeutic target for metabolic diseases, most notably type 2 diabetes mellitus.[1][2][8] Activators of AMPK can mimic the beneficial effects of exercise, leading to improved glucose control and insulin sensitivity.

Introduction to 9H-xanthene-9-carboxamide Derivatives: A Novel Class of AMPK Activators

Recent screening of chemical libraries has identified derivatives of 9H-xanthene-9-carboxamide as potent AMPK activators.[1][2][8][9] Specifically, two compounds, referred to as Xn and Xc, have demonstrated significant efficacy in activating AMPK in L6 myotubes, a well-established in vitro model for skeletal muscle.[1][2]

• Xn: 9H-xanthene-9-carboxylic acid {2,2,2-trichloro-1-[3-(3-nitro-phenyl)-thioureido]-ethyl}-amide[1][2]

• Xc: 9H-xanthene-9-carboxylic acid {2,2,2-trichloro-1-[3-(3-cyano-phenyl)-thioureido]-ethyl}-amide[1][2]

These compounds have been shown to activate the AMPK-ACC (Acetyl-CoA Carboxylase) pathway at significantly lower concentrations than the widely used anti-diabetic drug, metformin.[1]

Mechanism of Action: LKB1-Dependent Activation

The activation of AMPK by these xanthene derivatives is dependent on the upstream serine/threonine kinase, Liver Kinase B1 (LKB1).[1][8][10] LKB1 is a primary upstream kinase that phosphorylates the α-catalytic subunit of AMPK at threonine-172, a critical step for its activation.[3] Studies have shown that while inhibition of another upstream kinase, CaMKK, had no effect, silencing the rat ortholog of LKB1 (STK11) prevented the phosphorylation of AMPK by Xn and Xc.[1] This confirms the LKB1-dependent nature of their action.

Once activated, AMPK phosphorylates downstream targets, including ACC, leading to increased fatty acid oxidation.[11][12] A key metabolic outcome in skeletal muscle is the increased translocation of the glucose transporter type 4 (GLUT4) to the plasma membrane, which enhances glucose uptake from the circulation.[1][9][10]

Caption: LKB1-dependent activation of AMPK by 9H-xanthene-9-carboxamide derivatives.

Experimental Workflow and Protocols

This section provides detailed, self-validating protocols for assessing the efficacy of 9H-xanthene-9-carboxamide derivatives in L6 myotubes.

Caption: Overall experimental workflow for assessing xanthene derivatives in L6 myotubes.

Protocol 1: L6 Myoblast Culture and Differentiation

Rationale: L6 myoblasts are a rat skeletal muscle cell line that can be differentiated into multinucleated myotubes, which express GLUT4 and exhibit insulin-sensitive glucose transport, making them an excellent model for studying muscle metabolism.[13][14][15]

Materials:

• L6 rat myoblasts

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Horse Serum (HS) or 2% FBS for differentiation

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks and plates (6-well and 24-well)

Procedure:

• Myoblast Proliferation: Culture L6 myoblasts in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO₂ atmosphere.[13][14]

• Seeding: When cells reach 80-90% confluency, wash with PBS, detach using Trypsin-EDTA, and seed into appropriate culture plates.

• Differentiation: Once the myoblasts reach confluence in the plates, switch the medium to DMEM containing 2% Horse Serum or 2% FBS to induce differentiation into myotubes.[13][16]

• Maturation: Allow the cells to differentiate for 5-7 days, changing the differentiation medium every 48 hours. Fully differentiated, multinucleated myotubes should be visible.

Protocol 2: Western Blot Analysis of AMPK and ACC Phosphorylation

Rationale: Western blotting allows for the direct measurement of the phosphorylation status of AMPK (at Thr172) and its key downstream target ACC (at Ser79), providing direct evidence of pathway activation.[11][12][17]

Materials:

• Differentiated L6 myotubes in 6-well plates

• 9H-xanthene-9-carboxamide derivative stock solution (in DMSO)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibodies: anti-phospho-AMPKα (Thr172), anti-total-AMPKα, anti-phospho-ACC (Ser79), anti-total-ACC, and a loading control (e.g., β-actin or α-tubulin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Serum Starvation: Before treatment, serum-starve the differentiated myotubes in serum-free DMEM for 4-6 hours.

• Compound Treatment: Treat the cells with various concentrations of the xanthene derivative (e.g., 0.1 - 10 µM) or vehicle (DMSO) for a specified time (e.g., 5 min to 1 hour).[1]

• Cell Lysis: Wash cells twice with ice-cold PBS. Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.[11]

• Lysate Preparation: Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, load onto an SDS-PAGE gel, perform electrophoresis, and transfer proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

  • Incubate with the primary antibody for phospho-AMPK or phospho-ACC overnight at 4°C.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize bands using an ECL reagent and an imaging system.

• Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed for total AMPK, total ACC, and a loading control.[17]

• Data Analysis: Quantify band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal for each target.

Protocol 3: 2-Deoxyglucose (2-DOG) Uptake Assay

Rationale: This assay measures the functional consequence of AMPK activation in muscle cells—the uptake of glucose. A radiolabeled or fluorescent glucose analog (2-DOG) is used to quantify the rate of glucose transport into the cells.[13]

Materials:

• Differentiated L6 myotubes in 24-well plates

• Krebs-Ringer-HEPES (KRH) buffer

• 2-deoxy-D-[³H]glucose or a fluorescent glucose analog

• Phosphate-Buffered Saline (PBS)

• 0.1 M NaOH for cell lysis

• Scintillation counter or fluorescence plate reader

Procedure:

• Serum Starvation: Serum-starve differentiated L6 myotubes for 4-6 hours in serum-free DMEM.

• Pre-incubation: Wash the cells twice with KRH buffer. Pre-incubate with the xanthene derivative or vehicle in KRH buffer for 1 hour at 37°C. Include positive (e.g., insulin) and negative controls.

• Glucose Uptake: Add KRH buffer containing 2-deoxy-D-[³H]glucose (e.g., 0.5 µCi/mL) and unlabeled 2-deoxyglucose. Incubate for 10-15 minutes at 37°C.[13]

• Stop Reaction: Terminate the uptake by aspirating the radioactive solution and immediately washing the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells by adding 0.1 M NaOH to each well and incubating for at least 30 minutes.[13]

• Quantification:

  • For radiolabeled glucose, transfer an aliquot of the lysate to a scintillation vial, add scintillation cocktail, and measure radioactivity using a liquid scintillation counter.

  • For fluorescent analogs, measure fluorescence according to the manufacturer's protocol.

• Normalization: Use an aliquot of the cell lysate to determine the total protein concentration (BCA assay) and normalize the glucose uptake to the protein content (e.g., pmol/min/mg protein).

Expected Results and Data Presentation

Treatment of L6 myotubes with effective 9H-xanthene-9-carboxamide derivatives is expected to yield the following results, which can be summarized for clarity.

Table 1: Dose-Response of Xn and Xc on AMPK and ACC Phosphorylation

Compound	Concentration (µM)	p-AMPK/Total AMPK (Fold Change vs. Vehicle)	p-ACC/Total ACC (Fold Change vs. Vehicle)
Xn	0.1	~1.5	~1.3
0.5	~3.0	~2.5
1.0	~5.0	~4.0
5.0	~6.5	~5.5
Xc	0.1	~1.4	~1.2
0.5	~2.8	~2.3
1.0	~4.8	~3.8
5.0	~6.0	~5.0
Metformin	10,000 (10 mM)	~2.5	~2.0
(Data are representative based on findings from Kwon et al., 2014)[1]

Table 2: Effect of Xn and Xc on Glucose Uptake in L6 Myotubes

Treatment	Concentration	Glucose Uptake (Fold Change vs. Vehicle)
Vehicle (DMSO)	-	1.0
Xn	5 µM	~2.0 - 2.5
Xc	5 µM	~2.0 - 2.5
Insulin	100 nM	~2.5 - 3.0
(Data are representative based on findings from Kwon et al., 2014)[1][9]

Trustworthiness and Self-Validation

To ensure the trustworthiness of results, the following controls are essential in every experiment:

• Vehicle Control (DMSO): To account for any effects of the solvent.

• Positive Control: Use a known AMPK activator like AICAR or metformin for phosphorylation studies, and insulin for glucose uptake assays.

• Negative Control: Untreated cells to establish a baseline.

• Loading Controls: For Western blotting, always normalize to a housekeeping protein to ensure equal protein loading.

• Cytotoxicity Assay: Perform an MTT or similar assay to confirm that the observed effects are not due to compound-induced cell death.

By including these controls, the experimental system becomes self-validating, ensuring that the observed effects are specifically due to the AMPK-activating properties of the 9H-xanthene-9-carboxamide derivatives.

References

• Kwon Y, Song P, Yoon JH, et al. Xanthene Derivatives Increase Glucose Utilization through Activation of LKB1-Dependent AMP-Activated Protein Kinase. PLoS One. 2014;9(9):e108771. [Link]

• Viollet B, et al. AMP-activated protein kinase signaling in metabolic regulation. J Clin Invest. 2006;116(7):1786-1794. [Link]

• Kahn BB, Alquier T, Carling D, Hardie DG. AMP-activated protein kinase: ancient energy gauge provides new targets for drug discovery. Cell Metab. 2005;1(1):15-25. [Link]

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Application Notes and Protocols for Investigating the Neuroprotective Effects of 9H-xanthene-9-carboxamide In Vitro

Introduction: The Imperative for Novel Neuroprotective Agents

Neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis (ALS), represent a significant and growing global health challenge.[1][2] A core pathological feature of these conditions is the progressive loss of neuronal cells.[1] Consequently, the discovery of novel therapeutic agents that can protect neurons from damage and death is a paramount goal in modern drug development.

The xanthene scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including neuroprotective properties.[3][4][5] While many xanthene derivatives have been explored, this guide focuses on 9H-xanthene-9-carboxamide , a promising candidate for neuroprotection. Drawing upon the established activities of structurally related compounds, we can postulate several mechanisms through which this molecule may exert its effects.[6][7][8][9]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides the scientific rationale, selection of appropriate in vitro models, and detailed, validated protocols to systematically investigate and quantify the neuroprotective potential of 9H-xanthene-9-carboxamide.

Pillar 1: Unraveling the Mechanistic Rationale

Understanding the potential mechanisms of action is critical for designing logical and insightful experiments. Based on the known pharmacology of the broader xanthene class, we hypothesize that 9H-xanthene-9-carboxamide confers neuroprotection through a multi-pronged approach targeting key pathological pathways.

• Attenuation of Glutamate Excitotoxicity: Excessive stimulation by the neurotransmitter glutamate, a phenomenon known as excitotoxicity, is a central pathological process that leads to neuronal damage in numerous neurological disorders.[2][10][11] This overstimulation triggers a massive influx of calcium ions (Ca²⁺), initiating downstream cytotoxic cascades.[10] Notably, derivatives of the closely related 9H-xanthene-9-carboxylic acid are known to act as positive allosteric modulators of metabotropic glutamate receptors (mGluRs), suggesting the xanthene scaffold can interact with key components of glutamatergic signaling.[12][13] This provides a strong basis for investigating whether 9H-xanthene-9-carboxamide can shield neurons from glutamate-induced death.

• Mitigation of Oxidative Stress: Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them, is a major contributor to neuronal damage in neurodegeneration.[14][15] ROS can damage lipids, proteins, and DNA, leading to mitochondrial dysfunction and apoptosis.[16] Many natural and synthetic xanthone and xanthene derivatives have demonstrated potent antioxidant properties, making this a highly plausible mechanism for 9H-xanthene-9-carboxamide.[8][17]

• Inhibition of Apoptotic Pathways: Excitotoxicity and oxidative stress often converge on the activation of apoptosis, or programmed cell death. This pathway is executed by a family of proteases called caspases, with Caspase-3 being a key executioner.[18][19][20] By intervening in the upstream triggers, 9H-xanthene-9-carboxamide may prevent the activation of these cell death pathways, thereby preserving neuronal integrity.[16]

Proposed neuroprotective mechanisms of 9H-xanthene-9-carboxamide.

Pillar 2: In Vitro Modeling and Experimental Design

The successful evaluation of a neuroprotective compound relies on the use of robust and relevant in vitro models. These systems allow for controlled, high-throughput screening before advancing to more complex models.[21][22]

Choice of Cellular Models

• SH-SY5Y (Human Neuroblastoma Cell Line): This is a workhorse cell line for neuroprotective studies. It is human-derived, easy to culture, and susceptible to a range of neurotoxic insults, making it ideal for initial screening, dose-response studies, and mechanistic assays.[23]

• Primary Cortical Neurons: Harvested from embryonic rodents, these cells provide a model with higher physiological relevance, closely resembling the in vivo environment.[1][24] They are best used to validate key findings obtained from SH-SY5Y cells.

Induction of Neurotoxicity: Simulating Disease Pathology

To test the hypothesized mechanisms, specific stressors are employed to induce neuronal damage:

• Glutamate: Used at high concentrations to induce excitotoxicity and model conditions like ischemic stroke.[2][25][26]

• Hydrogen Peroxide (H₂O₂): A common agent used to induce oxidative stress and subsequent cell death.[27]

• Amyloid-beta (Aβ) Oligomers: Specifically used to model the neurotoxic cascade central to Alzheimer's disease pathology.[17][21]

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Application Notes and Protocols for the Development of 9H-Xanthene-9-Carboxamide-Based Antibacterial Agents

Introduction: Navigating the Post-Antibiotic Era with Novel Scaffolds

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with novel mechanisms of action.[1][2] The traditional antibiotic pipeline has slowed, pushing researchers to explore untapped chemical spaces for inspiration. One such promising area is centered on privileged heterocyclic scaffolds—molecular frameworks that are recurrent in biologically active compounds. The 9H-xanthene core is a prominent example of such a scaffold, known for its rigid, tricyclic structure and its presence in compounds with a wide array of pharmacological properties, including antibacterial, antifungal, and anticancer activities.[3][4][5][6]

This guide focuses on a specific, highly adaptable subclass: 9H-xanthene-9-carboxamides . By functionalizing the C-9 position with a carboxamide moiety, a synthetically tractable handle is introduced, allowing for the systematic exploration of chemical diversity and the fine-tuning of biological activity. These derivatives have emerged as a compelling class of antibacterial agents.[7]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides not only step-by-step protocols for the synthesis and evaluation of these compounds but also delves into the scientific rationale behind the experimental designs, empowering researchers to innovate and adapt these methodologies for their specific discovery programs.

Section 1: The 9H-Xanthene-9-Carboxamide Scaffold: A Privileged Framework for Antibacterial Design

The 9H-xanthene structure is a dibenzo[b,e]pyran system. Its inherent structural rigidity and specific stereoelectronic properties make it an excellent foundation for designing molecules that can engage with biological targets with high affinity and specificity. The introduction of a carboxamide linkage at the C-9 position is a critical design element. This amide bond can participate in hydrogen bonding interactions, a key feature for molecular recognition at a target protein's active site. Furthermore, the pendant group on the amide nitrogen provides a vector for chemical diversification to modulate potency, selectivity, and pharmacokinetic properties.[8][9]

The antibacterial potential of xanthene derivatives may stem from multiple mechanisms of action. Studies on structurally related heterocyclic compounds suggest that potential targets could include essential bacterial processes such as cell wall biosynthesis, cell membrane integrity, or DNA replication.[10] More recent investigations have highlighted the ability of some xanthene derivatives to act as non-traditional antibacterial agents by targeting virulence factors, such as inhibiting bacterial efflux pumps, disrupting quorum sensing pathways, or preventing biofilm formation.[11]

Caption: Core structure of 9H-xanthene-9-carboxamide and key diversification points.

Section 2: Synthetic Strategy and Core Protocols

The development of a robust and flexible synthetic route is paramount for generating a library of analogues for structure-activity relationship (SAR) studies. A convergent two-step approach is typically employed: first, the synthesis of the key 9H-xanthene-9-carboxylic acid intermediate, followed by amide coupling with a diverse panel of amines.

Caption: A convergent two-step workflow for the synthesis of the target compounds.

Protocol 2.1: Synthesis of 9H-Xanthene-9-Carboxylic Acid Intermediate

This protocol describes a common method to generate the key carboxylic acid intermediate from commercially available xanthone. The rationale for this step is to install the reactive carboxyl group at the C-9 position, which is activated for the subsequent amide coupling.

Materials and Reagents:

• Xanthone

• Sodium amalgam (Na/Hg)

• Dry diethyl ether or Tetrahydrofuran (THF)

• Dry ice (solid CO2)

• Hydrochloric acid (HCl), 1M

• Anhydrous sodium sulfate (Na2SO4)

• Standard glassware for anhydrous reactions (e.g., round-bottom flask, condenser, dropping funnel)

• Magnetic stirrer and heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and condenser under an inert atmosphere.

• To the flask, add xanthone and dry diethyl ether (or THF).

• Carefully add sodium amalgam in portions to the stirred solution. The reaction is exothermic and may require cooling with a water bath. Stir until the reaction is complete (monitor by TLC).

• Once the reaction is complete, cool the flask in an acetone/dry ice bath.

• Carefully add crushed dry ice (solid CO2) to the reaction mixture in small portions. Allow the mixture to slowly warm to room temperature while stirring overnight.

• Quench the reaction by the slow addition of 1M HCl. Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield pure 9H-xanthene-9-carboxylic acid.

• Validation: Confirm the structure and purity of the intermediate using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2.2: Parallel Amide Coupling for Library Generation

This protocol utilizes standard peptide coupling reagents to efficiently generate a library of 9H-xanthene-9-carboxamide derivatives. The choice of coupling agent (e.g., HATU, HOBt/EDC) is critical for ensuring high yields and minimizing side reactions, especially with sterically hindered or electronically deactivated amines.

Materials and Reagents:

• 9H-Xanthene-9-carboxylic acid (from Protocol 2.1)

• A diverse library of primary and secondary amines

• Coupling Agent: e.g., HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC/HOBt (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride / Hydroxybenzotriazole)

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Solvent: Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• 96-well plates or reaction vials for parallel synthesis

Procedure:

• In separate reaction vials, dissolve 9H-xanthene-9-carboxylic acid (1.0 eq) in the appropriate anhydrous solvent (e.g., DMF).

• Add the coupling agent (e.g., HATU, 1.1 eq) and the base (e.g., DIPEA, 2.0 eq). Stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

• Add the corresponding amine (1.2 eq) to each vial.

• Seal the vials and allow the reactions to proceed at room temperature for 4-16 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with saturated NaHCO3 solution, water, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

• Purify each compound using flash column chromatography or preparative HPLC.

• Validation: Characterize each final compound by ¹H NMR, LC-MS, and High-Resolution Mass Spectrometry (HRMS) to confirm identity and purity (>95%) before biological testing.[7]

Section 3: Primary In Vitro Antibacterial Screening Cascade

Once a library of compounds has been synthesized and characterized, the next critical phase is to evaluate their antibacterial activity. A standardized screening cascade ensures that data is reproducible and comparable across different chemical series.

Caption: A standard workflow for the initial antibacterial evaluation of new compounds.

Protocol 3.1: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the gold standard for quantifying the potency of a potential antibacterial agent.[12] It determines the lowest concentration of a compound that visibly inhibits the growth of a microorganism. This protocol is based on the broth microdilution method.

Materials and Reagents:

• Test compounds dissolved in DMSO (e.g., 10 mg/mL stock)

• Bacterial strains:

  • Gram-positive panel: Staphylococcus aureus (including MRSA), Enterococcus faecium (including VRE)

  • Gram-negative panel: Escherichia coli, Pseudomonas aeruginosa, Acinetobacter baumannii

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Positive control antibiotic (e.g., Vancomycin for Gram-positives, Colistin for Gram-negatives)

• Spectrophotometer or dedicated plate reader (OD600 nm)

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

Procedure:

• Plate Preparation: In a 96-well plate, add 50 µL of CAMHB to wells A2-A12 through H2-H12.

• Compound Addition: Add 100 µL of the test compound, appropriately diluted in CAMHB to achieve the starting concentration (e.g., 128 µg/mL), into column 1 (A1-H1).

• Serial Dilution: Perform a 2-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing well, and repeating this process across the plate to column 10. Discard 50 µL from column 10. This leaves columns 11 (growth control) and 12 (sterility control) without any compound.

• Inoculum Preparation: Dilute the 0.5 McFarland bacterial suspension into CAMHB to achieve a final concentration of ~5 x 10⁵ CFU/mL.

• Inoculation: Add 50 µL of the final bacterial inoculum to wells in columns 1-11. Do not add bacteria to column 12 (sterility control). The final volume in each well will be 100 µL.

• Incubation: Cover the plates and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (or a significant reduction in OD600 reading compared to the growth control).[12]

Data Presentation: Hypothetical SAR Table

Summarizing data in a structured table is crucial for identifying trends and guiding the next cycle of drug design.[13]

Compound ID	R1 Group (Amide)	MIC (µg/mL) vs. S. aureus (MRSA)	MIC (µg/mL) vs. E. coli
XAN-001	-NH-(4-fluorophenyl)	4	64
XAN-002	-NH-(4-chlorophenyl)	2	>128
XAN-003	-NH-(4-methoxyphenyl)	16	>128
XAN-004	-NH-(cyclohexyl)	32	>128
Control	Vancomycin	1	>128
Control	Ciprofloxacin	0.5	0.25

Insight from table: Halogen substitution at the para-position of the phenyl ring (XAN-001, XAN-002) appears favorable for activity against MRSA, while electron-donating (XAN-003) or bulky aliphatic groups (XAN-004) are less tolerated.

Section 4: Investigating the Mechanism of Action (MoA)

Identifying the bacterial target or pathway disrupted by a novel antibacterial agent is a critical step in its development. A series of targeted assays can help elucidate the MoA.[14]

Caption: Key bacterial processes that can be investigated to determine the mechanism of action.

Protocol 4.1: Bacterial Cell Membrane Permeability Assay

This assay determines if a compound kills bacteria by disrupting their cell membrane. It uses a fluorescent dye (like SYTOX Green) that can only enter cells with compromised membranes and fluoresces upon binding to nucleic acids.

Materials and Reagents:

• Bacterial culture in mid-log phase, washed and resuspended in PBS

• Test compound and controls (e.g., Polymyxin B as a positive control, DMSO as negative)

• SYTOX Green nucleic acid stain (or Propidium Iodide)

• 96-well black, clear-bottom plates

• Fluorometric plate reader

Procedure:

• Add 50 µL of the washed bacterial suspension to each well of the 96-well plate.

• Add 50 µL of the test compound at various concentrations (e.g., 1x, 4x, 8x MIC).

• Add SYTOX Green to each well to a final concentration of ~1 µM.

• Incubate the plate at room temperature, protected from light.

• Measure the fluorescence intensity at appropriate excitation/emission wavelengths (e.g., ~485/520 nm for SYTOX Green) every 5 minutes for 1-2 hours.

• Interpretation: A rapid, dose-dependent increase in fluorescence compared to the DMSO control indicates that the compound disrupts bacterial membrane integrity.[1]

Conclusion and Forward Look

The 9H-xanthene-9-carboxamide scaffold represents a versatile and promising platform for the discovery of novel antibacterial agents. The synthetic protocols outlined here provide a robust framework for generating chemical diversity, while the microbiological and mechanistic assays offer a clear path for evaluating their potential. A systematic approach, integrating synthesis, SAR analysis, and MoA studies, is essential for advancing initial hits into viable lead candidates. Future work on promising compounds should include cytotoxicity testing against mammalian cell lines to establish a therapeutic index, followed by in vivo efficacy studies in relevant animal infection models to assess their true therapeutic potential.[15]

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Application of 9H-Xanthene-9-Carboxamide Derivatives in Metabolic Disease Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of 9H-Xanthene-9-Carboxamide Derivatives in Metabolic Regulation

Metabolic diseases, including type 2 diabetes, obesity, and non-alcoholic fatty liver disease (NAFLD), represent a growing global health crisis. The search for novel therapeutic agents that can effectively target the underlying molecular dysregulations of these conditions is a paramount focus of modern drug discovery. Within this landscape, derivatives of 9H-xanthene-9-carboxamide have emerged as a promising class of small molecules with significant potential for modulating key metabolic pathways.

This technical guide provides a comprehensive overview of the application of 9H-xanthene-9-carboxamide derivatives in metabolic disease research. We will delve into their primary mechanism of action as potent activators of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. This document will provide detailed, field-proven protocols for in vitro and in vivo studies, quantitative data to inform experimental design, and a forward-looking perspective on the potential applications of these compounds in a broader range of metabolic disorders.

Mechanism of Action: Potent Activation of the LKB1-AMPK Signaling Axis

The primary therapeutic potential of 9H-xanthene-9-carboxamide derivatives in metabolic diseases stems from their ability to robustly activate AMP-activated protein kinase (AMPK).[1][2] AMPK is a highly conserved serine/threonine kinase that functions as a cellular energy sensor.[1] When activated during times of low energy (high AMP:ATP ratio), AMPK orchestrates a metabolic switch, promoting catabolic pathways that generate ATP while simultaneously inhibiting anabolic, energy-consuming processes.[3]

Notably, specific derivatives of 9H-xanthene-9-carboxamide, such as 9H-xanthene-9-carboxylic acid {2,2,2-trichloro-1-[3-(3-nitro-phenyl)-thioureido]-ethyl}-amide (Xn) and 9H-xanthene-9-carboxylic acid {2,2,2-trichloro-1-[3-(3-cyano-phenyl)-thioureido]-ethyl}-amide (Xc), have been identified as potent AMPK activators.[4][5] Their mechanism of activation has been shown to be dependent on the upstream kinase, liver kinase B1 (LKB1).[6]

Activated AMPK exerts its metabolic control through the phosphorylation of a multitude of downstream targets. A key substrate is acetyl-CoA carboxylase (ACC), the rate-limiting enzyme in fatty acid synthesis.[3] Phosphorylation by AMPK inhibits ACC activity, leading to a decrease in malonyl-CoA levels. This, in turn, relieves the inhibition of carnitine palmitoyltransferase 1 (CPT1), promoting the transport of fatty acids into the mitochondria for oxidation.

Furthermore, AMPK activation stimulates glucose uptake in skeletal muscle by promoting the translocation of the glucose transporter type 4 (GLUT4) to the plasma membrane.[4][5] This multifaceted mechanism of action underscores the potential of 9H-xanthene-9-carboxamide derivatives as therapeutic agents for metabolic disorders characterized by impaired energy metabolism and insulin resistance.

Figure 1: LKB1-dependent AMPK activation by 9H-xanthene-9-carboxamide derivatives.

Quantitative Biological Data

The potency of 9H-xanthene-9-carboxamide derivatives as AMPK activators has been quantified in cell-based assays. The following table summarizes the key data for the representative compounds Xn and Xc.

Compound	Target	Assay System	EC50	Reference
Xn (nitro derivative)	AMPKα2 Thr-172 Phosphorylation	L6 Myotubes	~1.5 µM	[4][5]
Xc (cyano derivative)	AMPKα2 Thr-172 Phosphorylation	L6 Myotubes	~1.5 µM	[4][5]
Metformin (Reference)	AMPKα2 Thr-172 Phosphorylation	L6 Myotubes	~10 mM	[4][5]

These data highlight the significantly greater potency of the 9H-xanthene-9-carboxamide derivatives compared to the widely used anti-diabetic drug, metformin, in activating AMPK in a relevant cell model.

Experimental Protocols

Protocol 1: In Vitro AMPK Activation Assay in L6 Myotubes

This protocol details the procedure to assess the ability of 9H-xanthene-9-carboxamide derivatives to induce the phosphorylation of AMPK in L6 myotubes, a rat skeletal muscle cell line.

Materials:

• L6 myoblasts

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• 9H-xanthene-9-carboxamide derivative stock solution (in DMSO)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and buffers

• PVDF membranes

• Primary antibodies: anti-phospho-AMPKα (Thr172) and anti-total-AMPKα

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Differentiation:

  • Culture L6 myoblasts in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

  • Once cells reach ~80% confluency, induce differentiation by switching to DMEM with 2% FBS.

  • Maintain in differentiation medium for 5-7 days, replacing the medium every 48 hours, until multinucleated myotubes are formed.

• Compound Treatment:

  • Serum starve the differentiated L6 myotubes for 4-6 hours in serum-free DMEM.

  • Prepare serial dilutions of the 9H-xanthene-9-carboxamide derivative in serum-free DMEM. A final DMSO concentration should be kept below 0.1%.

  • Treat the cells with the compound or vehicle (DMSO) for the desired time (e.g., 5 minutes to 2 hours).[4][5]

• Cell Lysis and Protein Quantification:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells with RIPA buffer on ice.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against phospho-AMPKα (Thr172) and total AMPKα.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Visualize the bands using a chemiluminescent substrate and quantify the band intensities. Normalize the phospho-AMPK signal to the total AMPK signal.

Figure 2: Workflow for in vitro AMPK activation assay.

Protocol 2: In Vitro Glucose Uptake Assay in L6 Myotubes

This protocol measures the effect of 9H-xanthene-9-carboxamide derivatives on glucose uptake in L6 myotubes.

Materials:

• Differentiated L6 myotubes in 24-well plates

• Krebs-Ringer-HEPES (KRH) buffer

• 2-deoxy-D-[3H]glucose or other labeled glucose analog

• Insulin (positive control)

• 9H-xanthene-9-carboxamide derivative

• Cytochalasin B (for non-specific uptake)

• 0.1 M NaOH for cell lysis

• Scintillation cocktail and counter

Procedure:

• Serum Starvation: After differentiation, wash the L6 myotubes twice with PBS and incubate in serum-free DMEM for 4-6 hours.

• Pre-incubation: Wash the cells twice with KRH buffer. Pre-incubate with various concentrations of the 9H-xanthene-9-carboxamide derivative or vehicle in KRH buffer for 1 hour.[2]

• Insulin Stimulation (for comparison): Add insulin (e.g., 100 nM) to appropriate wells and incubate for 30 minutes.

• Glucose Uptake: Add KRH buffer containing 2-deoxy-D-[3H]glucose and incubate for 10 minutes. To determine non-specific uptake, pre-incubate a set of wells with Cytochalasin B.

• Stop Reaction: Terminate glucose uptake by washing the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells with 0.1 M NaOH.

• Scintillation Counting: Transfer an aliquot of the lysate to a scintillation vial and measure radioactivity.

• Data Analysis: Normalize glucose uptake to protein concentration and calculate the fold change over the vehicle control.

Protocol 3: In Vivo Glucose Tolerance Test (GTT) in a High-Fat Diet-Induced Diabetic Mouse Model

This protocol assesses the in vivo efficacy of 9H-xanthene-9-carboxamide derivatives on glucose homeostasis.

Materials:

• High-fat diet-induced diabetic mice (e.g., C57BL/6J on a 60% kcal fat diet for 12-16 weeks)

• 9H-xanthene-9-carboxamide derivative formulated for in vivo administration (e.g., intravenous)

• Glucose solution (for intraperitoneal injection)

• Glucometer and test strips

• Blood collection supplies

Procedure:

• Animal Model: Induce diabetes in mice by feeding a high-fat diet.

• Compound Administration: Administer a single dose of the 9H-xanthene-9-carboxamide derivative or vehicle to the mice (e.g., via intravenous injection).[6]

• Fasting: Fast the mice for 6 hours prior to the GTT.[1]

• Baseline Glucose: Measure baseline blood glucose from a tail snip.

• Glucose Challenge: Administer an intraperitoneal injection of glucose (e.g., 2 g/kg body weight).

• Blood Glucose Monitoring: Measure blood glucose at various time points post-glucose injection (e.g., 15, 30, 60, 90, and 120 minutes).[7]

• Data Analysis: Plot the blood glucose levels over time and calculate the area under the curve (AUC) to assess glucose tolerance.

Expanded Applications and Future Directions

While the primary research on 9H-xanthene-9-carboxamide derivatives has focused on diabetes, their mechanism of action as potent AMPK activators suggests broader therapeutic potential in other metabolic diseases.

Obesity

AMPK activation is known to promote fatty acid oxidation and inhibit lipogenesis, making it an attractive target for anti-obesity therapies.[8] By stimulating energy expenditure and reducing fat storage, AMPK activators like 9H-xanthene-9-carboxamide derivatives could potentially be investigated in diet-induced obesity animal models to assess their effects on body weight, adiposity, and related metabolic parameters.[9][10]

Non-Alcoholic Fatty Liver Disease (NAFLD)

NAFLD is characterized by the accumulation of fat in the liver, which can progress to more severe inflammation and fibrosis (NASH). AMPK activation in the liver suppresses de novo lipogenesis and promotes fatty acid oxidation, thereby reducing hepatic fat accumulation.[1][3] Therefore, 9H-xanthene-9-carboxamide derivatives warrant investigation in cellular and animal models of NAFLD to evaluate their potential to ameliorate hepatic steatosis.[11][12][13]

The Link to SIRT1

Sirtuin 1 (SIRT1) is another crucial metabolic regulator that is often functionally linked to AMPK.[14] SIRT1 is an NAD+-dependent deacetylase that targets numerous proteins involved in metabolism and cellular stress responses.[15] There is evidence of crosstalk between the AMPK and SIRT1 pathways, where they can activate each other, forming a positive feedback loop that enhances their beneficial metabolic effects.[16] While direct activation of SIRT1 by 9H-xanthene-9-carboxamide derivatives has not been explicitly demonstrated, it is a plausible area for future investigation, given the established interplay between these two key metabolic regulators.[17][18]

Conclusion

Derivatives of 9H-xanthene-9-carboxamide represent a compelling class of compounds for metabolic disease research. Their demonstrated ability to potently activate the LKB1-AMPK signaling pathway provides a strong rationale for their further investigation, not only in the context of type 2 diabetes but also for their potential therapeutic utility in obesity and NAFLD. The detailed protocols and quantitative data presented in this guide are intended to facilitate and accelerate research into the promising metabolic benefits of this chemical scaffold. Future studies elucidating the full spectrum of their molecular targets and their efficacy in a wider range of metabolic disease models will be crucial in realizing their therapeutic potential.

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Application Notes and Protocols for High-Throughput Screening of 9H-Xanthene-9-Carboxamide Libraries

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Therapeutic Promise of 9H-Xanthene-9-Carboxamides

The 9H-xanthene scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2][3] Derivatives of 9H-xanthene-9-carboxamide, in particular, have garnered significant interest due to their potential as modulators of various therapeutic targets. These compounds have shown promise as anticancer agents, neuroprotective agents, and modulators of G-protein coupled receptors (GPCRs), among other activities.[4] The versatility of the xanthene core allows for the creation of large, diverse chemical libraries, making it an attractive starting point for drug discovery campaigns.[1]

High-throughput screening (HTS) is an essential tool in modern drug discovery, enabling the rapid evaluation of large compound libraries to identify "hits" that modulate a specific biological target.[5][6] This application note provides a detailed guide for researchers on how to design and execute HTS campaigns for 9H-xanthene-9-carboxamide libraries, with a focus on two distinct and relevant target classes: GPCRs and DNA topoisomerases.

Part 1: The High-Throughput Screening Workflow

A successful HTS campaign is a multi-step process that requires careful planning and execution.[7] The general workflow for screening a 9H-xanthene-9-carboxamide library is outlined below.

Figure 1: A generalized workflow for a high-throughput screening campaign.

Part 2: Assay Development and Protocols

The choice of assay is critical to the success of an HTS campaign and should be driven by the biological target of interest.[8] Here, we present two detailed protocols for screening 9H-xanthene-9-carboxamide libraries against two distinct target classes.

Protocol 1: Cell-Based Calcium Mobilization Assay for GPCR Allosteric Modulators

Many xanthene derivatives have been identified as allosteric modulators of GPCRs, such as the metabotropic glutamate receptor 1 (mGluR1).[4] Cell-based assays that measure changes in intracellular calcium are a robust method for identifying such modulators in a high-throughput format.[9][10]

Principle: This assay utilizes a cell line stably expressing the target GPCR, which couples to the Gαq signaling pathway. Activation of the receptor leads to an increase in intracellular calcium, which is detected by a calcium-sensitive fluorescent dye. Positive allosteric modulators (PAMs) will potentiate the response to a sub-maximal concentration of the endogenous agonist.

Materials:

• HEK293 cells stably expressing the target GPCR (e.g., mGluR1).

• Assay medium: DMEM with 10% dialyzed FBS, 20 mM HEPES, and 1 mM sodium pyruvate.[11]

• Calcium-sensitive dye (e.g., Fluo-4 AM).

• Endogenous agonist (e.g., glutamate for mGluR1).

• 384-well black-walled, clear-bottom microplates.

• Automated liquid handling system.

• Fluorescence plate reader with kinetic reading capabilities.

Step-by-Step Protocol:

• Cell Plating: Seed the HEK293 cells expressing the target GPCR into 384-well plates at a density of 20,000 cells per well in 20 µL of assay medium and incubate overnight.[11]

• Dye Loading: The following day, add 20 µL of the calcium-sensitive dye solution to each well and incubate for 1 hour at 37°C.

• Compound Addition: Using an automated liquid handler, add a final concentration of 10 µM of each compound from the 9H-xanthene-9-carboxamide library to the appropriate wells. Include wells with a known PAM as a positive control and DMSO as a negative control.

• Agonist Addition and Signal Detection: Place the plate in the fluorescence reader. After a baseline reading, inject a sub-maximal (EC20) concentration of the endogenous agonist into each well. Immediately begin kinetic reading of fluorescence intensity for 60-90 seconds.[12]

• Data Analysis: Calculate the change in fluorescence over baseline for each well. Normalize the data to the positive and negative controls.

Protocol 2: Biochemical Fluorescence Polarization Assay for DNA Topoisomerase I Inhibitors

Some xanthene derivatives are known to interact with DNA and inhibit enzymes like topoisomerase.[13] A fluorescence polarization (FP) assay is a powerful, homogeneous method for identifying inhibitors of DNA-protein interactions in a high-throughput format.[14][15]

Principle: This assay measures the binding of a fluorescently labeled DNA substrate to topoisomerase I. The large enzyme-DNA complex tumbles slowly in solution, resulting in a high FP signal. Small molecule inhibitors that disrupt this interaction will cause the release of the small, rapidly tumbling fluorescent DNA probe, leading to a decrease in the FP signal.[16]

Materials:

• Recombinant human topoisomerase I.

• Fluorescently labeled DNA substrate (e.g., a short oligonucleotide with a 5'-fluorescein label).

• Assay buffer: 10 mM Tris-HCl (pH 7.5), 50 mM KCl, 5 mM MgCl2, 0.1 mM EDTA, and 1 mM DTT.

• Known topoisomerase I inhibitor (e.g., camptothecin) as a positive control.

• 384-well black microplates.

• Automated liquid handling system.

• Plate reader capable of measuring fluorescence polarization.

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of topoisomerase I and the fluorescently labeled DNA substrate in assay buffer.

• Compound Plating: Using an automated liquid handler, add the 9H-xanthene-9-carboxamide library compounds to the 384-well plates at a final concentration of 10 µM. Include positive and negative controls.

• Enzyme Addition: Add topoisomerase I to all wells except the negative control wells.

• Substrate Addition and Incubation: Add the fluorescently labeled DNA substrate to all wells. Incubate the plates at room temperature for 30 minutes to allow the binding reaction to reach equilibrium.

• Signal Detection: Read the fluorescence polarization of each well using the plate reader.

• Data Analysis: Normalize the FP signal to the positive and negative controls to determine the percent inhibition for each compound.

Part 3: Data Analysis and Hit Validation

Rigorous data analysis is crucial for identifying true hits and minimizing false positives.[17]

Quality Control:

The quality of an HTS assay is typically assessed using the Z'-factor, which is a statistical measure of the separation between the positive and negative controls.[18][19]

Z'-Factor Calculation:

Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

Z'-Factor Value	Assay Quality
> 0.5	Excellent
0 to 0.5	Acceptable
< 0	Unacceptable

Table 1: Interpretation of Z'-factor values for assay quality assessment.[20]

Hit Selection:

Hit selection can be based on a predefined threshold or by ranking compounds based on their activity.[6][21] A common approach is to set a hit threshold at three standard deviations from the mean of the negative controls.[22]

Figure 2: A typical workflow for hit validation and progression.

Hit Validation Workflow:

• Hit Confirmation: Re-test the initial hits in the primary assay to confirm their activity.

• Orthogonal Assays: Test the confirmed hits in a secondary, mechanistically distinct assay to rule out assay-specific artifacts.[14]

• Dose-Response Analysis: Determine the potency (IC50 or EC50) of the validated hits by testing them across a range of concentrations.

• Counter-Screens: Screen hits against related targets to assess selectivity. For GPCR modulators, this would involve testing against other receptor subtypes.[23]

Part 4: Troubleshooting Common HTS Issues

HTS campaigns can be prone to various issues that can lead to unreliable data.[24][25]

Issue	Potential Cause	Troubleshooting Strategy
Low Z'-Factor	High variability in controls, small signal window.	Optimize reagent concentrations, incubation times, and instrument settings.
High False-Positive Rate	Compound interference (e.g., autofluorescence, aggregation), non-specific activity.	Implement counter-screens and orthogonal assays. Analyze compound structures for known pan-assay interference compounds (PAINS).[8]
Poor Reproducibility	Inconsistent liquid handling, temperature fluctuations, reagent instability.	Calibrate and maintain automated liquid handlers. Ensure consistent environmental conditions. Check reagent stability over the course of the screen.

Table 2: Common troubleshooting strategies for high-throughput screening.

Conclusion

The 9H-xanthene-9-carboxamide scaffold represents a promising starting point for the discovery of novel therapeutics. By employing well-designed and rigorously validated high-throughput screening assays, researchers can efficiently explore the biological activity of large libraries of these compounds. The protocols and strategies outlined in this application note provide a comprehensive framework for conducting successful HTS campaigns, from initial assay development to hit validation and lead optimization.

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• Walker, A. G., et al. (2013). Biotransformation of a Novel Positive Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 5 Contributes to Seizure-Like Adverse Events in Rats Involving a Receptor Agonism-Dependent Mechanism. Drug Metabolism and Disposition, 41(2), 434–446. [Link]

• Artyomov, M. N., & Shagin, D. A. (2012). High Throughput Screening in Drug Discovery: Problems and Solutions. Current Drug Discovery Technologies, 9(4), 254–259. [Link]

• Vieira, E., et al. (2005). 9H-Xanthene-9-carboxylic Acid[9][26][27]Oxadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers. Bioorganic & Medicinal Chemistry Letters, 15(22), 5053–5057. [Link]

• BMG LABTECH. (2019). High-throughput screening (HTS). [Link]

• Conn, P. J., et al. (2009). Progress toward Positive Allosteric Modulators of the Metabotropic Glutamate Receptor Subtype 5 (mGlu5). ACS Chemical Neuroscience, 1(3), 178–201. [Link]

• Rodriguez, A. L., et al. (2010). Discovery of Novel Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 Reveals Chemical and Functional Diversity and In Vivo Activity in Rat Behavioral Models of Anxiolytic and Antipsychotic Activity. Molecular Pharmacology, 78(6), 1105–1123. [Link]

• Niswender, C. M., et al. (2013). Identification of Positive Allosteric Modulators VU0155094 (ML397) and VU0422288 (ML396) Reveals New Insights into the Biology of Metabotropic Glutamate Receptor 7. ACS Chemical Neuroscience, 4(9), 1251–1263. [Link]

• Williams, R., et al. (2009). Positive allosteric modulators of the metabotropic glutamate receptor subtype 4 (mGluR4). Part II: Challenges in hit-to-lead. Bioorganic & Medicinal Chemistry Letters, 19(3), 962–966. [Link]

• Wollenhaupt, J., et al. (2021). Combining High‐Throughput Synthesis and High‐Throughput Protein Crystallography for Accelerated Hit Identification. Angewandte Chemie International Edition, 60(33), 18035–18042. [Link]

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Technical Notes & Optimization

Troubleshooting low yield in 9H-xanthene-9-carboxamide synthesis.

This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of 9H-xanthene-9-carboxamide and its derivatives. By understanding the underlying chemical principles and potential pitfalls of each step, you can significantly improve your reaction yields and final product purity.

Troubleshooting Guide: Low Yield in 9H-xanthene-9-carboxamide Synthesis

A prevalent and effective method for synthesizing 9H-xanthene-9-carboxamide derivatives is a two-step process. The first step typically involves the hydrolysis of an ester, such as ethyl 9H-xanthene-9-carboxylate, to produce 9H-xanthene-9-carboxylic acid. The subsequent step is the formation of the amide bond. A common approach for this is to convert the carboxylic acid into a more reactive acyl chloride, which is then reacted with the desired amine.

Below is a visual representation of this synthetic workflow, highlighting the critical stages where issues that can lead to low yields may arise.

Caption: Synthetic workflow for 9H-xanthene-9-carboxamide with key troubleshooting points.

Q1: My yield of 9H-xanthene-9-carboxylic acid from the hydrolysis of ethyl 9H-xanthene-9-carboxylate is low. What could be the cause?

A1: Low yields in the hydrolysis step are often due to an incomplete reaction or issues with product isolation. Here are some factors to consider:

• Insufficient Reaction Time or Temperature: The hydrolysis of the ester is typically conducted under reflux conditions. Ensure the reaction is heated sufficiently and for an adequate duration. Monitoring the reaction's progress using Thin Layer Chromatography (TLC) is crucial to determine completion.[1]

• Inadequate Amount of Base: A stoichiometric excess of sodium hydroxide (NaOH) is necessary to drive the reaction to completion. Ensure you are using the correct molar ratio of base to ester.

• Product Precipitation: Upon completion of the hydrolysis, the product, 9H-xanthene-9-carboxylic acid, is precipitated by acidifying the reaction mixture. If the pH is not sufficiently acidic, the product will remain dissolved as its carboxylate salt, leading to poor recovery.

• Purification Losses: Washing the precipitated solid with an excessive amount of solvent or a solvent in which it has some solubility can lead to product loss. Washing with cold water is recommended to minimize this.[1]

Experimental Protocol: Hydrolysis of Ethyl 9H-xanthene-9-carboxylate

• Reaction Setup: In a round-bottom flask, dissolve ethyl 9H-xanthene-9-carboxylate in a mixture of ethanol and water.

• Base Addition: Add a solution of sodium hydroxide and equip the flask with a reflux condenser.

• Reflux: Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with a non-polar solvent like diethyl ether to remove any unreacted ester.

  • Carefully acidify the aqueous layer with dilute hydrochloric acid to precipitate the carboxylic acid.

  • Filter the solid, wash with cold water, and dry under vacuum.[1]

Q2: I am struggling with the conversion of 9H-xanthene-9-carboxylic acid to the corresponding amide. What are the likely reasons for the low yield?

A2: The conversion of a carboxylic acid to an amide via an acyl chloride intermediate is a robust reaction, but several factors can lead to a reduced yield.

• Inefficient Acyl Chloride Formation: The conversion of the carboxylic acid to the acyl chloride using reagents like oxalyl chloride or thionyl chloride is a critical step.[1][2]

  • Moisture: These reagents are highly sensitive to moisture. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). The solvent, typically dichloromethane (DCM), must be anhydrous.[1]

  • Insufficient Reagent: Use a slight excess of the chlorinating agent to ensure complete conversion of the carboxylic acid.

  • Catalyst: A catalytic amount of dimethylformamide (DMF) is often used to facilitate this reaction.[1]

• Hydrolysis of the Acyl Chloride: The acyl chloride intermediate is highly reactive and susceptible to hydrolysis back to the carboxylic acid if exposed to water. It is crucial to proceed to the next step without delay and under anhydrous conditions.[3]

• Suboptimal Amidation Conditions: The reaction of the acyl chloride with the amine is typically fast.[2]

  • Base: A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIEA), is necessary to neutralize the HCl generated during the reaction.[2][3] An insufficient amount of base can stall the reaction.

  • Temperature: While the reaction is often run at room temperature, cooling the reaction mixture before the addition of the acyl chloride can sometimes help to control exotherms and minimize side reactions.[2]

• Purification Challenges: The final product may be contaminated with unreacted carboxylic acid or the hydrochloride salt of the amine. An aqueous work-up is usually employed to remove these impurities.

Parameter	Recommendation	Rationale
Solvent	Anhydrous aprotic solvents (e.g., DCM, THF)	Prevents hydrolysis of the acyl chloride intermediate.[2]
Chlorinating Agent	Oxalyl chloride or thionyl chloride	Efficiently converts the carboxylic acid to the more reactive acyl chloride.[2]
Base	Non-nucleophilic tertiary amine (e.g., TEA, DIEA)	Neutralizes the HCl byproduct without competing with the primary/secondary amine for the acyl chloride.[2][3]
Atmosphere	Inert (Nitrogen or Argon)	Excludes moisture which can decompose the chlorinating agent and the acyl chloride.[1]

Experimental Protocol: Synthesis of 9H-xanthene-9-carboxamide from 9H-xanthene-9-carboxylic acid

• Acyl Chloride Formation:

  • Suspend 9H-xanthene-9-carboxylic acid in dry DCM under an inert atmosphere.

  • Add a catalytic amount of DMF.

  • Slowly add oxalyl chloride and stir the mixture at room temperature until the evolution of gas ceases and the solution becomes clear.

• Amidation:

  • In a separate flask, dissolve the amine and triethylamine in dry DCM.

  • Cool the amine solution in an ice bath.

  • Slowly add the freshly prepared acyl chloride solution to the amine solution.

  • Allow the reaction to warm to room temperature and stir for several hours.

• Work-up and Purification:

  • Quench the reaction with water.

  • Separate the organic layer and wash sequentially with dilute acid, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Frequently Asked Questions (FAQs)

Q: What is the role of DMF in the formation of the acyl chloride?

A: Dimethylformamide (DMF) acts as a catalyst in the conversion of carboxylic acids to acyl chlorides using oxalyl chloride or thionyl chloride. It reacts with the chlorinating agent to form a Vilsmeier reagent, which is a more powerful acylating agent than the chlorinating agent itself. This intermediate then reacts with the carboxylic acid to form the acyl chloride, regenerating the DMF catalyst in the process.

Q: Are there alternative methods for the amide bond formation without isolating the acyl chloride?

A: Yes, one-pot procedures where the acyl chloride is generated in situ and reacted directly with the amine are common.[2] This approach minimizes the handling of the moisture-sensitive acyl chloride. Additionally, peptide coupling reagents such as carbodiimides (e.g., DCC, EDC) or other reagents like carbonyldiimidazole (CDI) can be used to directly couple the carboxylic acid with the amine, avoiding the need for an acyl chloride intermediate.[4]

Q: How can I confirm the formation of the acyl chloride before proceeding with the amidation step?

A: While it is common to use the freshly prepared acyl chloride solution directly, you can take a small aliquot of the reaction mixture, carefully quench it with a nucleophile like methanol, and analyze the resulting methyl ester by TLC or LC-MS to confirm the conversion of the carboxylic acid.

Q: What are some common side reactions to be aware of?

A: A primary side reaction is the hydrolysis of the acyl chloride back to the carboxylic acid. If a tertiary amine base is used, it can sometimes be acylated, though this is generally reversible. With certain amines, over-acylation can occur if the product amide has a reactive N-H bond.

References

• Making Amides from Acyl Chlorides - Chemistry LibreTexts. (2023). Retrieved from [Link]

• The preparation of amides. (n.d.). Chemguide. Retrieved from [Link]

• Amide Formation: Mechanism & Acyl Chloride. (2023). StudySmarter. Retrieved from [Link]

• Simple Synthesis of Amides via Their Acid Chlorides in Aqueous TPGS-750-M. (2020). ACS Omega. Retrieved from [Link]

• 9H-Xanthene-9-carboxylic Acid[2][5][6]Oxadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers. (2005). Journal of Medicinal Chemistry. Retrieved from [Link]

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• 6. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 9H-Xanthene-9-Carboxamide Derivatives

Welcome to the Technical Support Center for the synthesis of 9H-xanthene-9-carboxamide derivatives. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to navigate the common challenges encountered during the synthesis of this important class of compounds. The unique steric hindrance around the 9-position of the xanthene core necessitates careful optimization of reaction conditions to achieve high yields and purity.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the synthesis of 9H-xanthene-9-carboxamide derivatives.

Q1: What are the most common synthetic routes to prepare 9H-xanthene-9-carboxamide derivatives?

A1: The most prevalent and efficient methods start from 9H-xanthene-9-carboxylic acid, which can be synthesized from xanthone.[1] The subsequent amide bond formation is typically achieved through two primary pathways:

• Activation with a Coupling Reagent: The carboxylic acid is activated in situ using a coupling reagent, followed by the addition of the desired amine. Common coupling agents include carbodiimides (like EDC), phosphonium salts (like PyBOP), and aminium/uronium salts (like HATU or HBTU).[2]

• Conversion to an Acyl Chloride: The carboxylic acid is converted to the more reactive 9H-xanthene-9-carbonyl chloride, usually with reagents like oxalyl chloride or thionyl chloride, which then readily reacts with the amine.[3]

Q2: Why is the synthesis of 9H-xanthene-9-carboxamides often challenging?

A2: The primary challenge arises from the steric hindrance at the 9-position of the xanthene scaffold. The bulky tricyclic system can impede the approach of both the activating agent to the carboxylic acid and the amine to the activated intermediate. This often leads to sluggish reactions, incomplete conversions, and the need for carefully optimized conditions.

Q3: How do I choose the appropriate coupling reagent for my specific amine and 9H-xanthene-9-carboxylic acid derivative?

A3: The choice of coupling reagent is critical and depends on the steric and electronic properties of your substrates. For sterically hindered amines or the xanthene carboxylic acid itself, more powerful coupling reagents are generally required.

• For routine couplings with unhindered primary amines: EDC in combination with an additive like HOBt or OxymaPure can be effective and economical.

• For hindered amines or to minimize racemization of chiral substrates: Uronium/aminium reagents like HATU are often the reagents of choice due to their high reactivity and ability to suppress side reactions.[3]

• For challenging couplings where other reagents fail: Phosphonium reagents like PyBOP can be very effective, although they can be more expensive.

Q4: What are the key reaction parameters to optimize for a successful amide coupling?

A4: The following parameters should be systematically optimized:

• Solvent: Anhydrous polar aprotic solvents like N,N-Dimethylformamide (DMF), Dichloromethane (DCM), or Acetonitrile (ACN) are typically used.

• Base: A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA), is crucial to neutralize the acid formed during the reaction and to deprotonate the amine hydrochloride salt if used.

• Temperature: Most coupling reactions are performed at room temperature. However, for sluggish reactions, gentle heating may be beneficial, while for sensitive substrates, cooling to 0 °C may be necessary to minimize side reactions.

• Reaction Time: Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

II. Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of 9H-xanthene-9-carboxamide derivatives.

Problem 1: Low or No Product Yield

Possible Cause	Explanation & Causality	Troubleshooting Steps
Incomplete Carboxylic Acid Activation	The coupling reagent may not be efficiently activating the sterically hindered 9H-xanthene-9-carboxylic acid. This can be due to an insufficiently reactive coupling agent or degradation of the reagent.	1. Switch to a more powerful coupling reagent: If using EDC/HOBt, consider switching to HATU or PyBOP.[2] 2. Use fresh coupling reagent: Coupling reagents can be sensitive to moisture and degrade over time. 3. Pre-activation: Allow the carboxylic acid, coupling reagent, and base to stir for 15-30 minutes before adding the amine to ensure complete formation of the activated intermediate.[4]
Amine Deactivation	The amine may be protonated by the carboxylic acid starting material, rendering it non-nucleophilic. An insufficient amount of base will not effectively deprotonate the amine salt.	1. Increase the amount of base: Use at least 2-3 equivalents of a non-nucleophilic base like DIPEA. 2. Choose the right base: Ensure the pKa of the base is sufficient to deprotonate the amine.
Steric Hindrance	The bulky nature of the xanthene scaffold and/or the amine can physically prevent the reaction from occurring efficiently.	1. Increase reaction time and/or temperature: Monitor the reaction for an extended period (up to 24 hours). Gentle heating (40-50 °C) may be necessary. 2. Use a less hindered amine if possible.
Hydrolysis of Activated Intermediate	The presence of water in the reaction mixture can hydrolyze the activated carboxylic acid intermediate back to the starting material.	1. Use anhydrous solvents and reagents: Ensure all solvents are properly dried and reagents are stored in a desiccator. 2. Perform the reaction under an inert atmosphere: Use nitrogen or argon to prevent atmospheric moisture from entering the reaction.

Problem 2: Presence of Significant Impurities in the Crude Product

Possible Cause	Explanation & Causality	Troubleshooting Steps & Characterization
Unreacted Starting Materials	Incomplete reaction due to any of the reasons mentioned in "Low or No Product Yield".	1. Re-optimize reaction conditions: Refer to the troubleshooting steps for low yield. 2. Purification: Unreacted 9H-xanthene-9-carboxylic acid can often be removed by washing the organic layer with a mild aqueous base (e.g., saturated NaHCO₃ solution). Unreacted amine can be removed by washing with a mild aqueous acid (e.g., 1N HCl).
Side Reaction with Coupling Reagent	Guanidinium-type coupling reagents like HATU can react with the amine to form a guanidinylated amine side product, especially if the carboxylic acid activation is slow.[5]	1. Pre-activate the carboxylic acid: As mentioned previously, this minimizes the time the free amine is in the presence of the unreacted coupling reagent. 2. Characterization: This side product will have a higher molecular weight than the desired product and can be identified by LC-MS.
Formation of N-acylurea	When using carbodiimides like EDC, the O-acylisourea intermediate can rearrange to a stable N-acylurea byproduct, which is difficult to remove.	1. Use an additive: HOBt or OxymaPure are essential when using EDC to trap the O-acylisourea intermediate and prevent this side reaction.[3] 2. Purification: N-acylurea byproducts are often challenging to remove by chromatography. Careful optimization of the reaction to prevent its formation is the best strategy.

III. Experimental Protocols

The following are detailed, step-by-step methodologies for the two primary synthetic routes to 9H-xanthene-9-carboxamide derivatives.

Protocol 1: HATU-Mediated Amide Coupling

This protocol describes the synthesis of N-benzyl-9H-xanthene-9-carboxamide as a representative example.

Materials:

• 9H-xanthene-9-carboxylic acid (1.0 equiv)

• Benzylamine (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 1N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 9H-xanthene-9-carboxylic acid (1.0 equiv) and HATU (1.2 equiv).

• Add anhydrous DMF to dissolve the solids.

• Add DIPEA (3.0 equiv) to the reaction mixture and stir at room temperature for 15 minutes for pre-activation.

• Add benzylamine (1.1 equiv) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1N HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) or by recrystallization.

Protocol 2: Acyl Chloride Mediated Amide Synthesis

This protocol also describes the synthesis of N-benzyl-9H-xanthene-9-carboxamide.

Materials:

• 9H-xanthene-9-carboxylic acid (1.0 equiv)

• Oxalyl chloride (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• A catalytic amount of anhydrous DMF

• Benzylamine (1.2 equiv)

• Triethylamine (TEA) (2.0 equiv)

• 1N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Formation of 9H-xanthene-9-carbonyl chloride

• To a dry round-bottom flask under an inert atmosphere, suspend 9H-xanthene-9-carboxylic acid (1.0 equiv) in anhydrous DCM.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add oxalyl chloride (1.5 equiv) to the suspension at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until the evolution of gas ceases and the solution becomes clear.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude 9H-xanthene-9-carbonyl chloride, which can be used in the next step without further purification.

Step 2: Amide Formation

• Dissolve the crude 9H-xanthene-9-carbonyl chloride in anhydrous DCM and cool to 0 °C in an ice bath.

• In a separate flask, dissolve benzylamine (1.2 equiv) and TEA (2.0 equiv) in anhydrous DCM.

• Slowly add the amine solution to the acyl chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, wash the reaction mixture with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

IV. Data Presentation

Table 1: Comparison of Common Coupling Reagents for the Synthesis of N-benzyl-9H-xanthene-9-carboxamide*

Coupling Reagent (equiv)	Additive (equiv)	Base (equiv)	Solvent	Time (h)	Yield (%)	Notes
EDC (1.5)	HOBt (1.5)	DIPEA (3.0)	DCM	12	65-75	Economical but may require longer reaction times.
HATU (1.2)	-	DIPEA (3.0)	DMF	2-4	85-95	Highly efficient, especially for hindered substrates.
PyBOP (1.2)	-	DIPEA (3.0)	DMF	3-5	80-90	Effective alternative to HATU.
CDI (1.2)	-	-	THF	6-8	70-80	Requires a two-step, one-pot procedure.

*Note: Yields are representative and can vary based on the specific substrates and reaction conditions.

Representative Characterization Data for N-benzyl-9H-xanthene-9-carboxamide

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 8.55 (br s, 1H, NH), 7.40-7.20 (m, 13H, Ar-H), 5.10 (s, 1H, xanthene-CH), 4.50 (d, J = 5.6 Hz, 2H, CH₂-Ph).

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 170.1 (C=O), 150.2, 138.0, 129.5, 128.8, 128.6, 127.9, 127.6, 123.5, 116.8, 48.5 (xanthene-CH), 44.2 (CH₂-Ph).

• Mass Spectrometry (ESI+): m/z 316.1 [M+H]⁺.

V. Visualization of Workflows

Workflow for HATU-Mediated Amide Coupling

Caption: General workflow for HATU-mediated synthesis.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low yields.

VI. References

• Copies of 1H, 13C, 19F NMR spectra. (n.d.). Retrieved January 3, 2026, from [Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC. (n.d.). Retrieved January 3, 2026, from [Link]

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. (2017). RSC Publishing. Retrieved January 3, 2026, from [Link]

• 9H-Xanthene-9-carboxylic acid | C14H10O3 - PubChem. (n.d.). Retrieved January 3, 2026, from [Link]

• 9H-Xanthene-9-carboxylic Acid[3][4]Oxadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers. - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. (n.d.). Retrieved January 3, 2026, from [Link]

• Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. (2015). The Royal Society of Chemistry. Retrieved January 3, 2026, from [Link]

• The chemical structure of 9H-xanthene-9-carboxylic acid... - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

• Xanthene-9-carboxylic acid - PubMed. (n.d.). Retrieved January 3, 2026, from [Link]

• Complete assignment of the 1H and 13C NMR spectra of some N‐benzyl‐(piperidin or pyrrolidin)‐purines | Request PDF. (n.d.). Retrieved January 3, 2026, from [Link]

• Xanthene-9-carboxylic acid, benzyldimethylsilyl ester. (n.d.). Retrieved January 3, 2026, from [Link]

• ChemInform Abstract: Synthesis of N-(9H-Xanthen-9-yl)aminoalkanamide and N-(9H-Thioxanthen- 9-yl)aminoalkanamide Derivatives and Their in vitro Evaluation as Potential Intercalators and Antitumor Drugs. - ResearchGate. (n.d.). Retrieved January 3, 2026, from [Link]

• 1H and 13C NMR spectra, structure and physicochemical features of phenyl acridine-9-carboxylates and 10-methyl-9-(phenoxycarbonyl)acridinium trifluoromethanesulphonates--alkyl substituted in the phenyl fragment - PubMed. (n.d.). Retrieved January 3, 2026, from [Link]

• 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation - Semantic Scholar. (n.d.). Retrieved January 3, 2026, from [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.). Retrieved January 3, 2026, from [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 3, 2026, from [Link]

• NMR Spectroscopy – 1H NMR Chemical Shifts - Organic Chemistry Data & Info. (n.d.). Retrieved January 3, 2026, from [Link]

• One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. (2016). RSC Advances. [Link]

• HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. (2024, April 13). YouTube. Retrieved January 3, 2026, from [Link]

• Amine to Amide (Coupling) - HATU - Common Organic Chemistry. (n.d.). Retrieved January 3, 2026, from [Link]

• . (n.d.). Retrieved January 3, 2026, from [Link]

Sources

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 2. 1H and 13C NMR spectra, structure and physicochemical features of phenyl acridine-9-carboxylates and 10-methyl-9-(phenoxycarbonyl)acridinium trifluoromethanesulphonates--alkyl substituted in the phenyl fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Purification challenges and solutions for 9H-xanthene-9-carboxamide

Welcome to the technical support center for the purification of 9H-xanthene-9-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-purity 9H-xanthene-9-carboxamide. Due to the limited specific literature on the purification of this exact molecule, this guide synthesizes established principles for purifying structurally related xanthene derivatives and primary amides, providing a robust framework for your experimental work.

Part 1: Understanding the Molecule - Core Purification Challenges

9H-xanthene-9-carboxamide is a moderately polar molecule with a rigid tricyclic xanthene core and a primary amide group. Its purification challenges stem from a combination of factors:

• Moderate Polarity and Solubility: The molecule's polarity is intermediate, leading to partial solubility in a range of organic solvents but often poor solubility in non-polar and highly polar protic solvents. This can make single-solvent recrystallization challenging.

• Potential for Hydrogen Bonding: The primary amide group can participate in hydrogen bonding, which may lead to aggregation and affect solubility and chromatographic behavior.

• Synthetic Impurities: The purity of the final product is highly dependent on the synthetic route. Common impurities may include unreacted starting materials (e.g., 9H-xanthene-9-carboxylic acid), by-products, and residual reagents.

• Thermal and pH Stability: While the xanthene core is relatively stable, the amide bond can be susceptible to hydrolysis under strong acidic or basic conditions, especially at elevated temperatures.

Part 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during the purification of 9H-xanthene-9-carboxamide in a question-and-answer format.

FAQ 1: Recrystallization Issues

Question: I am struggling to find a suitable solvent system for the recrystallization of 9H-xanthene-9-carboxamide. It either dissolves completely or not at all. What should I do?

Answer: This is a common issue for molecules with intermediate polarity. A single-solvent recrystallization is often difficult. The recommended approach is to use a binary solvent system. The principle is to dissolve the compound in a "good" solvent at an elevated temperature and then add a "poor" solvent (an anti-solvent) until the solution becomes turbid.

Recommended Solvent Systems to Screen:

Good Solvent (Dissolves the compound)	Poor Solvent (Anti-solvent)	Rationale
Dichloromethane (DCM)	Hexanes or Heptane	DCM is a good solvent for a wide range of organic compounds. The addition of a non-polar solvent like hexanes will decrease the solubility and induce crystallization.
Ethyl Acetate (EtOAc)	Hexanes or Heptane	Similar to the DCM/Hexanes system, but with a less volatile "good" solvent.
Acetone	Water	Acetone is a polar aprotic solvent that can often dissolve amides. The addition of water as an anti-solvent can promote the crystallization of the less polar organic molecule.
Tetrahydrofuran (THF)	Hexanes or Heptane	THF is another excellent solvent for many organic compounds. Its miscibility with non-polar anti-solvents makes it a good choice for recrystallization.

Step-by-Step Protocol for Binary Solvent Recrystallization:

• Place the crude 9H-xanthene-9-carboxamide in a clean Erlenmeyer flask with a stir bar.

• Add a minimal amount of the "good" solvent (e.g., DCM or EtOAc) and gently heat the mixture while stirring until the solid completely dissolves.

• Slowly add the "poor" solvent (e.g., hexanes) dropwise to the hot solution until you observe persistent cloudiness (turbidity).

• If too much anti-solvent is added, add a small amount of the "good" solvent until the solution becomes clear again.

• Remove the flask from the heat source and allow it to cool slowly to room temperature.

• For maximum recovery, you can further cool the flask in an ice bath.

• Collect the crystals by vacuum filtration, wash them with a small amount of the cold "poor" solvent, and dry them under vacuum.

FAQ 2: Column Chromatography Challenges

Question: My compound is streaking on the silica gel column, and I am getting poor separation from impurities. What mobile phase and stationary phase should I use?

Answer: Streaking on a silica gel column is often due to the compound being too polar for the chosen mobile phase or interacting too strongly with the acidic silica surface. The amide group in 9H-xanthene-9-carboxamide can contribute to this issue.

Troubleshooting Steps:

• Optimize the Mobile Phase:

  • Increase Polarity Gradually: Start with a less polar mobile phase (e.g., 9:1 Hexanes:EtOAc) and gradually increase the polarity (e.g., 7:3, 1:1 Hexanes:EtOAc). A gradient elution may be necessary for complex mixtures.

  • Add a Modifier: To reduce tailing caused by the interaction of the amide with acidic silica, add a small amount (0.1-1%) of a polar modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds). For the relatively neutral 9H-xanthene-9-carboxamide, a small amount of methanol in a DCM-based mobile phase can also improve peak shape by competing for active sites on the silica.

• Consider an Alternative Stationary Phase:

  • Neutral Alumina: If streaking persists on silica, consider using neutral alumina as the stationary phase. Alumina is less acidic and can be beneficial for the chromatography of amides.

  • Reversed-Phase Chromatography (C18): For more polar impurities, reversed-phase chromatography using a C18 column with a mobile phase of water and acetonitrile or methanol may provide a better separation.

Workflow for Method Development in Column Chromatography:

Caption: Workflow for column chromatography method development.

FAQ 3: Purity Assessment and Characterization

Question: How can I confidently assess the purity of my 9H-xanthene-9-carboxamide after purification?

Answer: A single analytical technique is often insufficient to declare a compound as pure. A combination of methods is recommended for a comprehensive assessment.

Recommended Analytical Techniques:

Technique	Information Provided	Expected Observations for Pure Compound
¹H NMR Spectroscopy	Provides structural confirmation and information about proton-containing impurities.	Sharp, well-resolved peaks corresponding to the protons of the xanthene and amide groups. The integration of the peaks should match the expected proton count. The absence of peaks from starting materials or solvents is crucial.
¹³C NMR Spectroscopy	Confirms the carbon skeleton of the molecule and can reveal the presence of carbon-containing impurities.	The correct number of signals corresponding to the different carbon environments in the molecule.
High-Performance Liquid Chromatography (HPLC)	A highly sensitive technique for quantifying purity and detecting non-volatile impurities.	A single, sharp, and symmetrical peak when monitored at an appropriate UV wavelength (the xanthene core should have a strong UV absorbance). Purity is often reported as the area percentage of the main peak.
Mass Spectrometry (MS)	Confirms the molecular weight of the compound.	A peak corresponding to the molecular ion (M⁺) or a protonated/sodiated adduct ([M+H]⁺, [M+Na]⁺) that matches the calculated molecular weight of 9H-xanthene-9-carboxamide (C₁₄H₁₁NO₂).
Melting Point	A sharp melting point range is indicative of high purity.	A narrow melting point range (e.g., 1-2 °C). A broad melting range suggests the presence of impurities.

Logical Flow for Purity Confirmation:

Caption: Multi-technique approach for purity validation.

Part 3: Experimental Protocols

Protocol 1: General Procedure for HPLC Purity Analysis

This protocol provides a starting point for developing an HPLC method for 9H-xanthene-9-carboxamide.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with a 70:30 (A:B) mixture, and linearly increase to 100% B over 15 minutes. Hold at 100% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm.

• Sample Preparation: Prepare a stock solution of the compound in acetonitrile or methanol at approximately 1 mg/mL. Dilute as necessary.

Part 4: Concluding Remarks

The successful purification of 9H-xanthene-9-carboxamide relies on a systematic approach to troubleshooting and method development. By understanding the chemical properties of the molecule and applying the principles of recrystallization and chromatography outlined in this guide, you can overcome common challenges and obtain a product of high purity. Always prioritize safety in the laboratory and consult the Safety Data Sheets (SDS) for all chemicals used.

References

Due to the lack of specific literature detailing the purification of 9H-xanthene-9-carboxamide, this guide has been constructed based on established principles of organic chemistry purification. The following resources provide a strong foundation in the techniques discussed:

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

• Laurence, C., & Gal, J.-F. (2010). Dichloromethane. In Lewis Basicity and Affinity Scales: Data and Measurement. John Wiley & Sons. (This book provides context on the properties of solvents like dichloromethane, which is relevant for choosing recrystallization and chromatography solvents.) [Link]

• Furniss, B. S., Hannaford, A. J., Smith, P. W. G., & Tatchell, A. R. (1989).Vogel's Textbook of Practical Organic Chemistry(5th ed.). Longman Scientific & Technical. (A comprehensive guide to laboratory techniques, including detailed sections on recrystallization and chromatography.) [A general reference, no direct link available for the full text, but widely available in libraries and for purchase.]

Side reaction pathways in the synthesis of ethyl 9H-xanthene-9-carboxylate.

Technical Support Center: Synthesis of Ethyl 9H-Xanthene-9-Carboxylate

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of ethyl 9H-xanthene-9-carboxylate. This resource is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile scaffold in their work. The xanthene core is a privileged structure in medicinal chemistry, and successful synthesis of its derivatives is paramount for advancing research.[1][2]

This guide moves beyond standard protocols to address the nuanced challenges and side reactions that can arise during synthesis. We will explore the causality behind common experimental issues and provide field-proven troubleshooting strategies to enhance yield, purity, and reproducibility.

Section 1: Troubleshooting Guide for the Final Esterification Step

The most common and direct route to ethyl 9H-xanthene-9-carboxylate is the Fischer esterification of its corresponding carboxylic acid precursor.[3][4] While seemingly straightforward, this acid-catalyzed equilibrium reaction presents several opportunities for side reactions and incomplete conversion.

Q1: My final ester yield is disappointingly low, and TLC analysis shows a significant amount of the starting carboxylic acid. What is limiting the conversion?

A1: This is the most frequently encountered issue, and its root cause lies in the reversible nature of the Fischer esterification. The reaction between 9H-xanthene-9-carboxylic acid and ethanol produces the ethyl ester and water. According to Le Châtelier's principle, the accumulation of water in the reaction medium will shift the equilibrium back towards the starting materials, thereby limiting your yield.[5]

Causality and Recommended Solutions:

• Insufficient Dehydrating Conditions: The primary driver of the reverse reaction is the presence of water. This includes water generated in situ and any residual moisture from your reagents or glassware.

  • Solution: Use anhydrous ethanol and ensure all glassware is thoroughly oven-dried. While ethanol often serves as both reactant and solvent, employing a Dean-Stark apparatus to physically remove water as it forms can dramatically improve yields, particularly in larger-scale reactions.

• Reactant Stoichiometry: To push the equilibrium forward, a large excess of one reactant is necessary.[5]

  • Solution: Use a significant excess of anhydrous ethanol (e.g., 20-50 equivalents), which acts as both a reactant and the solvent.[1] This concentration gradient strongly favors product formation.

• Insufficient Catalyst or Reaction Time: The acid catalyst (commonly concentrated H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, increasing its electrophilicity for attack by ethanol.[5] An inadequate amount of catalyst or insufficient reaction time will result in poor conversion.

  • Solution: Ensure a catalytic amount of concentrated sulfuric acid (0.1-0.2 equivalents) is used.[1] Monitor the reaction by Thin-Layer Chromatography (TLC) until the starting carboxylic acid spot is no longer visible or has minimized. Typical reflux times are 4-6 hours, but complex substrates may require longer.[1]

Troubleshooting Workflow: Low Ester Yield

Caption: A decision tree for troubleshooting low ester yield.

Q2: My crude product is an oil or a low-melting solid, and NMR analysis confirms a mixture of the desired ester and the starting acid. How can I efficiently remove the acidic impurity?

A2: This is a purification challenge that stems from incomplete reaction or insufficient quenching during the workup. The acidic nature of the starting material provides a straightforward chemical handle for its removal.

Causality and Recommended Solutions:

• Incomplete Neutralization: The purpose of the aqueous sodium bicarbonate (NaHCO₃) wash during the workup is to neutralize the strong acid catalyst and deprotonate the unreacted carboxylic acid, forming a water-soluble carboxylate salt.[1][3] If this wash is rushed or insufficient, the carboxylic acid will remain in the organic layer.

  • Solution: During the liquid-liquid extraction, wash the organic layer (e.g., ethyl acetate or diethyl ether) thoroughly with a saturated NaHCO₃ solution.[4] Perform at least two or three washes, and continue until you no longer observe gas (CO₂) evolution. Check the aqueous layer with pH paper to ensure it is basic (pH > 8).

• Physical Separation Issues: Sometimes, the sodium salt of the carboxylic acid may not be fully soluble in the aqueous phase or emulsions can form, trapping it in the organic layer.

  • Solution: If the product is stable, you can re-dissolve the crude material in a suitable organic solvent and repeat the NaHCO₃ washings. Breaking emulsions can be achieved by adding brine (a saturated NaCl solution), which increases the ionic strength of the aqueous phase.[1]

Q3: The reaction mixture turned dark brown/black upon adding the sulfuric acid catalyst and heating. Is this normal, and will it affect my product?

A3: Significant darkening is not typical and often indicates a side reaction, usually sulfonation or another degradation pathway caused by the harsh conditions of using a strong, hot acid.

Causality and Recommended Solutions:

• Aromatic Sulfonation: The xanthene core is an electron-rich aromatic system. Concentrated sulfuric acid at high temperatures can act as a sulfonating agent, leading to the formation of sulfonic acid derivatives, which are often dark and highly polar.

  • Solution: Add the sulfuric acid catalyst slowly and while the solution is cool or at room temperature, before heating to reflux.[3] Ensure efficient stirring to dissipate localized heat. If sulfonation is a persistent issue, consider a milder acid catalyst, such as p-toluenesulfonic acid (p-TsOH), which is less prone to causing this side reaction.[5]

• Decomposition: The combination of high heat and strong acid can cause decomposition of the starting material or product over extended reaction times.

  • Solution: Do not overheat the reaction. Maintain a gentle reflux and monitor the reaction's progress by TLC to avoid unnecessarily long heating times.[4] Once the reaction is complete, cool it down promptly and proceed with the workup. The resulting colored impurities can often be removed via column chromatography on silica gel or by recrystallization.[1]

Section 2: Troubleshooting the Synthesis of the 9H-Xanthene-9-Carboxylic Acid Precursor

The quality of your starting material is critical. The precursor, 9H-xanthene-9-carboxylic acid, is typically synthesized from xanthone in a two-step process: reduction to xanthene, followed by carboxylation.[1][6]

Synthetic Pathway: Xanthone to Carboxylic Acid

Caption: The two-step synthesis of the carboxylic acid precursor from xanthone.

Q1: During the carboxylation of 9H-xanthene, my yields are poor and I isolate mostly unreacted starting material. What's going wrong?

A1: This step involves the deprotonation of the relatively acidic C9-proton of xanthene to form a carbanion, which then acts as a nucleophile to attack carbon dioxide. Failure typically occurs at the deprotonation stage or during the subsequent carboxylation.

Causality and Recommended Solutions:

• Incomplete Deprotonation: The C9-proton of xanthene is acidic, but it still requires a very strong base for complete deprotonation. Common bases include organolithium reagents like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA).[6]

  • Solution: Ensure your strong base is not quenched before it can react. This requires strictly anhydrous and anaerobic (e.g., under argon or nitrogen) conditions. Use freshly titrated n-BuLi, as its concentration can decrease over time with storage. The reaction is typically run at low temperatures (-78 °C) to maintain the stability of the organolithium reagent and the resulting carbanion.[6]

• Inefficient CO₂ Quench: The carbanion is highly reactive. The introduction of carbon dioxide must be efficient to ensure it reacts to form the carboxylate.

  • Solution: Use a source of dry CO₂. This can be achieved by bubbling dry CO₂ gas through the solution or by pouring the carbanion solution over crushed dry ice (solid CO₂). Ensure the dry ice is free of condensed water ice.

• Proton Scrambling: If any proton sources are present (e.g., moisture, acidic glassware), the highly basic carbanion will be quenched back to the starting xanthene before it can react with CO₂.

  • Solution: Re-emphasizing the need for rigorous anhydrous conditions is critical. All solvents (e.g., THF) must be freshly distilled from a suitable drying agent, and all glassware must be flame- or oven-dried immediately before use.[6]

Section 3: FAQs - Purity and Characterization

Q1: What are the primary impurities I should expect in my final sample of ethyl 9H-xanthene-9-carboxylate?

A1: Besides the starting carboxylic acid, other potential impurities can include:

• Residual Ethanol and Solvents: From the reaction and workup (e.g., ethyl acetate, hexane). Easily detected by ¹H NMR and typically removed under high vacuum.

• Xanthone: If the initial reduction to xanthene was incomplete.

• 9H-Xanthene: If the carboxylation step was inefficient.

• Degradation Products: Small amounts of sulfonated or other degraded xanthene species if the reaction was overheated with a strong acid catalyst. These are often colored and more polar.

Q2: What is the recommended method for purifying the crude product?

A2: The choice of purification depends on the nature and quantity of the impurities.

• Recrystallization: This is often the most effective method for removing minor impurities if your crude product is mostly clean and solid. A mixed solvent system like ethanol/water or ethyl acetate/hexane is commonly reported to be effective.[1]

• Column Chromatography: If the crude product contains significant amounts of starting material or multiple byproducts, column chromatography on silica gel is the preferred method.[1] A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) allows for the separation of the less polar ester product from the more polar carboxylic acid and other impurities.

Appendices

Appendix A: Optimized Protocol for Fischer Esterification

This protocol incorporates troubleshooting insights for maximizing yield and purity.

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 9H-xanthene-9-carboxylic acid (1.0 eq) in anhydrous ethanol (30-50 eq).[1]

• Catalyst Addition: While stirring at room temperature, carefully add concentrated sulfuric acid (0.2 eq) dropwise.[1]

• Reflux: Heat the reaction mixture to a gentle reflux (approx. 80-85 °C) for 4-8 hours. Monitor the reaction's progress by TLC (e.g., 4:1 Hexane:Ethyl Acetate), visualizing with a UV lamp. The reaction is complete when the starting acid spot (more polar) is gone.[4]

• Work-up:

  • Cool the mixture to room temperature and remove the excess ethanol using a rotary evaporator.[3]

  • Dissolve the residue in ethyl acetate (or another suitable organic solvent).[1]

  • Transfer the solution to a separatory funnel and wash sequentially with:

    • Saturated aqueous NaHCO₃ solution (2x) to neutralize the acid.

    • Water (1x).

    • Saturated aqueous NaCl (brine) solution (1x).[1]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[1]

• Purification: Purify the crude solid by recrystallization from an ethanol/water or ethyl acetate/hexane mixture.[1]

Appendix B: Representative Purity Analysis Parameters

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity of the final product.[7]

Parameter	Typical Value
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic or gradient mixture of Acetonitrile and Water
Detector	UV at 254 nm
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Sample Prep	1 mg/mL solution in Acetonitrile, filtered

Table based on standard analytical methods for similar aromatic esters.[7]

References

• An In-depth Technical Guide to Ethyl 9H-xanthene-9-carboxylate: Synthesis, Properties, and Potential Biological Applic
• Technical Support Center: Ethyl 9H-Xanthene-9-Carboxylate Reaction Mechanism Investig
• An In-depth Technical Guide on Ethyl 9H-xanthene-9-carboxyl
• An In-depth Technical Guide to Ethyl 9H-xanthene-9-carboxyl
• Scope and limitations of the preparation of xanthones using E
• Scope and limitations of the preparation of xanthones using Eaton's reagent.
• a): Synthetic approach toward xanthones by condensation reactions of...
• Scope and limitations of the preparation of xanthones using Eaton's reagent.
• A Comparative Purity Analysis of Ethyl 9H-Xanthene-9-Carboxylate and Its Analogs for Research and Development Applic
• The Strategic Advantage of Ethyl 9H-Xanthene-9-Carboxylate in Complex Molecule Synthesis. Benchchem.
• CN103319447A - Xanthene-9-carboxylic acid preparation method.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CN103319447A - Xanthene-9-carboxylic acid preparation method - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Strategies for Solubilizing 9H-xanthene-9-carboxamide in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common yet critical challenge: the poor aqueous solubility of 9H-xanthene-9-carboxamide and its analogs. Overcoming this hurdle is essential for generating reliable and reproducible data in biological assays. This document is structured to provide a logical workflow, from understanding the root cause of the solubility issue to implementing advanced solubilization techniques and verifying the results.

Part 1: Understanding the Challenge: Physicochemical Properties

The inherent properties of 9H-xanthene-9-carboxamide dictate its behavior in aqueous solutions. The tricyclic xanthene core is highly rigid, planar, and hydrophobic, which leads to strong crystal lattice energy and low affinity for water. Experimental data shows its aqueous solubility is approximately 24.8 µg/mL at pH 7.4, which is often too low for effective dose-response studies.[1]

Understanding these properties is the first step in devising an effective solubilization strategy.

Property	Value / Observation	Implication for Solubility
Molecular Formula	C₁₄H₁₁NO₂	-
Molecular Weight	225.24 g/mol [1]	Moderate molecular weight.
Melting Point	~245 °C[2]	A high melting point suggests strong intermolecular forces in the crystal lattice, making it difficult for solvent molecules to break them apart.
Aqueous Solubility	24.8 µg/mL (at pH 7.4)[1]	Very low ("practically insoluble"), confirming the need for solubility enhancement.
Predicted logP	1.6[1]	Indicates a lipophilic nature, favoring dissolution in organic solvents over water.
Structure	Rigid, planar tricyclic system	Planar structures can stack efficiently, leading to a stable crystal lattice that resists dissolution.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered at the bench in a direct Q&A format.

FAQ 1: My 9H-xanthene-9-carboxamide powder won't dissolve in my initial solvent. What should I do?

This is a common first hurdle. The goal is to create a high-concentration stock solution, typically in a strong organic solvent, which can then be diluted into your aqueous assay buffer.[3][4]

Answer:

• Primary Solvent Choice: 100% Dimethyl Sulfoxide (DMSO) is the industry-standard starting point for non-polar compounds.[5] It is a powerful aprotic solvent capable of disrupting the crystal lattice of many organic molecules.

• Alternative Solvents: If DMSO fails or is incompatible with your assay, consider N,N-Dimethylformamide (DMF) or ethanol. However, these are generally less effective for highly lipophilic compounds.

• Protocol for Stock Solution: Always prepare a high-concentration stock (e.g., 10-50 mM). This minimizes the volume of organic solvent carried into the final aqueous assay medium.[3] See Protocol 1 for a detailed methodology.

• Physical Assistance: If dissolution is slow, gentle warming (to 30-40°C) or sonication in a water bath can help overcome the activation energy of dissolution. Use these methods judiciously to avoid compound degradation.

• Purity Check: Ensure the compound's purity. Impurities can sometimes significantly alter solubility characteristics.

FAQ 2: The compound dissolves in DMSO, but it precipitates immediately when I dilute it into my aqueous assay buffer. How can I fix this?

This phenomenon, often called "crashing out," is the most frequent and frustrating problem. It occurs because you are moving the compound from a solvent where it is thermodynamically stable (DMSO) to one where it is not (water). The resulting solution is supersaturated and unstable, leading to precipitation. The solubility measured this way is known as kinetic solubility , which is often higher than the true thermodynamic (or equilibrium) solubility .[6][7]

Answer: The key is to modify the final aqueous environment to make it more "hospitable" to the compound. Several strategies can be employed, often in combination.

• Strategy A: Reduce Final DMSO Concentration: While counterintuitive, ensuring the final DMSO concentration in your assay is as low as possible (ideally <0.5% , and almost always <1% ) is critical.[8][9] High concentrations of DMSO can alter water's solvent properties and can be directly toxic to cells.[8][10][11]

• Strategy B: Use a Co-solvent/Surfactant: Adding a small amount of a biocompatible surfactant can create micelles that encapsulate the hydrophobic compound, keeping it dispersed in the aqueous phase.[12][13]

  • Pluronic® F-68: A non-ionic surfactant widely used in cell culture to protect against shear stress, it can also act as a solubilizing agent.[14][15] Typical final concentrations range from 0.05% to 0.2%.[16][17]

• Strategy C: Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[18] They can form "inclusion complexes" with poorly soluble drugs, effectively shielding the hydrophobic part of the molecule from water.[18][19][20][21]

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD): This is a highly water-soluble derivative commonly used to enhance the solubility of hydrophobic compounds for in vitro and in vivo applications.[22] See Protocol 2 for an example.

• Strategy D: pH Adjustment: While 9H-xanthene-9-carboxamide itself is not strongly ionizable, related compounds like xanthene-9-carboxylic acid are.[23][24][25] If your analog has an ionizable group (e.g., a carboxylic acid or an amine), adjusting the pH of the assay buffer away from its pKa can dramatically increase solubility.[13]

The following diagram outlines a decision-making process for addressing compound precipitation.

Caption: A tiered workflow for verifying compound solubility.

Part 3: Detailed Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in 100% DMSO

This protocol describes the standard procedure for preparing an accurate, high-concentration stock solution. [4][26] Materials:

• 9H-xanthene-9-carboxamide (MW: 225.24 g/mol )

• Anhydrous, cell-culture grade DMSO

• Analytical balance

• Class A volumetric flask

• Micro-stir bar (optional)

Procedure:

• Calculate Mass: To prepare 1 mL of a 10 mM solution, you need:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 225.24 g/mol * (1000 mg / 1 g) = 2.25 mg

• Weigh Compound: Accurately weigh out approximately 2.25 mg of the compound and record the exact mass. Place it directly into an appropriate volumetric flask (e.g., 1 mL).

• Add Solvent: Add approximately 70-80% of the final volume of DMSO (e.g., 700-800 µL for a 1 mL final volume).

• Dissolve: Cap the flask and vortex or place on a magnetic stirrer with a micro-stir bar until the solid is completely dissolved. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes.

• Bring to Volume: Once fully dissolved and cooled to room temperature, carefully add DMSO to the calibration mark on the volumetric flask.

• Mix and Store: Invert the flask several times to ensure homogeneity. Aliquot into smaller, single-use vials to avoid freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

• Recalculate Concentration: Based on the exact mass you weighed, recalculate the precise concentration of your stock solution.

Protocol 2: Improving Apparent Solubility with Hydroxypropyl-β-cyclodextrin (HP-β-CD)

This protocol describes how to prepare a working solution for a cell-based assay where the compound precipitates upon direct dilution from a DMSO stock.

Materials:

• 10 mM stock solution of 9H-xanthene-9-carboxamide in DMSO (from Protocol 1)

• Aqueous assay buffer (e.g., PBS, DMEM)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) powder

Procedure:

• Prepare HP-β-CD Solution: Prepare a 10% (w/v) solution of HP-β-CD in your aqueous assay buffer. For example, dissolve 1 g of HP-β-CD in a final volume of 10 mL of buffer. This will be your "vehicle buffer."

• Intermediate Dilution (Optional but Recommended): If aiming for a very low final concentration, perform an intermediate dilution. For example, dilute your 10 mM DMSO stock 1:10 in fresh DMSO to get a 1 mM stock. This makes subsequent pipetting more accurate.

• Final Dilution: The key step is to add the compound (in DMSO) to the cyclodextrin-containing buffer, not the other way around.

  • Pipette the required volume of the vehicle buffer (from step 1) into a tube.

  • While vortexing the tube gently, add the small volume of your DMSO stock solution drop-wise into the center of the vortex.

  • Example: To make 1 mL of a 10 µM final solution with 0.1% DMSO: Add 999 µL of the 10% HP-β-CD vehicle buffer to a tube. While vortexing, add 1 µL of the 10 mM DMSO stock.

• Equilibrate: Allow the solution to incubate at room temperature for at least 15-30 minutes, with occasional mixing, to allow for the formation of the inclusion complex.

• Verify Solubility: Use the methods described in FAQ 4 to confirm that the compound is dissolved before adding it to your cells.

• Control Group: Remember to prepare a vehicle control using the same final concentration of both DMSO and HP-β-CD.

References

• PubChem. (n.d.). 9H-Xanthene-9-carboxamide. National Center for Biotechnology Information. Retrieved from [Link]

• Chemcasts. (n.d.). Thermophysical Properties of 9H-Xanthene-9-carboxamide. Retrieved from [Link]

• MDPI. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. Retrieved from [Link]

• PMC. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Retrieved from [Link]

• Creative Biolabs. (n.d.). Aqueous Solubility. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• MDPI. (n.d.). Solubility and Dissolution Enhancement of Dexibuprofen with Hydroxypropylbetacyclodextrin (HPβCD) and Poloxamers (188/407) Inclusion Complexes: Preparation and In Vitro Characterization. Retrieved from [Link]

• Slideshare. (n.d.). Methods of solubility enhancements. Retrieved from [Link]

• SciSpace. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Retrieved from [Link]

• ResearchGate. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview. Retrieved from [Link]

• ResearchGate. (n.d.). Cyclodextrin in novel formulations and solubility enhancement techniques: a review. Retrieved from [Link]

• PMC. (2023). Pluronic F-68 and F-127 Based Nanomedicines for Advancing Combination Cancer Therapy. PubMed Central. Retrieved from [Link]

• Asian Journal of Pharmaceutics. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Retrieved from [Link]

• Creative Bioarray. (n.d.). Aqueous Solubility Assays. Retrieved from [Link]

• American Pharmaceutical Review. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Retrieved from [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. Retrieved from [Link]

• PMC. (n.d.). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. NIH. Retrieved from [Link]

• Journal of Advanced Pharmacy Education and Research. (n.d.). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Retrieved from [Link]

• ResearchGate. (n.d.). An investigation of small-molecule surfactants to potentially replace pluronic F-68 for reducing bubble-associated cell damage. Retrieved from [Link]

• Bitesize Bio. (n.d.). How to Make Accurate Stock Solutions. Retrieved from [Link]

• Scientist Solutions. (2025). DMSO in cell based assays. Retrieved from [Link]

• PubMed Central. (n.d.). Compound Management for Quantitative High-Throughput Screening. Retrieved from [Link]

• Cheméo. (n.d.). 9H-xanthene-9-carboxylic acid. Retrieved from [Link]

• The Open Biotechnology Journal. (n.d.). Effect of Pluronic F-68, 5% CO2 Atmosphere, HEPES, and Antibiotic-Antimycotic on Suspension Adapted 293 Cells. Retrieved from [Link]

• PubMed. (n.d.). Evaluating the impact of high Pluronic® F68 concentrations on antibody producing CHO cell lines. Retrieved from [Link]

• Quora. (2017). What effects does DMSO have on cell assays?. Retrieved from [Link]

• ChemBK. (2024). 9-Xanthene carboxylic acid. Retrieved from [Link]

• Nikon. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

• ResearchGate. (n.d.). 9H-Xanthene-9-carboxylic AcidO[1][2][18]xadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• NIH. (n.d.). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. Retrieved from [Link]

• ResearchGate. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

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Technical Support Center: Monitoring Fischer Esterification by TLC

Welcome to the Technical Support Center for monitoring Fischer esterification reactions using Thin Layer Chromatography (TLC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting advice. As Senior Application Scientists, we understand that successful reaction monitoring is crucial for optimizing yield and purity. This resource is structured to address your specific challenges in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the use of TLC to monitor Fischer esterification.

Q1: Why is TLC an effective tool for monitoring Fischer esterification?

TLC is a rapid, inexpensive, and highly effective technique for monitoring the progress of a Fischer esterification.[1] The underlying principle is the significant difference in polarity between the starting material (a carboxylic acid) and the product (an ester). Carboxylic acids are substantially more polar than their corresponding esters.[2] This polarity difference allows for clear separation on a TLC plate, where the more polar carboxylic acid will have a lower Retention Factor (Rf) and the less polar ester product will have a higher Rf.[3][4] By observing the disappearance of the starting material spot and the appearance of the product spot over time, one can effectively track the reaction's progression towards completion.[3][5]

Q2: How do I set up a TLC plate to monitor the reaction?

A standard setup for monitoring a reaction involves a three-lane spotting pattern on the TLC plate.[6]

• Lane 1 (Starting Material - SM): Spot a dilute solution of your starting carboxylic acid. This serves as a reference.

• Lane 2 (Co-spot - C): Spot the starting material first, and then carefully spot the reaction mixture directly on top of the initial spot. This lane is crucial for confirming the identity of the starting material spot within the reaction mixture, especially if the Rf values of the reactant and product are very similar.[6]

• Lane 3 (Reaction Mixture - R): Spot a sample taken directly from your reaction vessel.

This three-lane system allows for a clear and unambiguous comparison, confirming the consumption of the starting material and the formation of the product.[5]

Q3: How do I choose an appropriate solvent system (mobile phase)?

The selection of the mobile phase is critical for achieving good separation.[7] For Fischer esterification, you are separating a polar carboxylic acid from a less polar ester. A common starting point is a mixture of a non-polar solvent like hexanes and a moderately polar solvent like ethyl acetate.[7][8]

A good solvent system will move the starting carboxylic acid to an Rf value of approximately 0.2-0.4, providing ample space on the plate for the less polar ester product to appear at a higher Rf.[6][9] If your starting material remains at the baseline (Rf ≈ 0), the solvent system is not polar enough. Conversely, if all spots travel to the top of the plate (Rf ≈ 1), the system is too polar.[10][11]

Q4: How do I visualize the spots on the TLC plate?

Most carboxylic acids and esters are not colored and require a visualization technique.[8]

• UV Light (Non-destructive): The most common method is using a UV lamp at 254 nm.[12][13] Commercial TLC plates often contain a fluorescent indicator that glows green under UV light. Compounds with a UV chromophore (like aromatic rings) will absorb this light and appear as dark spots.[12][13]

• Staining (Destructive): If your compounds are not UV-active, you will need to use a chemical stain.[12][13] The plate is dipped into or sprayed with a staining solution and then gently heated. Common stains include:

  • Potassium Permanganate (KMnO4): Excellent for visualizing compounds that can be oxidized, such as alcohols (your starting material) and some esters. It appears as yellow-brown spots on a purple background.[14]

  • Iodine: A general stain where compounds that react with iodine vapor appear as brown spots.[13][14]

  • Specialized Stains: Stains like bromocresol green can be used specifically for visualizing acidic compounds.[2]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your TLC analysis of a Fischer esterification.

Problem 1: My carboxylic acid is streaking on the TLC plate.

Cause: Streaking of acidic compounds is a common issue on standard silica gel plates.[8] The acidic protons of the carboxylic acid can interact strongly and unevenly with the slightly acidic silica gel, leading to poor spot shape.

Solution:

• Modify the Mobile Phase: The most effective solution is to add a small amount of a volatile acid, such as acetic acid or formic acid (typically 0.1-2%), to your eluent.[7][10] This acidic additive protonates the silica surface and the carboxylic acid, suppressing the strong interactions and resulting in compact, well-defined spots.[2]

• Check Sample Concentration: Overloading the sample can also cause streaking.[8][15] Ensure you are spotting a dilute solution of your reaction mixture. If the spot is still too concentrated, dilute your sample further before spotting.

Problem 2: The reactant and product spots have very similar Rf values.

Cause: While esters are generally less polar than carboxylic acids, in some cases, particularly with small molecules or those containing other polar functional groups, the difference in polarity might not be dramatic enough for easy separation with a standard solvent system.

Solution:

• Optimize the Solvent System: Fine-tune the polarity of your mobile phase. A less polar solvent system (e.g., increasing the proportion of hexane to ethyl acetate) will generally increase the separation between spots, as it will cause all compounds to move more slowly up the plate, exaggerating small differences in polarity.[11]

• Try a Different Solvent System: Experiment with different solvent combinations. For instance, using dichloromethane/methanol or diethyl ether/hexane might offer different selectivity and improve separation.[2]

• Utilize the Co-spot: This is where the co-spot lane becomes invaluable. Even with a small separation, the co-spot will appear as a single, slightly elongated spot if the starting material is still present, or as two distinct, albeit close, spots. If the reaction is complete, the co-spot lane will show two clearly separated spots (the reference starting material and the product from the reaction mixture lane).[6]

Problem 3: I don't see any spots on my TLC plate.

Cause: The absence of spots can be due to several factors, from sample concentration to visualization issues.

Solution:

• Check Sample Concentration: The sample may be too dilute.[10] Try spotting the plate multiple times in the same location, allowing the solvent to dry completely between applications. This effectively concentrates your sample on the plate.[15]

• Confirm Visualization Method: If using a UV lamp, your compounds may not be UV-active.[12] Many simple aliphatic carboxylic acids and esters do not absorb UV light. In this case, you must use a chemical stain like potassium permanganate or iodine.[12][14]

• Ensure Proper Development: Check that the solvent level in the developing chamber is below the spotting line on your TLC plate. If the spotting line is submerged, your sample will dissolve into the solvent reservoir instead of migrating up the plate.[8][15]

• Consider Volatility: Very volatile esters may evaporate from the TLC plate before or during visualization.[10] While less common for typical Fischer esterification products, it's a possibility to consider for very low molecular weight esters.

Problem 4: My starting material spot is at the baseline (Rf = 0) and my product spot is at the solvent front (Rf = 1).

Cause: This indicates that the polarity of your chosen solvent system is not well-matched for the separation. The eluent is too non-polar to move the highly polar carboxylic acid, but too polar for the non-polar ester, causing it to travel with the solvent front.

Solution:

• Adjust Solvent Polarity: You need to find a "sweet spot" for your mobile phase polarity. You will likely need to increase the polarity to move the carboxylic acid off the baseline. Start by trying a 1:1 mixture of ethyl acetate and hexane.[7]

• Systematic Approach: To find the ideal solvent system, it is best to test a range of polarities. For example, you could run test TLCs with 10%, 20%, 30%, 50%, and 80% ethyl acetate in hexane to find the composition that gives the best separation and ideal Rf values for your specific compounds.[8] The goal is to have the starting material with an Rf of ~0.3 and the product with a higher Rf.[9]

Experimental Protocols & Data

Protocol: Standard TLC Monitoring of Fischer Esterification

• Prepare the TLC Chamber: Add your chosen solvent system to a developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to help saturate the chamber atmosphere with solvent vapor, ensuring even development.[16] Cover the chamber.

• Prepare the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of a silica gel TLC plate. Mark three starting points for your lanes (SM, C, R).[8][16]

• Spot the Plate:

  • Using a capillary tube, apply a small spot of your starting carboxylic acid solution to the "SM" mark.

  • Apply a spot of the starting material to the "C" mark.

  • Withdraw a small aliquot from your reaction mixture and dilute it with a suitable solvent (e.g., ethyl acetate).

  • Spot the diluted reaction mixture on the "R" mark and on top of the starting material spot at the "C" mark.

  • Ensure spots are small and concentrated.[16]

• Develop the Plate: Carefully place the TLC plate in the prepared chamber, ensuring the baseline is above the solvent level. Cover the chamber and allow the solvent to ascend the plate by capillary action.[8]

• Analyze the Plate: When the solvent front is about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.[11] Allow the plate to dry completely.

• Visualize and Interpret: View the plate under a UV lamp and circle any visible spots with a pencil.[13] If necessary, use an appropriate chemical stain. Calculate the Rf value for each spot.[17] The reaction is complete when the spot corresponding to the starting material is no longer visible in the "R" lane.[3]

Data Presentation: Expected Rf Values and Solvent Systems

The following table provides a general guide for selecting a starting solvent system based on the polarity of the reactants.

Reactant Polarity	Example Carboxylic Acid	Example Alcohol	Recommended Starting Solvent System (v/v)	Expected Carboxylic Acid Rf	Expected Ester Rf
Low to Medium	Benzoic Acid	Ethanol	30% Ethyl Acetate / 70% Hexanes	~0.3	~0.6
Medium to High	Adipic Acid	Methanol	50% Ethyl Acetate / 50% Hexanes (+1% Acetic Acid)	~0.2	~0.5
High	4-Hydroxybenzoic Acid	Propanol	10% Methanol / 90% Dichloromethane (+1% Acetic Acid)	~0.4	~0.7

Note: These are starting points. The optimal solvent system must be determined experimentally for each specific reaction.[2]

Workflow Visualization

The following diagram illustrates the logical workflow for troubleshooting common TLC issues when monitoring a Fischer esterification.

Caption: Troubleshooting workflow for TLC monitoring of Fischer esterification.

References

• Labster. TLC Visualization Methods. [Link]

• University of Colorado Boulder, Department of Chemistry. Thin Layer Chromatography (TLC). [Link]

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. [Link]

• Chemistry Steps. Fischer Esterification. [Link]

• LibreTexts Chemistry. (2025, August 21). 5.7: Visualizing TLC Plates. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: TLC. [Link]

• NROChemistry. Fischer Esterification: Mechanism & Examples. [Link]

• LibreTexts Chemistry. (2021, June 20). 2.4: TLC-ANALYSIS. [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Organic Chemistry Portal. Fischer Esterification. [Link]

• BYJU'S. Fischer esterification reaction. [Link]

• ResearchGate. (2017, April 25). Hi every body, I try to identify carboxylic acids and their esters by Thin-layer chromatography. Do you have any idea?. [Link]

• Khan Academy. Calculating retention factors for TLC. [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. [Link]

• University of California, Los Angeles, Department of Chemistry & Biochemistry. Thin Layer Chromatography (TLC). [Link]

• University of Toronto Scarborough, Department of Chemistry. Thin Layer Chromatography. [Link]

• LibreTexts Chemistry. (2020, April 17). 6.2: Thin Layer Chromatography (TLC). [Link]

• Studylib. TLC Lab: Monitoring Esterification Reaction. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems for TLC. [Link]

• Reddit. (2023, March 9). carboxylic acid TLC. [Link]

• Washington State University. Monitoring Reactions by TLC. [Link]

• University of Rochester, Department of Chemistry. How To: Monitor by TLC. [Link]

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• 17. Khan Academy [khanacademy.org]

Overcoming incomplete reactions in 9H-xanthene-9-carboxamide synthesis

Welcome to the technical support center for the synthesis of 9H-xanthene-9-carboxamide and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges, particularly incomplete reactions, during the synthesis of this valuable scaffold. The unique steric environment of the 9-position on the xanthene core can present significant hurdles to achieving high yields and purity. This document provides in-depth, field-proven insights and troubleshooting protocols to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for incomplete amide coupling with 9H-xanthene-9-carboxylic acid?

A: The primary cause is steric hindrance. The bulky, tricyclic xanthene backbone restricts access to the carboxylic acid's carbonyl group at the 9-position. This spatial blockade can prevent the amine's nucleophilic attack, which is essential for forming the amide bond. Consequently, standard coupling conditions that work well for less hindered systems often fail or provide low yields here.[1]

Q2: My reaction has stalled, leaving a significant amount of unreacted 9H-xanthene-9-carboxylic acid. How can I remove it during workup?

A: Unreacted carboxylic acid can typically be removed with a simple acid-base extraction. During the workup, wash the organic layer (e.g., ethyl acetate or DCM) with a mild aqueous base like a saturated sodium bicarbonate (NaHCO₃) solution.[2] The basic wash will deprotonate the carboxylic acid, forming its water-soluble carboxylate salt, which will partition into the aqueous layer. The neutral amide product will remain in the organic layer.[3]

Q3: I am using the nitrile hydrolysis route to the amide, but I am getting the carboxylic acid as the major product. What is going wrong?

A: This is a common issue of over-hydrolysis. The hydrolysis of a nitrile to an amide is often slower than the subsequent hydrolysis of the amide to the carboxylic acid.[4][5] Harsh reaction conditions (e.g., high temperatures with strong acid or base) will drive the reaction to the thermodynamically stable carboxylate/carboxylic acid.[6] To isolate the amide, the reaction requires carefully controlled, milder conditions.[5]

Q4: Can the electronic properties of my amine affect the reaction outcome?

A: Absolutely. In addition to steric bulk, the nucleophilicity of the amine is critical. Electron-deficient amines (e.g., anilines with electron-withdrawing groups) are poor nucleophiles and will react sluggishly, often leading to incomplete conversion. Conversely, while highly basic amines are strong nucleophiles, extremely strong bases (like sodium amide) can cause undesired side reactions, such as deprotonation, instead of the intended coupling.[7]

Troubleshooting Guide: Incomplete Amide Coupling Reactions

This section addresses the most common synthetic route: the coupling of 9H-xanthene-9-carboxylic acid with a primary or secondary amine.

Problem 1: Low Conversion with Standard Coupling Reagents (e.g., EDC, DCC)

Standard carbodiimide reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide), often paired with additives like HOBt (1-hydroxybenzotriazole), may be insufficient to overcome the steric hindrance of the xanthene scaffold.[1][8]

The reaction proceeds via the activation of the carboxylic acid to form a highly reactive O-acylisourea intermediate. Steric hindrance can slow the subsequent nucleophilic attack by the amine, allowing for side reactions or decomposition of the activated intermediate. With DCC, the formation of an unreactive N-acylurea byproduct can also occur.[9]

Caption: Troubleshooting workflow for low conversion.

Protocol 1: Upgrading the Coupling Reagent (HATU)

• Dissolution: In a dry, inert atmosphere (N₂ or Ar), dissolve 9H-xanthene-9-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or NMP).

• Addition of Reagents: Add the amine (1.1-1.2 eq), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq), and a non-nucleophilic hindered base such as DIPEA (diisopropylethylamine) (2.0-3.0 eq).[1][10]

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Dilute the reaction with ethyl acetate, wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) or recrystallization.

Protocol 2: Acyl Fluoride Intermediate Formation

Acyl fluorides are highly reactive yet more selective and less sterically demanding than other activated forms.[1][11]

• Activation: In a dry, inert atmosphere, dissolve 9H-xanthene-9-carboxylic acid (1.0 eq) in anhydrous DCM or acetonitrile. Add a fluorinating agent like BTFFH (Bis(tetramethylene)fluoroformamidinium hexafluorophosphate) (1.05 eq) and DIPEA (3.0 eq).[11]

• Stir: Allow the activation to proceed at room temperature for 15-30 minutes.

• Amine Addition: Add the amine (1.1 eq) to the reaction mixture.

• Heating: If the reaction is sluggish at room temperature, gently heat to 40-60 °C or use microwave irradiation.[1][11]

• Workup & Purification: Follow steps 4 and 5 from Protocol 1.

Coupling Reagent Class	Examples	Potency for Hindered Systems	Common Byproducts
Carbodiimides	EDC, DCC, DIC	Low to Moderate	Water-soluble urea (EDC), insoluble DCU (DCC), soluble DIU (DIC)
Uronium/Aminium Salts	HATU, HBTU, HCTU	High	Tetramethylurea, HOBt/HOAt derivatives
Phosphonium Salts	PyBOP, PyAOP	High	HMPA (from BOP, toxic), phosphine oxide derivatives
Acyl Halide Formers	TFFH, BTFFH, SOCl₂	Very High	Tetramethylurea (TFFH), HCl/SO₂ (SOCl₂)

Problem 2: Reaction Fails with a Poorly Nucleophilic or Hindered Amine

Even with a potent coupling reagent, the intrinsic properties of the amine can prevent the reaction from reaching completion.

• Poorly Nucleophilic Amines: Electron-withdrawing groups on the amine reduce the electron density on the nitrogen atom, making it a weak nucleophile that struggles to attack the activated carboxylic acid.

• Sterically Hindered Amines: Bulky groups on or near the amine nitrogen (e.g., tert-butylamine) create a "double steric hindrance" scenario with the already crowded 9H-xanthene-9-carboxylic acid.[1]

• Maximize Activation: Use the most reactive intermediate possible, such as an acyl fluoride (see Protocol 2 above). Acyl fluorides are smaller than activated esters from HATU or PyBOP, minimizing steric repulsion in the transition state.[11]

• Increase Reaction Temperature: For stubborn couplings, increasing the temperature provides the necessary activation energy. Microwave heating is particularly effective for rapidly screening conditions and driving difficult reactions to completion.[1]

• Higher Reagent Concentration: Increasing the concentration of the reactants can sometimes favor the bimolecular coupling reaction over unimolecular decomposition pathways of the activated intermediate.

• Consider an Alternative Synthetic Route: If direct amidation fails, consider synthesizing the amide via an alternative pathway, such as a Curtius or Hofmann rearrangement if the corresponding lower homolog amine is accessible.

Troubleshooting Guide: Incomplete Nitrile Hydrolysis

This section addresses the alternative route: hydrolysis of 9H-xanthene-9-carbonitrile.

Problem: Reaction yields either unreacted nitrile or over-hydrolyzed carboxylic acid.

The goal is to add exactly one molecule of water to the nitrile to form the amide. Harsh conditions (strong acid/base, high heat) provide enough energy to hydrolyze the initially formed amide to the carboxylic acid.[6] Conversely, conditions that are too mild will not be sufficient to hydrolyze the nitrile at all.

Caption: Troubleshooting workflow for nitrile hydrolysis.

Protocol 3: Controlled Base-Mediated Hydrolysis

This method often utilizes alkaline hydrogen peroxide, where the hydroperoxide anion is a selective nucleophile for the nitrile group.[4]

• Setup: Dissolve 9H-xanthene-9-carbonitrile (1.0 eq) in a suitable solvent like ethanol or DMSO.

• Reagent Addition: Cool the solution in an ice bath (0-5 °C). Add aqueous sodium hydroxide (e.g., 1M solution, 2-3 eq) followed by the dropwise addition of 30% hydrogen peroxide (H₂O₂).

• Reaction: Stir the reaction at low temperature, allowing it to slowly warm to room temperature while monitoring carefully by TLC or LC-MS. The reaction is often complete within a few hours.

• Quenching: Once the starting material is consumed, carefully quench the excess peroxide by adding an aqueous solution of a reducing agent like sodium sulfite (Na₂SO₃) until a peroxide test strip is negative.

• Workup & Purification: Extract the product with an organic solvent, wash with water and brine, dry, and concentrate. Purify as needed via chromatography or recrystallization.

References

• Reddit r/Chempros. (2020). Choosing amide coupling agent. [Link]

• Royal Society of Chemistry. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. [Link]

• Recent development of peptide coupling reagents in organic synthesis. (n.d.). [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(1), 144-149. [Link]

• Cui, J., et al. (2017). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. Scientific Reports, 7(1), 4307. [Link]

• Vieira, E. F., et al. (2009). 9H-Xanthene-9-carboxylic Acid[1][9][12]Oxadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers. Journal of Medicinal Chemistry, 52(15), 4946-4949. [Link]

• Varsity Tutors. (n.d.). How to Purify Compounds. [Link]

• Ashenhurst, J. (2018). Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Amide - Common Conditions. [Link]

• Chemistry Steps. (n.d.). Converting Nitriles to Amides. [Link]

• ResearchGate. (n.d.). Aromatic nucleophilic substitution. Part 3. Preparation of novel 9-oxo-9H-thioxanthene- and 9-oxo-9H-xanthenedicarboximides and -dicarboxylates. [Link]

• ResearchGate. (n.d.). The chemical structure of 9H-xanthene-9-carboxylic acid.... [Link]

• Google Patents. (n.d.).

• National Center for Biotechnology Information. (n.d.). Xanthene-9-carboxylic acid. PubChem Compound Database. [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). REVIEW ON MEDICINAL IMPORTANCE OF XANTHENE DERIVATIVES. [Link]

• ResearchGate. (2013). What is the best condition for coupling amine-compound with a diversity of carboxylic acids, with less byproducts?. [Link]

• ResearchGate. (n.d.). Cascade Nucleophilic Addition−Cyclic Michael Addition of Arynes and Phenols/Anilines Bearing Ortho α,β-Unsaturated Groups: Facile Synthesis of 9-Functionalized Xanthenes/Acridines. [Link]

• Organic Syntheses. (2019). Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins Catalyst. [Link]

• Royal Society of Chemistry. (2020). Highly efficient on-DNA amide couplings promoted by micelle forming surfactants for the synthesis of DNA encoded libraries. [Link]

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• Chemistry Stack Exchange. (2016). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]

• OAText. (n.d.). Transition metal-free hydration of nitriles to amides mediated by NaOH. [Link]

• National Center for Biotechnology Information. (2023). Bioinspired one-pot furan-thiol-amine multicomponent reaction for making heterocycles and its applications. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

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Minimizing byproduct formation in xanthene derivative synthesis

Welcome to the technical support center for xanthene derivative synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize byproduct formation during their experiments. We will explore the causality behind common synthetic challenges and provide field-proven, actionable solutions.

Section 1: Frequently Asked Questions (FAQs) - General Issues & Prevention

This section addresses broad, preventative questions regarding reaction setup and reagent quality.

Question 1: My xanthene synthesis (e.g., fluorescein, rhodamine) is giving a low yield and a complex mixture of colored impurities. Where should I start troubleshooting?

Answer: This is a common issue often rooted in one of three areas: reagent quality, reaction conditions, or atmospheric control.

• Reagent Purity is Paramount: The traditional synthesis of xanthenes, such as the Friedel-Crafts acylation of resorcinol with phthalic anhydride, is highly sensitive to impurities.[1][2]

  • Resorcinol/Aminophenols: These electron-rich phenols are prone to oxidation, appearing pink or brown. Using discolored starting material can introduce oxidative side products that are difficult to remove. Always use fresh, colorless, or recrystallized resorcinol or aminophenol derivatives.

  • Anhydrides/Aldehydes: Phthalic anhydride can hydrolyze to phthalic acid in the presence of moisture. Ensure it is dry and free-flowing. Similarly, aldehydes can oxidize to carboxylic acids.

• Strict Temperature Control: Overheating is a primary cause of byproduct formation.[3] Many xanthene syntheses are exothermic once initiated.

  • Mechanism: High temperatures promote undesirable side reactions, including sulfonation of the aromatic rings (if using H₂SO₄), polymerization, and decomposition of the target molecule.[4]

  • Recommendation: Use an oil bath with a thermocouple for precise temperature control. For a typical fluorescein synthesis, the temperature should be strictly maintained between 180–200°C.[3] Do not exceed this range, as decomposition will occur.

• Inert Atmosphere: While not always reported in older procedures, running the reaction under an inert atmosphere (Nitrogen or Argon) can significantly reduce oxidative side products, leading to a cleaner reaction profile and higher yield of the desired xanthene.

Question 2: I'm observing the formation of a dark, tar-like substance that complicates purification. What is it and how can I prevent it?

Answer: The formation of tar or polymeric material is typically a result of excessive heat or overly aggressive acidic catalysts.

• Causality: Strong acids, especially at high temperatures, can promote intermolecular condensation and polymerization of the phenol or aldehyde reactants, leading to insoluble, high-molecular-weight byproducts. Traditional condensation methods often require strong acids, which can be environmentally unfriendly and generate more by-products.[]

• Preventative Measures:

  • Catalyst Choice: Consider replacing strong mineral acids like H₂SO₄ with milder, more controlled catalysts. Modern methods have shown excellent yields with alternatives like:

    • Lewis acids (e.g., ZnCl₂, ZrCl₄).[1][6][7]

    • Heterogeneous acid catalysts (e.g., Amberlyst-15, supported heteropoly acids), which also simplify workup.[8][9]

    • Even "green" catalysts like deep eutectic solvents (DESs) or Brønsted acids like oxalic acid have been used effectively.[10][11][12]

  • Staged Temperature Profile: Instead of rapidly heating to the target temperature, gradually increase the heat. This allows the initial, desired condensation to occur at a lower temperature before side reactions accelerate at higher temperatures.

  • Solvent-Free vs. Solvent-Based: While many procedures are run neat (solvent-free), using a high-boiling, inert solvent like diphenyl ether can sometimes help to moderate the reaction temperature and prevent localized overheating. However, many modern green chemistry approaches favor solvent-free conditions with an efficient catalyst.[13]

Section 2: Troubleshooting Specific Byproducts

This section details common, specific byproducts and provides targeted advice for their elimination.

Question 3: My synthesis of a rhodamine dye from a 3-aminophenol and phthalic anhydride yields two distinct, colored spots on my TLC plate. What is the likely identity of the second spot?

Answer: In rhodamine synthesis, the formation of regioisomers is a well-known challenge. When using an unsymmetrical phthalic anhydride, the aminophenol can attack either of the two non-equivalent carbonyl groups, leading to a mixture of the 5- and 6-isomers.

This issue is particularly prevalent in the synthesis of important dyes like 5(6)-Carboxytetramethylrhodamine (TAMRA).

Workflow for Minimizing Isomer Formation

// Nodes start [label="Isomeric Mixture Observed in Rhodamine Synthesis", fillcolor="#FBBC05", fontcolor="#202124"]; q1 [label="Is a symmetrical anhydride or aldehyde available?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; use_sym [label="Use Symmetrical Starting Material\n(e.g., phthalic anhydride for non-carboxy rhodamines)", fillcolor="#34A853", fontcolor="#FFFFFF"]; no_sym [label="Symmetrical Precursor Not an Option\n(e.g., for carboxy-rhodamines)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; strategy [label="Employ a Regioselective Strategy", fillcolor="#4285F4", fontcolor="#FFFFFF"]; strategy_details [label="1. Phthalaldehydic Acid Route:\n - Condense with 3-aminophenol in TFE/water.\n - Yields single, pure isomer.[14]\n2. Late-Stage C-N Coupling:\n - Synthesize fluorescein ditriflate first.\n - Use Pd-catalyzed Buchwald-Hartwig amination.[15]\n - Provides excellent control and access to diverse derivatives.", shape=note, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", align=left]; purify [label="Purification Required:\n- HPLC is often necessary to separate isomers from\n traditional condensation methods.", shape=note, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", align=left];

// Edges start -> q1; q1 -> use_sym [label="Yes"]; q1 -> no_sym [label="No"]; no_sym -> strategy; strategy -> strategy_details; no_sym -> purify [style=dashed]; } } Caption: Troubleshooting workflow for isomeric byproduct formation.

Question 4: During the synthesis of 1,8-dioxo-octahydroxanthenes from an aldehyde and dimedone, I am getting a significant amount of a Knoevenagel intermediate. How can I drive the reaction to completion?

Answer: This indicates that the initial condensation is occurring, but the subsequent Michael addition and cyclization/dehydration steps are slow or incomplete.

• Mechanism Insight: The reaction proceeds via an initial Knoevenagel condensation between the aldehyde and one molecule of dimedone. A second molecule of dimedone then adds via a Michael addition, followed by a final cyclization and dehydration to form the xanthene core.[16] If the reaction stalls, the Knoevenagel adduct can be a major byproduct.

// Nodes Reactants [label="Aldehyde + 2x Dimedone", fillcolor="#F1F3F4", fontcolor="#202124"]; Knoevenagel [label="Knoevenagel Adduct\n(Intermediate)", fillcolor="#FBBC05", fontcolor="#202124"]; Michael [label="Michael Adduct\n(Intermediate)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product [label="Desired Xanthene Product", fillcolor="#34A853", fontcolor="#FFFFFF"]; Byproduct [label="Stalled Reaction:\nKnoevenagel Byproduct Accumulates", shape=box, style="rounded,filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Reactants -> Knoevenagel [label="Step 1\n(Fast)"]; Knoevenagel -> Michael [label="Step 2: Michael Addition\n(Can be slow)"]; Michael -> Product [label="Step 3: Cyclization\n(Usually fast)"]; Knoevenagel -> Byproduct [label="Insufficient Catalyst\nor Heat", style=dashed]; } } Caption: Reaction pathway showing the critical Michael addition step.

• Troubleshooting Steps:

  • Increase Catalyst Loading: The catalyst is crucial for promoting both the initial condensation and the subsequent Michael addition. A slight increase in the catalyst concentration (e.g., from 5 mol% to 10 mol%) can often push the reaction to completion.[6]

  • Optimize Temperature: While avoiding excessive heat is important, insufficient thermal energy can cause the reaction to stall. If running at room temperature, try heating to a moderate temperature (e.g., 60-80 °C). Many modern protocols specify temperatures around 80 °C for efficient synthesis.[17]

  • Ensure Stoichiometry: Verify that you are using a 2:1 molar ratio of the dimedone (or other cyclic diketone) to the aldehyde. An excess of the aldehyde can lead to the accumulation of the Knoevenagel intermediate.

Section 3: Optimized Experimental Protocol

This section provides a detailed, annotated protocol for a common xanthene synthesis, highlighting critical control points.

Protocol: Synthesis of 9-Phenyl-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione

This protocol is adapted from modern, efficient methods utilizing environmentally benign catalysts.[11][17]

Parameter	Value	Rationale for Minimizing Byproducts
Reactant 1	Benzaldehyde (1 mmol)	Use freshly distilled aldehyde to avoid benzoic acid contamination.
Reactant 2	Dimedone (2 mmol)	Crucial 2:1 stoichiometry prevents stalling at the Knoevenagel step.
Catalyst	[DBN][HSO₄] or La(NO₃)₃·6H₂O (10-20 mol%)	Mild, efficient catalysts that avoid the harsh conditions leading to polymerization.[13][17]
Solvent	None (Solvent-free)	Reduces waste and often accelerates the reaction by increasing reactant concentration.
Temperature	80 °C	Optimal balance: high enough to ensure reaction completion but low enough to prevent decomposition.[17]
Reaction Time	15-45 minutes	Monitor by TLC. Over-extending reaction time can lead to slow degradation.

Step-by-Step Procedure:

• Preparation: In a 10 mL round-bottom flask, combine benzaldehyde (1 mmol, 106 mg), dimedone (2 mmol, 280 mg), and the chosen catalyst (e.g., 10 mol% La(NO₃)₃·6H₂O, 43 mg).

• Reaction: Place a magnetic stir bar in the flask and attach a reflux condenser (even without solvent, this prevents sublimation of reactants). Immerse the flask in a preheated oil bath at 80 °C.

• Monitoring: Stir the mixture vigorously. The reaction mixture will melt and become homogeneous. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (e.g., 7:3) mobile phase. The reaction is typically complete when the aldehyde spot disappears.

• Workup: After completion, cool the flask to room temperature. The product will often solidify. Add 5 mL of cold ethanol and stir to break up the solid.

• Purification: Filter the solid product using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials or catalyst residues.

• Drying: Dry the purified white or off-white solid product under vacuum to obtain the final xanthene derivative. The yield should be high (>90%).

References

• Vertex AI Search. Rhodamine Synthesis: Overcoming Challenges in Fluorescent Applications.
• ResearchGate. Optimization of reaction conditions for synthesis of xanthene a.
• Scholars Research Library. [DBN] [HSO4]-Promoted Facile and Green Synthesis of Xanthene Derivatives via Knoevenagel Condensation.
• PubMed Central. DABCO Catalyzed Synthesis of Xanthene Derivatives in Aqueous Media.
• MDPI. ChCl: Gly (DESs) Promote Environmentally Benign Synthesis of Xanthene Derivatives and Their Antitubercular Activity.
• ResearchGate. Optimization of Reaction Conditions for the Synthesis of Xanthene Derivatives.
• PubMed Central. A Convenient Preparation of Xanthene Dyes.
• ResearchGate. Scalable Regioselective Synthesis of Rhodamine Dyes.
• PubMed. Synthesis of Cyano-Benzylidene Xanthene Synthons Using a Diprotic Brønsted Acid Catalyst, and Their Application as Efficient Inhibitors of Aluminum Corrosion in Alkaline Solutions.
• PubMed Central. Synthesis of Rhodamines and Rosamines using 3,6-Difluoroxanthone as a Common Intermediate.
• PubMed Central. Ultrasound-assisted green synthesis of functionalised xanthene derivatives: Advancing sustainable sonochemical strategies.
• ResearchGate. New synthetic strategies for xanthene-dye-Appended cyclodextrins.
• Benchchem. A Comparative Guide to Catalytic Syntheses of Xanthene Derivatives.
• ResearchGate. Catalytic Synthesis of Xanthene and Unprecedented Evolution of Naphthopyrans Using Heteropoly Acid‐Tantalum(V) Oxide Hybrid Composite as Promoter | Request PDF.
• YouTube. Xanthene Dyes- Pyronine G, Fluorescein, Eosin, Mercurochrome..
• Semantic Scholar. Green synthesis of xanthene and acridine-based heterocycles of pharmaceutical importance: a review.
• ACS Publications. Synthesis of Rhodamines from Fluoresceins Using Pd-Catalyzed C–N Cross-Coupling | Organic Letters.
• Alfa Chemistry. Xanthene Dyes - Materials / Alfa Chemistry - Catalysts.
• International Scientific Organization. A review ofsynthesis of fluorescein based advanced materials.
• University of Massachusetts Boston. SYNTHESIS OF FLUORESCEIN, a fluorescent dye.
• NIH. Controlled Synthesis of Luminescent Xanthene Dyes and Use of Ionic Liquid in Thermochromic Reaction.
• Chemistry Stack Exchange. Fluorescein synthesis.
• DigitalCommons@URI. INVESTIGATION OF THE STRUCTURAL AND OPTICAL PROPERTIES OF XANTHENE DYES FOR ANALYTE DETECTION AND THIN FILM SENSOR DEVELOPMENT.
• Journal of Pharmaceutical Research International. Green Synthesis of Xanthenes: Utilizing Sulfonated Fructose as an Efficient and Eco-friendly Catalyst.
• YouTube. Making Fluorescein.
• Study.com. Draw a complete mechanism for formation of fluorescein..
• ResearchGate. The Identification and Purification of Pyronin and Rhodamine Dyes.
• Chemical Methodologies. Efficient Catalytic Synthesis of Xanthenes with Copper Immobilized on Amine-Modified NaY..
• Der Pharma Chemica. FACILE AND EFFICIENT SYNTHESIS OF XANTHENE DERIVATIVES MEDIATED BY LANTHANUM(III) NITRATE HEXAHYDRATE UNDER SOLVENT FREE CONDIT.

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Technical Support Center: Scaling Up the Synthesis of 9H-Xanthene-9-Carboxamide for Preclinical Studies

Welcome to the technical support center for the synthesis and scale-up of 9H-xanthene-9-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions (FAQs) encountered during the synthesis of this promising scaffold for preclinical evaluation. Our focus is on ensuring a robust, scalable, and reproducible synthetic process to deliver high-quality material.

Introduction to the Synthetic Challenge

The 9H-xanthene scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1] The synthesis of 9H-xanthene-9-carboxamide is a critical step in the development of numerous potential therapeutic agents. While the laboratory-scale synthesis may appear straightforward, scaling up for preclinical studies introduces significant challenges related to reaction efficiency, impurity profiles, and process control. This guide will navigate you through these challenges with practical, field-proven insights.

Core Synthetic Strategy: A Two-Step Approach

The most common and scalable approach to 9H-xanthene-9-carboxamide begins with the commercially available or synthesized 9H-xanthene-9-carboxylic acid. The overall synthetic workflow is a two-step process, as illustrated below.

Caption: General synthetic workflow for 9H-xanthene-9-carboxamide.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up of 9H-xanthene-9-carboxamide in a question-and-answer format.

Synthesis of 9H-Xanthene-9-Carboxylic Acid (The Precursor)

Q1: My yield for the conversion of xanthone to 9H-xanthene-9-carboxylic acid is consistently low. What are the likely causes?

A1: Low yields in this multi-step conversion often stem from incomplete reduction of xanthone or inefficient carboxylation. A traditional method involves the reduction of xanthone to 9-hydroxyxanthene, followed by cyanation and subsequent hydrolysis.[1]

• Troubleshooting Steps:

  • Reduction Step: Ensure your reducing agent (e.g., zinc powder) is of high quality and activated if necessary. The reaction is often sensitive to moisture, so use anhydrous solvents.

  • Carboxylation/Cyanation: The cyanation of 9-hydroxyxanthene can be challenging. Ensure anhydrous conditions and consider the quality of your cyanide source.

  • Alternative Route: A more direct carboxylation of xanthene can be achieved, but may require strong bases like organolithiums. This route can be difficult to scale due to the handling of pyrophoric reagents.

Q2: I am observing significant byproduct formation during the synthesis of the carboxylic acid precursor. How can I minimize this?

A2: Byproduct formation is a common issue. In the reduction of xanthone, over-reduction to xanthene can occur. During carboxylation, side reactions with the solvent or starting material can lead to impurities.

• Troubleshooting Steps:

  • Reaction Monitoring: Implement in-process controls (e.g., TLC, HPLC) to monitor the reaction progress and stop it at the optimal time to minimize byproduct formation.

  • Temperature Control: Maintain strict temperature control during all reaction steps. Exothermic reactions, if not properly managed, can lead to side products.

  • Purification: An effective purification of the intermediate 9H-xanthene-9-carboxylic acid is crucial. Recrystallization is often a viable option to remove major impurities before proceeding to the amidation step.

Amidation of 9H-Xanthene-9-Carboxylic Acid

Q3: My amidation reaction to form 9H-xanthene-9-carboxamide is not going to completion. What should I investigate?

A3: Incomplete amidation is a frequent challenge, especially at scale. The primary reasons often involve inefficient activation of the carboxylic acid or issues with the amine source.[2]

• Troubleshooting Steps:

  • Carboxylic Acid Activation: The conversion of the carboxylic acid to a more reactive species (e.g., acyl chloride, activated ester) is critical.

    • Acyl Chloride Formation: Using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) is common. Ensure the complete removal of excess reagent before adding the amine to avoid side reactions.

    • Coupling Reagents: For milder conditions, coupling reagents like HATU or HOBt/EDCI can be used.[3] However, these can be expensive for large-scale synthesis.

  • Amine Source: Ensure your ammonia source (e.g., ammonium hydroxide, ammonia gas) is of high purity and added in appropriate stoichiometry. If using an amine salt, a base is required for deprotonation.

  • Solvent Choice: Use anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) to prevent hydrolysis of the activated intermediate.[2]

Q4: I am observing the formation of an N-acylurea byproduct when using a carbodiimide coupling agent. How can I prevent this?

A4: N-acylurea formation is a known side reaction with carbodiimide reagents like EDCI, particularly when the amine is not very nucleophilic or is sterically hindered.[3]

• Troubleshooting Steps:

  • Use of Additives: The addition of HOBt or OxymaPure can suppress the formation of N-acylurea by forming an activated ester that is more reactive towards the amine.[2]

  • Order of Addition: Pre-activating the carboxylic acid with the coupling reagent and additive before the addition of the amine can minimize this side reaction.

  • Alternative Reagents: Consider using phosphonium-based reagents like PyBOP or HATU, which are often more efficient and less prone to this specific side reaction, although they are more expensive.[4]

Q5: During scale-up, I am facing challenges with reaction mixing and heat transfer. What are the best practices?

A5: These are common physical challenges in process chemistry.

• Troubleshooting Steps:

  • Stirring and Baffling: Ensure your reactor is equipped with appropriate stirring (e.g., overhead mechanical stirrer) and baffles to ensure efficient mixing of heterogeneous reaction mixtures.

  • Controlled Addition: For exothermic reactions, such as the formation of the acyl chloride or the amidation step, control the rate of addition of reagents to manage the heat generated. Use a jacketed reactor with a cooling system.

  • Solvent Volume: While concentrated reactions are often preferred for efficiency, a sufficient solvent volume is necessary to ensure good mixing and heat transfer.

Purification and Quality Control

Q6: What is the most effective method for purifying 9H-xanthene-9-carboxamide at a larger scale?

A6: The choice of purification method depends on the impurity profile and the required purity for preclinical studies.

• Recommended Methods:

  • Crystallization: This is often the most scalable and cost-effective method for obtaining high-purity crystalline material.[5] Experiment with different solvent systems to find optimal conditions for crystallization and impurity rejection.

  • Slurry Wash: Washing the crude product with a suitable solvent in which the product has low solubility but the impurities are soluble can be an effective purification step.

  • Chromatography: While effective, column chromatography can be expensive and time-consuming at a large scale. It is typically reserved for challenging purifications or for the removal of closely related impurities that cannot be removed by crystallization.[6]

Q7: What analytical techniques are essential for the quality control of the final 9H-xanthene-9-carboxamide product?

A7: A comprehensive analytical characterization is crucial to ensure the quality, purity, and identity of the compound for preclinical studies.[7]

• Essential Analytical Techniques:

  • HPLC: To determine the purity of the compound and quantify any impurities.[8]

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.[7]

  • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the compound.

  • FTIR Spectroscopy: To identify the characteristic functional groups.

  • Elemental Analysis: To confirm the elemental composition.

  • Impurity Profiling: Identification and quantification of any impurities above the reporting threshold (typically >0.1%) are required by regulatory guidelines.[9][10]

Part 2: Detailed Experimental Protocols

The following protocols provide a starting point for the synthesis and purification of 9H-xanthene-9-carboxamide. These should be optimized based on your specific laboratory conditions and scale.

Protocol 1: Synthesis of 9H-Xanthene-9-carboxylic Acid from Xanthone

This protocol is a representative procedure and may require optimization.

• Step 1: Reduction of Xanthone to 9-Hydroxyxanthene

  • To a stirred suspension of zinc powder in a suitable solvent (e.g., toluene), add a solution of xanthone.

  • Heat the mixture to reflux and monitor the reaction by TLC until the xanthone is consumed.

  • Cool the reaction mixture and filter off the excess zinc.

  • Concentrate the filtrate under reduced pressure to obtain crude 9-hydroxyxanthene.

• Step 2: Conversion to 9-Cyanoxanthene

  • Dissolve the crude 9-hydroxyxanthene in an alcoholic solvent.

  • Add sodium cyanide and stir the mixture.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction and extract the product with an organic solvent.

• Step 3: Hydrolysis to 9H-Xanthene-9-carboxylic Acid

  • Treat the crude 9-cyanoxanthene with a strong base (e.g., 30% sodium hydroxide).[1]

  • Heat the mixture to reflux for several hours.

  • Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the carboxylic acid.

  • Filter the solid, wash with water, and dry to obtain 9H-xanthene-9-carboxylic acid.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Synthesis of 9H-Xanthene-9-carboxamide via the Acyl Chloride Intermediate

This is a robust method suitable for scale-up.

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Reference Data & Comparative Studies

A Comparative Guide to AMPK Activation: 9H-Xanthene-9-Carboxamide vs. Metformin

For Researchers, Scientists, and Drug Development Professionals

Introduction: AMPK as a Pivotal Metabolic Regulator

AMP-activated protein kinase (AMPK) is a highly conserved serine/threonine kinase that functions as a master regulator of cellular energy homeostasis.[1][2][3] Activated in response to cellular stress that depletes ATP levels, such as nutrient deprivation or hypoxia, AMPK orchestrates a metabolic switch from anabolic (energy-consuming) to catabolic (energy-producing) pathways.[1][2] This critical role in maintaining energy balance has positioned AMPK as a key therapeutic target for metabolic diseases, including type 2 diabetes and, increasingly, for cancer.[2][3] Consequently, the development and characterization of novel AMPK activators are of significant interest to the scientific community.

This guide provides an in-depth comparison of two distinct classes of AMPK activators: the well-established antidiabetic drug metformin and the more recently identified 9H-xanthene-9-carboxamide derivatives. We will delve into their disparate mechanisms of action, comparative potencies, and the experimental methodologies used to assess their efficacy, providing a comprehensive resource for researchers in the field.

Metformin: The Indirect Workhorse of AMPK Activation

Metformin, a biguanide, has been a first-line therapy for type 2 diabetes for decades, and its primary mechanism is now understood to be intrinsically linked to AMPK activation.[4][5][6] However, metformin does not directly interact with the AMPK enzyme. Instead, it functions as an indirect activator .[2][7]

The canonical mechanism of metformin's action involves its accumulation in the mitochondria, where it inhibits Complex 1 of the respiratory chain.[4][8][9] This inhibition leads to a decrease in cellular ATP production and a corresponding increase in the AMP:ATP ratio.[8] The elevated AMP levels allosterically activate AMPK, promoting the phosphorylation of its catalytic alpha subunit at threonine 172 by upstream kinases, most notably Liver Kinase B1 (LKB1).[4]

Interestingly, there is also evidence for a non-canonical, lysosomal-mediated activation of AMPK by metformin that may be independent of changes in cellular AMP levels.[4][9]

Key Characteristics of Metformin:

• Indirect Mechanism: Primarily acts by increasing the cellular AMP:ATP ratio through mitochondrial inhibition.[2][4][8]

• Moderate Potency: Activates AMPK in the micromolar to millimolar concentration range, often requiring longer incubation times.[5][8]

• Pleiotropic Effects: Its metabolic benefits are widespread, including reduced hepatic gluconeogenesis, increased muscle glucose uptake, and inhibition of lipogenesis.[4][5]

• Off-Target Activities: Metformin has been shown to have off-target effects, including the inhibition of Rho kinase.[10][11]

9H-Xanthene-9-Carboxamide Derivatives: Potent, LKB1-Dependent Activators

Recent screening efforts have identified derivatives of 9H-xanthene-9-carboxamide as potent AMPK activators.[1][12][13] In a notable study, two specific derivatives, referred to as Xn and Xc, demonstrated significant efficacy in activating AMPK.[1]

Unlike metformin, the activation of AMPK by these xanthene derivatives appears to be independent of cellular energy status. Instead, their mechanism is dependent on the upstream kinase LKB1.[1][14][15] Knockdown of LKB1 was shown to abolish the AMPK activation induced by these compounds.[1] This suggests a more direct or proximal mode of action on the AMPK signaling cascade compared to metformin.

Key Characteristics of 9H-Xanthene-9-Carboxamide Derivatives (Xn and Xc):

• LKB1-Dependent Mechanism: Require the activity of the upstream kinase LKB1 for AMPK activation.[1][13]

• High Potency: Exhibit a significantly lower half-maximal effective concentration (EC50) of approximately 1.5 µM, demonstrating much greater potency than metformin.[1]

• Targeted Downstream Effects: Have been shown to increase glucose uptake in L6 myotubes through the translocation of the glucose transporter GLUT4.[1][12]

• In Vivo Efficacy: A single administration in a mouse model of diet-induced diabetes improved glucose tolerance and stimulated AMPK phosphorylation in skeletal muscle.[1][13]

Comparative Summary

Feature	Metformin	9H-Xanthene-9-Carboxamide Derivatives (Xn/Xc)
Mechanism of Action	Indirect (inhibition of mitochondrial complex 1, increased AMP:ATP ratio)	LKB1-dependent
Direct Enzyme Interaction	No	Unlikely, acts via upstream kinase
Potency (EC50)	Micromolar to Millimolar range[5][8]	~1.5 µM[1]
Upstream Kinase	LKB1, CaMKK2[4]	LKB1[1]
Primary Cellular Effect	Decreased cellular energy status	Activation of LKB1 signaling
Known Off-Target Effects	Rho kinase inhibition[10][11]	Not extensively characterized

Visualizing the Mechanisms of AMPK Activation

The following diagrams illustrate the distinct signaling pathways through which metformin and 9H-xanthene-9-carboxamide derivatives activate AMPK.

Caption: Metformin's indirect activation of AMPK via mitochondrial complex I inhibition.

Caption: LKB1-dependent AMPK activation by 9H-xanthene-9-carboxamide derivatives.

Experimental Protocols for Assessing AMPK Activation

Validating the activation of AMPK by novel compounds is a critical step in their characterization. The following are standard protocols for assessing AMPK activation in cell culture.

Western Blot Analysis of AMPK and ACC Phosphorylation

This method is a widely used technique to qualitatively and semi-quantitatively assess the phosphorylation status of AMPK and its downstream target, Acetyl-CoA Carboxylase (ACC).

Workflow Diagram:

Caption: Standard workflow for Western blot analysis of AMPK activation.

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Seed cells (e.g., L6 myotubes, HepG2 hepatocytes) in 6-well plates and grow to 70-80% confluency.

  • Treat cells with varying concentrations of the test compound (e.g., 9H-xanthene-9-carboxamide or metformin) for the desired time. Include a vehicle control.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a bicinchoninic acid (BCA) assay.[16]

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer to a polyvinylidene difluoride (PVDF) membrane.

• Antibody Incubation and Detection:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with primary antibodies specific for phosphorylated AMPK (Thr172) and phosphorylated ACC (Ser79).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.[17]

• Stripping and Re-probing:

  • To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against total AMPK, total ACC, and a loading control (e.g., β-actin or GAPDH).[18]

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Express the level of phosphorylated protein relative to the total protein for each sample.

In Vitro AMPK Kinase Assay

This assay directly measures the enzymatic activity of purified AMPK in a cell-free system, which is useful for identifying direct activators.

Workflow Diagram:

Caption: General workflow for an in vitro AMPK kinase assay.

Step-by-Step Protocol (using ADP-Glo™ Kinase Assay as an example):

• Reagent Preparation:

  • Prepare a kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).[19]

  • Dilute purified recombinant AMPK, a synthetic peptide substrate (e.g., SAMS peptide), and ATP to their final concentrations in the reaction buffer.

• Kinase Reaction:

  • In a 384-well plate, add the test compound at various concentrations.

  • Add the purified AMPK enzyme.

  • Initiate the reaction by adding the substrate/ATP mixture.

  • Incubate the plate at room temperature for a defined period (e.g., 60-120 minutes).[19]

• ADP Detection:

  • Add the ADP-Glo™ Reagent to deplete the remaining ATP.

  • Add the Kinase Detection Reagent to convert the generated ADP back to ATP, which is then used by luciferase to produce a luminescent signal.[19]

• Data Measurement and Analysis:

  • Measure the luminescence using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and thus to the AMPK activity.

  • Calculate the IC50 or EC50 values for inhibitors or activators, respectively.

Conclusion and Future Perspectives

Both metformin and 9H-xanthene-9-carboxamide derivatives have demonstrated the ability to activate AMPK, a key regulator of cellular metabolism. However, their mechanisms of action and potencies are markedly different. Metformin, the established clinical agent, acts indirectly through the perturbation of cellular energy status. In contrast, the newer 9H-xanthene-9-carboxamide compounds are significantly more potent and activate AMPK through an LKB1-dependent pathway.

For researchers, the choice between these compounds will depend on the specific experimental question. Metformin is a valuable tool for studying the systemic metabolic effects of AMPK activation in a clinically relevant context. The high potency and distinct mechanism of 9H-xanthene-9-carboxamide derivatives make them excellent probes for dissecting the intricacies of the LKB1-AMPK signaling axis and for the development of novel, potentially more targeted, therapeutic agents. Further research into the specificity and potential off-target effects of xanthene-based AMPK activators is warranted to fully understand their therapeutic potential.

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A Comparative Guide to the Biological Activity of 9H-Xanthene-9-Carboxamide Analogs

The 9H-xanthene-9-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. The unique three-dimensional conformation of the xanthene ring system, coupled with the hydrogen bonding capabilities of the carboxamide group, allows for diverse interactions with various biological targets. This guide provides a comparative analysis of different 9H-xanthene-9-carboxamide analogs, focusing on their anticancer, antimicrobial, and anti-inflammatory properties, supported by experimental data and methodological insights.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Several analogs of 9H-xanthene-9-carboxamide have demonstrated significant cytotoxic activity against a range of cancer cell lines. The mechanism of action often involves the induction of apoptosis, or programmed cell death, a critical pathway in cancer therapy.

A notable study explored a series of N(3),N(11)-bis(2-hydroxyethyl)-14-aryl-14H-dibenzo[a,j]xanthenes-3,11-dicarboxamides.[1] These compounds were evaluated for their antitumor activities against five human cancer cell lines: hepatocellular carcinoma (SK-HEP-1, HepG2, and SMMC-7721), acute promyelocytic leukemia (NB4), and uterine cervix cancer (HeLa).[1] The results indicated that several of these carboxamide derivatives exhibited cytotoxicity in the micromolar to submicromolar range.[1] Specifically, compounds 6c and 6e showed potent inhibition of NB4 cancer cells, with IC50 values of 0.82 µM and 0.96 µM, respectively. This was significantly more potent than the positive control, arsenic trioxide (As₂O₃), which had an IC50 of 5.01 µM.[1] Flow cytometric analysis further revealed that these compounds could induce tumor cell apoptosis.[1]

Another study focused on substituted xanthenes, identifying [N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide as a potent inhibitor of cancer cell growth. This compound displayed IC50 values ranging from 36 to 50 µM across DU-145 (prostate), MCF-7 (breast), and HeLa (cervical) cancer cell lines.[2] The structure-activity relationship (SAR) data from this study suggested that further gains in potency could be achieved through additional derivatization, such as the incorporation of a 7-fluoro substituent.[2]

Comparative Anticancer Potency of Selected Analogs

Compound	Cancer Cell Line	IC50 (µM)	Reference
6c	NB4 (Acute Promyelocytic Leukemia)	0.82	[1]
6e	NB4 (Acute Promyelocytic Leukemia)	0.96	[1]
As₂O₃ (Control)	NB4 (Acute Promyelocytic Leukemia)	5.01	[1]
[N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide	DU-145 (Prostate), MCF-7 (Breast), HeLa (Cervical)	36-50	[2]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow for MTT Assay

Caption: Workflow of the MTT assay for determining cell viability.

Signaling Pathway: Induction of Apoptosis

Many anticancer agents, including certain xanthene derivatives, exert their effects by triggering the apoptotic cascade.

Apoptosis Induction Pathway

Caption: Simplified pathway of apoptosis induction by xanthene analogs.

Antimicrobial Activity: Combating Pathogenic Microbes

The xanthene scaffold has also been explored for its potential in developing new antimicrobial agents. A study detailed the synthesis and in vitro antimicrobial testing of novel xanthene sulfonamide and carboxamide derivatives.[3] These compounds were tested against a panel of bacteria and fungi, with their activity compared to standard antibiotics, erythromycin, and nystatin.[3]

The results highlighted that compounds 6c , 6f , 6m (sulfonamide derivatives), and 8b (a carboxamide derivative) displayed the most effective antimicrobial activity.[3] This suggests that the carboxamide moiety, in conjunction with other structural features, plays a crucial role in the antimicrobial potential of these analogs.

Another study investigated the antimicrobial properties of 2,2,5,5-tetramethyl-9-aryl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione derivatives.[4] The antibacterial activity was assessed against Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa, while antifungal activity was tested against Candida albicans and Saccharomyces cerevisiae.[4]

Comparative Antimicrobial Activity

Compound Series	Target Organisms	Activity	Reference
Xanthene Sulfonamides (6c, 6f, 6m) and Carboxamide (8b)	Bacteria and Fungi	Most effective in the series	[3]
2,2,5,5-tetramethyl-9-aryl-hexahydro-xanthene-1,8-diones	Bacteria and Fungi	Compound 8 showed the best antimicrobial activity	[4]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.

Workflow for MIC Determination

Caption: Workflow of the carrageenan-induced paw edema assay.

Other Notable Biological Activities

Beyond the activities detailed above, 9H-xanthene-9-carboxamide analogs have been investigated as:

• CCR1 Receptor Antagonists: Structure-activity relationship studies have been conducted on xanthene carboxamides as novel CCR1 receptor antagonists, which are relevant for treating inflammatory diseases. [5]* mGlu1 Receptor Enhancers: Certain 9H-xanthene-9-carboxylic acid amides have been identified as potent and orally available positive allosteric modulators of the metabotropic glutamate receptor 1 (mGlu1), with potential applications in neurological disorders. [6][7]

Structure-Activity Relationship (SAR) Insights

The biological activity of 9H-xanthene-9-carboxamide analogs is highly dependent on the nature and position of substituents on the xanthene core and the carboxamide nitrogen.

Key SAR Observations

Caption: Relationship between structural features and biological activities.

• Substituents on the Xanthene Rings: The presence of electron-withdrawing or electron-donating groups on the aromatic rings of the xanthene nucleus can significantly influence potency and selectivity. For instance, a 7-fluoro substituent was suggested to enhance anticancer activity. [2]* Amide Substituents: The nature of the substituent on the carboxamide nitrogen is critical for activity. Different alkyl or aryl groups can modulate lipophilicity, hydrogen bonding capacity, and steric interactions with the target protein.

• Stereochemistry: For chiral analogs, the stereochemistry can play a crucial role in biological activity, as seen in studies of 9-oxo-9H-xanthene-4-acetic acid analogs where the S-(+) enantiomer was more potent than the R-(-) enantiomer. [8]

Conclusion

The 9H-xanthene-9-carboxamide scaffold represents a versatile platform for the development of novel therapeutic agents. Analogs have demonstrated significant potential as anticancer, antimicrobial, and anti-inflammatory agents. The comparative data presented in this guide highlights the importance of specific structural modifications in determining the biological activity profile of these compounds. Future research should continue to explore the vast chemical space around this scaffold, guided by structure-activity relationship insights, to optimize potency, selectivity, and pharmacokinetic properties for various therapeutic applications.

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• Vieira, E., et al. (2009). Fluorinated 9H-xanthene-9-carboxylic acid oxazol-2-yl-amides as potent, orally available mGlu1 receptor enhancers. Bioorganic & Medicinal Chemistry Letters, 19(15), 4046-4049. [Link]

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Validating the Anticancer Potential of 9H-Xanthene-9-Carboxamides: A Comparative Guide for Researchers

The quest for novel anticancer agents with improved efficacy and reduced side effects is a cornerstone of modern drug discovery. Within this landscape, the 9H-xanthene scaffold has emerged as a privileged structure, demonstrating a wide array of pharmacological activities. This guide focuses on a specific class of these compounds, the 9H-xanthene-9-carboxamides, and provides a comprehensive framework for validating their anticancer activity in various cancer cell lines. We will delve into the experimental validation of these compounds, compare their performance against established anticancer drugs, and provide detailed protocols to ensure scientific rigor and reproducibility.

The Rationale: Why 9H-Xanthene-9-Carboxamides?

The 9H-xanthene core, a tricyclic ether, offers a unique three-dimensional structure that can be readily functionalized. The introduction of a carboxamide group at the 9-position provides a handle for creating diverse chemical libraries with varying physicochemical properties, potentially leading to enhanced target specificity and improved pharmacokinetic profiles. Research suggests that some xanthene derivatives may exert their anticancer effects through mechanisms distinct from traditional DNA intercalating agents, hinting at novel modes of action that could overcome existing drug resistance.[1]

Comparative Efficacy: 9H-Xanthene Derivatives vs. Standard Chemotherapeutics

To contextualize the potential of novel 9H-xanthene-9-carboxamide derivatives, it is crucial to compare their cytotoxic activity against that of standard-of-care chemotherapeutic agents. The half-maximal inhibitory concentration (IC50) is a key metric for this comparison, representing the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Below is a comparative summary of the reported IC50 values for various xanthene derivatives against a panel of cancer cell lines, alongside commonly used chemotherapeutic drugs. It is important to note that direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

Compound/Drug	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Xanthene Derivatives
[N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide (9g)	DU-145	Prostate Cancer	36 - 50	[1]
MCF-7	Breast Cancer	36 - 50	[1]
HeLa	Cervical Cancer	36 - 50	[1]
4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide (5i)	MDA-MB-231	Breast Cancer	Not specified, but active	[2]
T-47D	Breast Cancer	19.7	[2]
SK-N-MC	Neuroblastoma	25.2	[2]
Pentafluoro derivative (5a)	CCRF-CEM	Leukemia	More active than Doxorubicin	[2]
MDA-MB-468	Breast Cancer	More active than Doxorubicin	[2]
Standard Chemotherapeutics
Doxorubicin	MCF-7	Breast Cancer	~0.05 - 0.5	Varies by study
A549	Lung Cancer	~0.1 - 1.0	Varies by study
Etoposide	SK-N-MC	Neuroblastoma	33.4	[2]
T-47D	Breast Cancer	32.7	[2]
Cisplatin	A549	Lung Cancer	~1 - 10	Varies by study
Paclitaxel	MCF-7	Breast Cancer	~0.001 - 0.01	[3]
5-Fluorouracil	HCT-116	Colon Cancer	~1 - 20	Varies by study
Oxaliplatin	HCT-116	Colon Cancer	~0.1 - 5	[4]
Capecitabine	HCT-116	Colon Cancer	Prodrug, active metabolite is 5-FU	[4]

Elucidating the Mechanism of Action: Beyond Simple Cytotoxicity

A critical aspect of validating a novel anticancer compound is to understand its mechanism of action. For many 9H-xanthene derivatives, the induction of apoptosis (programmed cell death) and cell cycle arrest are key contributors to their anticancer effects.

Apoptosis Induction: The p53 and Caspase Axis

The tumor suppressor protein p53 plays a pivotal role in initiating apoptosis in response to cellular stress, such as that induced by chemotherapy.[5][6] Activation of p53 can lead to the transcriptional upregulation of pro-apoptotic proteins and the activation of a cascade of proteases called caspases, which are the executioners of apoptosis.[5][6][7]

A common pathway involves the p53-mediated activation of initiator caspases (e.g., caspase-9), which in turn activate executioner caspases (e.g., caspase-3), leading to the cleavage of cellular proteins and the morphological changes characteristic of apoptosis.[5][7]

Caption: Workflow for the MTT cell viability assay.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. [8][9] Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify early apoptotic cells. [8][10]Propidium iodide is a fluorescent nucleic acid stain that cannot cross the membrane of live and early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised. [8][9] Protocol:

• Cell Culture and Treatment: Culture cells to the desired confluency and treat them with the test compound for the desired time.

• Cell Harvesting: Harvest both adherent and suspension cells and wash them with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark. [11][12]5. Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC fluorescence is typically detected in the FL1 channel and PI fluorescence in the FL2 or FL3 channel.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method uses flow cytometry to determine the distribution of cells in the different phases of the cell cycle. Principle: Propidium iodide stoichiometrically binds to DNA, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in the cell. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and cells in the S phase have an intermediate amount of DNA. Protocol:

• Cell Culture and Treatment: Treat cells with the test compound for a specified duration.

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the cell membrane. [13][14]3. Washing: Wash the fixed cells with PBS to remove the ethanol.

• RNase Treatment and PI Staining: Resuspend the cells in a staining solution containing PI and RNase A (to prevent staining of RNA). 5. Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry. The PI fluorescence is typically measured on a linear scale.

Conclusion and Future Directions

The 9H-xanthene-9-carboxamide scaffold represents a promising starting point for the development of novel anticancer agents. The experimental framework outlined in this guide provides a robust methodology for validating the in vitro activity of these compounds. By employing a combination of cytotoxicity assays and mechanistic studies, researchers can effectively identify lead candidates for further preclinical and clinical development. Future investigations should focus on elucidating the specific molecular targets of active compounds, exploring their efficacy in in vivo models, and optimizing their pharmacokinetic and safety profiles. This systematic approach will be instrumental in translating the potential of 9H-xanthene-9-carboxamides into tangible therapeutic benefits for cancer patients.

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• iGEM. Annexin V-FITC Assay Protocol for Annexin V-FITC Apoptosis Staining/Detection Kit. [Link]

• Mayor, S. (2006). NICE rules on chemotherapy drugs for colon and breast cancer. BMJ, 332(7555), 1409. [Link]

• Zhao, H., et al. (2014). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol, 4(1), e999. [Link]

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A Comparative Guide to the Synthetic Routes of 9H-xanthene-9-carboxamide

Introduction: The Significance of the Xanthene Scaffold

The 9H-xanthene core is a privileged heterocyclic structure in medicinal chemistry and materials science.[1][2] Its unique three-ring system is foundational to a host of biologically active compounds, including anticancer, antimicrobial, and neuroprotective agents.[2][3] Specifically, 9H-xanthene-9-carboxamide and its derivatives have garnered significant interest as potent activators of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy, making them promising therapeutic targets for metabolic disorders like type 2 diabetes.[1][4]

Given its therapeutic potential, the efficient and scalable synthesis of 9H-xanthene-9-carboxamide is a critical objective for researchers in drug discovery and development. The choice of a synthetic route can profoundly impact yield, purity, cost, and safety. This guide provides an in-depth comparative analysis of the primary synthetic strategies to obtain this target molecule, offering field-proven insights into the causality behind experimental choices to aid researchers in selecting the optimal pathway for their specific needs.

Overview of Synthetic Strategies

The synthesis of 9H-xanthene-9-carboxamide invariably proceeds through its precursor, 9H-xanthene-9-carboxylic acid. Therefore, the strategic divergences occur in the formation of this key carboxylic acid intermediate. We will analyze two primary, logically distinct pathways:

• Route 1: Multi-step Synthesis from Xanthone. A "from-scratch" approach that builds the functionalized xanthene core from a simple, commercially available starting material.

• Route 2: Direct Amidation of 9H-xanthene-9-carboxylic Acid. A convergent approach that utilizes the pre-formed carboxylic acid, focusing on the efficiency of the final amide bond formation.

The following sections will dissect each route, providing detailed protocols, comparative data, and mechanistic insights.

Route 1: Synthesis from Xanthone

This traditional pathway begins with xanthone, an inexpensive feedstock, and introduces the C9-carboxy functionality through a series of chemical transformations. The most efficient variant of this route involves a two-step sequence: reduction of the xanthone ketone followed by carboxylation of the resulting xanthene.[5]

Workflow and Mechanism

The process begins with the reduction of the C9 carbonyl group of xanthone to a methylene group, yielding xanthene. The Huang-Minlon modification of the Wolff-Kishner reduction is a robust method for this transformation.[5] Subsequently, the C9 position, now activated due to the flanking phenyl rings, is deprotonated by a strong base (metalation) to form a carbanion. This nucleophilic carbanion is then "quenched" with carbon dioxide (electrophile) to form the carboxylate salt, which yields 9H-xanthene-9-carboxylic acid upon acidic workup.

Caption: Workflow for synthesizing 9H-xanthene-9-carboxamide from xanthone.

Experimental Protocol: Synthesis of 9H-xanthene-9-carboxylic acid from Xanthone

This protocol is adapted from established industrial methods.[5]

Step 1: Huang-Minlon Reduction of Xanthone to Xanthene

• To a three-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, add xanthone (1.0 eq.), potassium hydroxide (4.0 eq.), and diethylene glycol.

• Heat the mixture to dissolve the solids, then add hydrazine hydrate (3.0 eq.).

• Heat the reaction to reflux for 2-3 hours.

• Arrange the apparatus for distillation and remove water and excess hydrazine until the internal temperature reaches ~200°C.

• Maintain reflux at this temperature for an additional 4-5 hours.

• Cool the mixture, dilute with water, and extract the product with dichloromethane.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude xanthene, which can be purified by recrystallization.

Step 2: Carboxylation of Xanthene

• In a flame-dried, inert-atmosphere flask, dissolve purified xanthene (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78°C in a dry ice/acetone bath.

• Slowly add n-butyllithium (n-BuLi, 1.1 eq.) dropwise, maintaining the temperature below -40°C. A deep red or orange color indicates the formation of the carbanion.[6]

• Stir the solution for 1-2 hours at low temperature.

• Bubble dry carbon dioxide gas through the solution for 1-2 hours, or add crushed dry ice pellets. The color of the solution should fade.

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction with water and acidify with dilute HCl to a pH of ~2.

• Extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate to yield 9H-xanthene-9-carboxylic acid, which typically has high purity.[5]

Performance Analysis

Parameter	Assessment	Rationale & Causality
Yield	Moderate to Good	The reduction step is typically high-yielding (>80%), but the carboxylation step can be variable depending on the efficiency of the metalation and CO₂ quench. Purity is often very high (>99%) after workup.[5]
Scalability	Challenging	The use of pyrophoric n-BuLi and cryogenic temperatures (-78°C) introduces significant safety and engineering challenges for large-scale production.
Safety & Environment	High Concern	n-Butyllithium is highly reactive and pyrophoric. Hydrazine is a toxic and corrosive reagent. The use of multiple organic solvents contributes to waste streams.
Cost-Effectiveness	Variable	While xanthone is inexpensive, the high cost and handling requirements of n-BuLi and anhydrous solvents can increase the overall process cost significantly.

Route 2: Direct Amidation of 9H-Xanthene-9-Carboxylic Acid

This is the most direct and convergent approach, assuming the availability of the carboxylic acid precursor. The core of this strategy lies in activating the carboxyl group to facilitate nucleophilic attack by an amine (in this case, ammonia or an ammonia equivalent) to form the amide bond. Two primary activation methods are prevalent in the field: conversion to a highly reactive acyl chloride and the use of milder peptide coupling agents.

Workflow and Mechanism

The carboxylic acid is treated with an activating agent to generate a reactive intermediate. This intermediate is not typically isolated but is reacted in situ with an amine source.

• Acyl Chloride Method: Reagents like thionyl chloride (SOCl₂) or oxalyl chloride convert the carboxylic acid's hydroxyl group into a chloride, an excellent leaving group. The resulting acyl chloride is highly electrophilic and reacts readily with ammonia.[7][8]

• Coupling Agent Method: Reagents such as carbonyldiimidazole (CDI) or titanium tetrachloride (TiCl₄) form an activated ester or a similar intermediate.[7][9] These intermediates are sufficiently reactive to undergo amidation under milder conditions than the acyl chloride route, offering greater functional group tolerance.[9]

Caption: Comparative workflows for the direct amidation of 9H-xanthene-9-carboxylic acid.

Experimental Protocols

Protocol 2A: Acyl Chloride Method

• In a fume hood, suspend 9H-xanthene-9-carboxylic acid (1.0 eq.) in toluene.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Add thionyl chloride (SOCl₂, 1.5-2.0 eq.) dropwise at room temperature.

• Heat the mixture to reflux (approx. 80-90°C) for 2-3 hours until gas evolution (HCl, SO₂) ceases. The solution should become clear.

• Cool the reaction mixture and remove excess SOCl₂ and solvent under reduced pressure.

• Dissolve the crude acyl chloride residue in an anhydrous, non-protic solvent (e.g., THF or dioxane).

• Cool the solution in an ice bath and bubble anhydrous ammonia gas through it, or add a concentrated solution of ammonium hydroxide dropwise.

• Stir for 1-2 hours, allowing it to warm to room temperature.

• Filter the resulting solid (product and ammonium chloride byproduct).

• Wash the solid with water to remove the salt, then dry to yield 9H-xanthene-9-carboxamide.

Protocol 2B: TiCl₄ Coupling Agent Method [9]

• To a solution of 9H-xanthene-9-carboxylic acid (1.0 eq.) in pyridine, add the amine source (e.g., ammonium chloride, 1.0 eq.) and titanium tetrachloride (TiCl₄, 3.0 eq.).

• Seal the reaction vessel and heat to 85°C for approximately 2-4 hours, monitoring by TLC for the disappearance of the carboxylic acid.

• Cool the reaction mixture and remove the pyridine by co-evaporation with toluene under reduced pressure.

• Treat the residue with an aqueous 1N HCl solution and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate to provide the amide product. Further purification can be done by recrystallization or column chromatography.

Performance Analysis

Parameter	Method A (Acyl Chloride)	Method B (Coupling Agent)
Yield	Good to Excellent	Moderate to Excellent[9]
Reaction Conditions	Harsh (reflux, corrosive gas)	Mild to Moderate (can often be done at RT, though some agents require heat)[7][9]
Substrate Scope	Limited by acid-sensitive groups	Broad, high functional group tolerance
Safety & Environment	High Concern (SOCl₂, HCl gas)	Moderate Concern (reagents can be toxic/corrosive, but byproducts are often less hazardous)
Cost-Effectiveness	High (SOCl₂ is inexpensive)	Lower (coupling agents are significantly more expensive)

Comparative Summary and Recommendations

The optimal synthetic route to 9H-xanthene-9-carboxamide is dictated by the specific goals of the research, namely the scale of the synthesis, cost constraints, and the availability of starting materials.

Parameter	Route 1 (From Xanthone)	Route 2A (Acyl Chloride)	Route 2B (Coupling Agent)
Starting Material	Xanthone	9H-Xanthene-9-Carboxylic Acid	9H-Xanthene-9-Carboxylic Acid
Number of Steps	2-3 to amide	1	1
Overall Yield	Moderate	High	High
Reagent Safety	High Concern (n-BuLi, Hydrazine)	High Concern (SOCl₂, HCl)	Moderate Concern
Cost	Low raw material cost, high process/reagent cost	Low reagent cost	High reagent cost
Scalability	Poor	Good	Moderate
Ideal Application	Industrial production if the carboxylic acid is unavailable or prohibitively expensive.	Cost-effective, large-scale synthesis of the final amide product.	Laboratory-scale synthesis, medicinal chemistry, analogue generation, and synthesis of complex molecules.

Conclusion for the Practicing Scientist

• For Medicinal Chemistry & Drug Discovery: The most logical and efficient strategy is Route 2B . Starting with commercially available 9H-xanthene-9-carboxylic acid and employing a modern coupling agent provides a rapid, high-yielding, and versatile method for synthesizing not only the parent amide but also a library of derivatives for structure-activity relationship (SAR) studies. The mild conditions preserve sensitive functionalities on more complex analogues.

• For Process Chemistry & Large-Scale Synthesis: The choice is more nuanced. If 9H-xanthene-9-carboxylic acid is available at a reasonable cost, Route 2A (the acyl chloride method) is the most economically viable path for the final amidation step due to its low reagent cost and high throughput. However, if the cost of the acid is prohibitive, developing a safe and optimized version of Route 1 may be necessary, despite its inherent challenges with hazardous reagents and extreme conditions.

Ultimately, the direct amidation of the pre-existing carboxylic acid offers superior efficiency and safety for most research and development applications, establishing it as the recommended pathway for professionals in the field.

References

• Time in Santa Cruz, CA, US. Google.

• Vieira, E. et al. (2025). 9H-Xanthene-9-carboxylic Acid[7][10]Oxadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers. ResearchGate. Retrieved January 4, 2026, from [Link]

• Maia, M. et al. (2021). Xanthenes in Medicinal Chemistry – Synthetic strategies and biological activities. ResearchGate. Retrieved January 4, 2026, from [Link]

• Gunjegaonkar, M. B. et al. (2018). REVIEW ON MEDICINAL IMPORTANCE OF XANTHENE DERIVATIVES. International Journal of Research in Pharmacy and Chemistry. Retrieved January 4, 2026, from [Link]

• Avdovich, H. W. et al. (2008). Methyl 9H-xanthene-9-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 5), o854. Retrieved January 4, 2026, from [Link]

• Kumar, A. et al. (2022). Exploring the Potential of Xanthene Derivatives in Medicinal Chemistry: A Review. International Journal of Advanced Research in Science, Communication and Technology. Retrieved January 4, 2026, from [Link]

• CN103319447A - Xanthene-9-carboxylic acid preparation method. Google Patents.

• Marto, J. et al. (2022). 1,2-Dihydroxy-9H-Xanthen-9-One, a Multifunctional Nature-Inspired Active Ingredient. Cosmetics, 9(3), 60. Retrieved January 4, 2026, from [Link]

• DE1044102B - Process for the preparation of esters of xanthene-9-carboxylic acid. Google Patents.

• Gunjegaonkar, M. B. et al. (2018). Review on medicinal importance of xanthene derivatives. ResearchGate. Retrieved January 4, 2026, from [Link]

• Smith, K. et al. (2010). Xanthene Carboxamides: Indicators for the Assay of n-BuLi and EtMgBr. Journal of the South Carolina Academy of Science, 8(1), 19-21. Retrieved January 4, 2026, from [Link]

• Xanthene-9-carboxylic acid. PubChem. Retrieved January 4, 2026, from [Link]

• Clark, J. (2023). Making Amides from Carboxylic Acids. Chemistry LibreTexts. Retrieved January 4, 2026, from [Link]

• Iadanza, M. et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal, 11(1), 92. Retrieved January 4, 2026, from [Link]

• Faiella, M. et al. (2012). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances, 2(23), 8855-8862. Retrieved January 4, 2026, from [Link]

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• 10. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the Purity Analysis of 9H-Xanthene-9-Carboxamide and its Analogs by HPLC

For researchers, scientists, and professionals in drug development, the purity of active pharmaceutical ingredients (APIs) and their synthetic intermediates is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. The 9H-xanthene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Consequently, intermediates like 9H-xanthene-9-carboxamide and its analogs are critical building blocks where purity directly dictates the success of subsequent synthetic steps and the impurity profile of the final API.[1]

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity analysis of this compound class. Moving beyond simple protocols, we will explore the causal reasoning behind chromatographic choices, establish the framework for a self-validating analytical system, and provide the experimental data necessary for informed decision-making in a research and development setting.

The Central Role of HPLC in Purity Determination

HPLC is the preeminent technique for pharmaceutical analysis due to its high resolution, sensitivity, and quantitative accuracy.[3][4][5] For molecules like 9H-xanthene-9-carboxamide, which possess a UV-active chromophore, HPLC with UV detection is particularly well-suited. The primary goal of a purity method is to separate the main compound from all potential impurities, including starting materials, by-products, intermediates, and degradation products.[4][5]

A robust HPLC method must be stability-indicating, meaning it can resolve the API from any degradants that may form under stress conditions (e.g., heat, light, acid, base, oxidation).[6][7] This is a critical requirement mandated by regulatory bodies and is established through forced degradation studies.[6][8]

Comparative Analysis of HPLC Stationary Phases

The choice of stationary phase is the most critical parameter for achieving selectivity in an HPLC separation.[9] While the C18 column is the workhorse of reversed-phase chromatography, alternative phases can offer unique selectivities for the complex aromatic systems found in xanthene derivatives.

Method 1: The Industry Standard - C18 Reversed-Phase

The tricyclic core of 9H-xanthene is predominantly non-polar, making it an ideal candidate for retention on a hydrophobic C18 (octadecylsilane) stationary phase.[9][10] This is the logical starting point for method development.

• Mechanism of Separation: Primarily based on hydrophobic interactions. The non-polar analyte partitions between the polar mobile phase and the non-polar stationary phase. Longer retention is observed for more non-polar compounds.[9]

• Typical Conditions: A gradient elution using acetonitrile or methanol as the organic modifier and water as the aqueous component is effective.[1] Adding a small amount of acid (0.1% formic acid or trifluoroacetic acid) to the mobile phase is crucial for improving peak shape by suppressing the ionization of residual silanol groups on the silica support.[11][12]

• Advantages: High versatility, robustness, and a vast library of existing applications.[10]

• Limitations: May not provide sufficient resolution for closely related analogs or isomers with very similar hydrophobic character.

Method 2: Enhancing Selectivity - Phenyl and Polar-Embedded Phases

When a standard C18 column fails to resolve critical impurities, alternative stationary phases can provide different separation mechanisms.

• Phenyl Phases (e.g., Phenyl-Hexyl): These columns offer unique π-π interactions between the phenyl groups of the stationary phase and the aromatic rings of the xanthene analytes.[13][14] This can be particularly effective for separating compounds with subtle differences in their aromatic systems or for resolving isomers.

• Pentafluorophenyl (PFP) Phases: PFP columns provide a combination of hydrophobic, aromatic, and dipole-dipole interactions.[13][15] The electron-rich fluorine atoms create a strong dipole, making these phases exceptionally good at separating positional isomers and compounds with polar functional groups.[13]

• Embedded Polar Group (EPG) Phases: These phases incorporate a polar group (e.g., amide or carbamate) into the alkyl chain.[14][15] This feature makes the stationary phase more resistant to "phase dewetting" in highly aqueous mobile phases and can alter selectivity for polar analytes through hydrogen bonding interactions.[13][16] EPG phases often provide superior peak shape for basic compounds without the need for strong mobile phase modifiers.[15]

Method 3: Addressing Stereochemistry - Chiral HPLC

If the 9-position of the xanthene ring is a stereocenter, enantiomeric purity becomes a critical quality attribute. Enantiomers have identical physical properties in a non-chiral environment and thus will not be separated by the achiral methods described above. Chiral Stationary Phases (CSPs) are required to resolve them.[17][18]

• Mechanism of Separation: The CSP creates transient, diastereomeric complexes with the enantiomers of the analyte. These complexes have different energies and stabilities, leading to different retention times.[17]

• Common CSPs: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are extremely versatile and can be used in normal-phase, reversed-phase, or polar organic modes.[19]

• Importance: For any chiral drug candidate, regulatory agencies require the quantification of the undesired enantiomer as an impurity.

The Logic of HPLC Method Development & Validation

A successful HPLC method is not accidental; it is the result of a systematic process of development and validation. The workflow ensures the final method is fit for its intended purpose.

Caption: A typical workflow for developing and validating a stability-indicating HPLC method.

Experimental Protocols & Data Comparison

Here we provide detailed protocols for a standard reversed-phase method and a chiral separation method, followed by a comparative data summary.

Protocol 1: Standard Purity Assay by C18 RP-HPLC

This protocol is designed as a general-purpose method for determining the purity of 9H-xanthene-9-carboxamide and quantifying related impurities.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD) or UV detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[1][20]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 50% B

    • 2-15 min: 50% to 95% B

    • 15-17 min: 95% B

    • 17.1-20 min: 50% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.[1][20]

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.[1]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the sample at 1.0 mg/mL in a 50:50 mixture of Acetonitrile:Water.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• System Suitability Test (SST):

  • Make five replicate injections of a standard solution.

  • The relative standard deviation (RSD) for the peak area and retention time should be ≤ 2.0%.[21]

Protocol 2: Enantiomeric Purity by Chiral HPLC

This protocol is for separating the enantiomers of a chiral 9H-xanthene-9-carboxamide analog.

• Instrumentation: Standard HPLC system as described above.

• Chromatographic Conditions:

  • Column: Polysaccharide-based chiral column (e.g., Chiralpak IA or similar).

  • Mobile Phase: Isocratic mixture of Hexane and Ethanol (e.g., 80:20 v/v) with 0.1% Trifluoroacetic Acid (TFA). Note: The exact ratio must be optimized for the specific analyte.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Prepare a stock solution of the racemic sample at 0.5 mg/mL in the mobile phase.

  • Prepare the test sample at the same concentration.

• System Suitability Test (SST):

  • Inject the racemic standard.

  • The resolution between the two enantiomer peaks should be ≥ 1.5.

Data Summary: Performance Comparison

The following table summarizes hypothetical but representative data from the validation of these methods, demonstrating their performance characteristics according to ICH guidelines.[3][21][22]

Parameter	Method 1: C18 RP-HPLC (Purity)	Method 2: Chiral HPLC (Enantiomeric Purity)	ICH Acceptance Criteria
Specificity	No interference from placebo and degradants	Baseline resolution of enantiomers (Rs > 2.0)	Method must be specific.
Linearity (r²)	> 0.999	> 0.999	r² ≥ 0.998
Range	0.05% to 150% of target conc.	LOQ to 1.0% of target conc.	Assay: 80-120%; Impurity: LOQ-120%[22]
Accuracy (% Recovery)	98.5% - 101.2%	97.9% - 102.0%	98.0% - 102.0%[21]
Precision (RSD%)	Repeatability: 0.45%, Intermediate: 0.82%	Repeatability: 1.1%, Intermediate: 1.8%	≤ 2.0% for Assay/Impurity
LOD / LOQ	0.01% / 0.03%	0.005% / 0.015%	Method appropriate for intended levels.
Robustness	Unaffected by minor changes in flow, temp.	Sensitive to mobile phase composition	No significant impact on results.

Decision Framework for Method Selection

Choosing the right analytical method is paramount for generating meaningful data. This decision tree illustrates a logical approach for selecting an appropriate HPLC method for a given 9H-xanthene-9-carboxamide analog.

Caption: A decision tree for selecting the appropriate HPLC column and method.

Conclusion

The purity analysis of 9H-xanthene-9-carboxamide and its analogs is a multifaceted task that requires a scientifically sound and systematic approach. While a standard C18 reversed-phase HPLC method serves as an excellent and reliable starting point for general purity assessment, a deeper understanding of alternative stationary phase chemistries, such as phenyl, PFP, and embedded polar group columns, is essential for tackling more challenging separations. Furthermore, for chiral analogs, the use of specialized chiral stationary phases is non-negotiable for ensuring enantiomeric purity.

By grounding method development in the principles of chromatographic selectivity and validating the final procedure according to rigorous ICH guidelines, researchers can ensure their analytical data is trustworthy, reproducible, and fit for the demanding standards of pharmaceutical development.

References

• HPLC Method Development and Validation for Pharmaceutical Analysis. (n.d.). Labcompare. Retrieved January 4, 2026, from [Link]

• Steps for HPLC Method Validation. (2024, December 11). Pharmaguideline. Retrieved January 4, 2026, from [Link]

• [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. (2025, December 1). Welch Materials, Inc.. Retrieved January 4, 2026, from [Link]

• Analysis of xanthene dyes by reversed-phase high-performance liquid chromatography on a polymeric column followed by characterization with a diode array detector. (1990). Journal of Chromatography A. Retrieved January 4, 2026, from [Link]

• A Review of HPLC Method Development and Validation as per ICH Guidelines. (n.d.). Asian Journal of Pharmaceutical Analysis. Retrieved January 4, 2026, from [Link]

• Controlled Synthesis of Luminescent Xanthene Dyes and Use of Ionic Liquid in Thermochromic Reaction. (2022). Molecules. Retrieved January 4, 2026, from [Link]

• TLC and HPLC study of new 9-phenylxanthene dyes. (n.d.). AKJournals. Retrieved January 4, 2026, from [Link]

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A Head-to-Head Comparison of 9H-Xanthene-9-Carboxamide Derivatives in Antiviral Assays: A Guide for Researchers

Introduction: The Therapeutic Potential of the Xanthene Scaffold

The 9H-xanthene core is a privileged heterocyclic scaffold in medicinal chemistry, forming the backbone of a diverse range of biologically active compounds. Its rigid, three-ring structure provides a unique three-dimensional framework for the orientation of functional groups, enabling precise interactions with biological targets. While historically recognized for their applications as dyes and fluorescent probes, xanthene derivatives are increasingly gaining attention for their therapeutic properties, including antimicrobial, anti-inflammatory, and anticancer activities.[1] Notably, emerging research points towards a promising future for xanthene derivatives as a novel class of antiviral agents.[2]

This guide provides a comparative analysis of the antiviral potential of 9H-xanthene derivatives, with a particular focus on the emerging data surrounding carboxamide and sulfonamide analogs. We will delve into the available experimental data, outline the methodologies for their evaluation, and discuss the structure-activity relationships that govern their biological effects.

Comparative Analysis of Antiviral Activity and Cytotoxicity

Direct head-to-head comparative studies of a homologous series of 9H-xanthene-9-carboxamide derivatives in antiviral assays are currently limited in publicly available literature. However, by synthesizing findings from various studies on structurally related xanthene compounds, we can construct a preliminary assessment of their potential. The following table summarizes key biological data from independent investigations, highlighting the antiviral efficacy and cytotoxicity of different xanthene derivatives.

Compound ID/Class	Derivative Type	Target/Virus	Assay	Endpoint	Result	Selectivity Index (SI)	Reference
Xanthene 1	Sulfonamide Xanthene	SARS-CoV-2	Viral Infection & Replication Assay	IC50	11.91 µM	>2.68	[2]
Human Lung Cells (A549)	Cytotoxicity Assay	GI50	>31.89 µM	[2]
Compound 9g	[N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide	Human Cancer Cell Lines (DU-145, MCF-7, HeLa)	Cell Growth Inhibition	IC50	36 - 50 µM	N/A	[3]
Xanthene Carboxamides (general series)	9H-xanthene-carboxamide	Bacteria and Fungi	Antimicrobial Assay	MIC	Not specified	N/A	[4]

Key Insights from the Data:

• Anti-SARS-CoV-2 Potential: The sulfonamide xanthene derivative (Xanthene 1) demonstrates notable inhibitory activity against both the entry and replication of SARS-CoV-2.[2] Its low cytotoxicity in human lung cells suggests a favorable preliminary safety profile.[2] The selectivity index (SI), a critical parameter in drug development calculated as the ratio of the cytotoxic concentration to the effective antiviral concentration (CC50/EC50 or GI50/IC50), is a key indicator of a compound's therapeutic window. For Xanthene 1, the SI of >2.68 indicates that its antiviral effects are observed at concentrations lower than those causing significant cellular toxicity.[2]

• Cytotoxicity of Carboxamide Derivatives: The study on [N,N-diethyl]-9-hydroxy-9-(3-methoxyphenyl)-9H-xanthene-3-carboxamide (Compound 9g) provides valuable cytotoxicity data. While this study focused on anticancer activity, the reported IC50 values in the 36-50 µM range against various human cell lines offer a benchmark for the cellular tolerance of this class of compounds.[3]

• Synthesis and Antimicrobial Breadth: The successful synthesis of a series of xanthene carboxamide derivatives with demonstrated antibacterial and antifungal activity underscores the chemical tractability of this scaffold and its potential for broad-spectrum antimicrobial applications.[4]

Experimental Protocols for Antiviral and Cytotoxicity Evaluation

To ensure the scientific rigor and reproducibility of findings, standardized assays are paramount. The following are detailed, step-by-step methodologies for key experiments cited in the evaluation of xanthene derivatives.

Plaque Reduction Assay for Antiviral Efficacy (EC50 Determination)

This assay is a gold standard for quantifying the ability of a compound to inhibit viral replication.

Principle: This method measures the reduction in the formation of viral plaques (localized areas of cell death) in a monolayer of host cells in the presence of the test compound.

Step-by-Step Protocol:

• Cell Seeding: Seed confluent monolayers of a suitable host cell line (e.g., Vero E6 for SARS-CoV-2) in 6-well plates and incubate until a monolayer is formed.

• Compound Preparation: Prepare serial dilutions of the 9H-xanthene-9-carboxamide derivatives in a cell culture medium.

• Viral Infection: Aspirate the cell culture medium and infect the cell monolayers with a known titer of the virus (e.g., 100 plaque-forming units per well). Allow the virus to adsorb for 1 hour at 37°C.

• Compound Treatment: After adsorption, remove the viral inoculum and overlay the cell monolayers with a semi-solid medium (e.g., containing agarose or methylcellulose) containing the different concentrations of the test compounds.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for a period sufficient for plaque formation (typically 2-3 days).

• Plaque Visualization and Counting: Fix the cells with a solution of 4% paraformaldehyde and stain with a crystal violet solution. Count the number of plaques in each well.

• EC50 Calculation: The 50% effective concentration (EC50) is calculated as the compound concentration that reduces the number of plaques by 50% compared to the virus control (no compound). This is typically determined by plotting the percentage of plaque reduction against the log of the compound concentration and fitting the data to a dose-response curve.

MTT Assay for Cytotoxicity (CC50 Determination)

This colorimetric assay is a widely used method to assess the metabolic activity of cells and, by inference, cell viability and cytotoxicity.

Principle: The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the 9H-xanthene-9-carboxamide derivatives and incubate for a period equivalent to the duration of the antiviral assay (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C to allow for formazan crystal formation.

• Formazan Solubilization: Solubilize the formazan crystals by adding a solubilization solution (e.g., dimethyl sulfoxide - DMSO).

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• CC50 Calculation: The 50% cytotoxic concentration (CC50) is determined as the compound concentration that reduces the absorbance by 50% compared to the untreated cell control. This is calculated by plotting the percentage of cell viability against the log of the compound concentration.

Visualizing the Drug Discovery and Evaluation Workflow

The process of identifying and validating novel antiviral compounds is a multi-step endeavor. The following diagram illustrates a generalized workflow.

Caption: A proposed dual mechanism of action for antiviral xanthene derivatives.

This model suggests that 9H-xanthene derivatives may interfere with the initial attachment or fusion of the virus to the host cell, and/or inhibit the enzymatic machinery required for the replication of the viral genome. Further mechanistic studies are required to elucidate the precise molecular targets.

Conclusion and Future Directions

While the direct comparative data for a series of 9H-xanthene-9-carboxamide derivatives in antiviral assays remains to be fully elucidated in the public domain, the existing evidence strongly supports the potential of the xanthene scaffold as a source of novel antiviral agents. The demonstrated anti-SARS-CoV-2 activity of a sulfonamide analog, coupled with the established synthesis of carboxamide derivatives, provides a compelling rationale for the systematic exploration of this chemical space.

Future research should focus on the synthesis and screening of a focused library of 9H-xanthene-9-carboxamide derivatives against a panel of clinically relevant viruses. A systematic investigation of structure-activity relationships, guided by computational modeling, will be crucial in optimizing the potency and pharmacokinetic properties of these promising compounds. Such studies will undoubtedly pave the way for the development of a new generation of broad-spectrum antiviral therapeutics.

References

• Gunjegaonkar, M. B., Fegade, S. A., & Kolhe, R. C. (2018). REVIEW ON MEDICINAL IMPORTANCE OF XANTHENE DERIVATIVES. INTERNATIONAL JOURNAL OF RESEARCH IN PHARMACY AND CHEMISTRY, 8(2), 319-328. [Link]

• Antiproliferative Evaluation of Synthesized Xanthene Derivatives. (n.d.). ResearchGate. Retrieved January 4, 2026, from [Link]

• Evaluation of the Cytotoxic and Antiviral Effects of Small Molecules Selected by In Silico Studies as Inhibitors of SARS-CoV-2 Cell Entry. (2023). National Institutes of Health. [Link]

• Synthesis, characterization and antimicrobial activity of novel xanthene sulfonamide and carboxamide derivatives. (2014). PubMed. [Link]

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A Researcher's Guide to Evaluating the Selectivity of 9H-Xanthene-9-Carboxamide Based mGlu1 Positive Allosteric Modulators

In the landscape of neuropharmacology, the metabotropic glutamate receptor 1 (mGlu1) has emerged as a compelling target for therapeutic intervention in a range of neurological and psychiatric disorders. Positive allosteric modulators (PAMs) of mGlu1 offer a nuanced approach to enhancing receptor function, promising greater subtype selectivity compared to orthosteric ligands.[1][2] Among the chemical scaffolds explored, the 9H-xanthene-9-carboxamide core has given rise to a series of potent and selective mGlu1 PAMs.[3][4][5]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the selectivity of 9H-xanthene-9-carboxamide derivatives for their biological target, mGlu1. We will delve into the rationale behind experimental choices, present comparative data with alternative scaffolds, and provide detailed protocols for key assays, ensuring a robust and self-validating approach to selectivity profiling.

The Imperative of Selectivity in mGlu1 PAM Development

The metabotropic glutamate receptors are a family of eight subtypes (mGlu1-8), which are further classified into three groups based on sequence homology, pharmacology, and downstream signaling pathways.[6] mGlu1, a member of Group I, is a Gq-coupled G-protein coupled receptor (GPCR) that, upon activation, stimulates phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately results in the mobilization of intracellular calcium.[7][8][9]

Given the homology between mGlu receptor subtypes, achieving selectivity is paramount to mitigating off-target effects and ensuring that the observed biological activity is a direct consequence of modulating mGlu1. A lack of selectivity, particularly against other mGlu receptors, can lead to confounding results in preclinical studies and potential adverse effects in clinical development.[4][10] Therefore, a rigorous evaluation of a compound's selectivity profile is a critical step in the validation of a novel mGlu1 PAM.

The 9H-Xanthene-9-Carboxamide Scaffold and Its Alternatives: A Comparative Overview

The 9H-xanthene-9-carboxamide scaffold has proven to be a privileged structure in the development of mGlu1 PAMs.[3][4][5] Medicinal chemistry efforts have led to the discovery of potent derivatives, such as fluorinated 9H-xanthene-9-carboxylic acid oxazol-2-yl-amides, which exhibit desirable pharmacokinetic properties.[11][12] However, to truly understand the selectivity of this chemical class, it is essential to compare it against other established mGlu1 PAMs with distinct chemical scaffolds.

Two such alternatives are the VU0486321 series and the pioneering compound Ro 07-11401 .[3][10][13] The VU0486321 scaffold is known for its high potency and has been the subject of extensive structure-activity relationship (SAR) studies to improve its drug-like properties.[10][14] Ro 07-11401, while an early discovery, serves as a valuable benchmark for comparison.[3][15]

Below is a comparative table summarizing the selectivity profiles of representative compounds from each class. It is important to note that direct comparisons can be challenging due to variations in assay conditions between different studies.

Compound Class	Representative Compound	Primary Target Potency (mGlu1 EC50)	Selectivity against mGlu5	Selectivity against other mGluRs	Reference
9H-Xanthene-9-Carboxamide	Fluorinated oxazol-2-yl-amide	~5-50 nM	High (>100-fold)	Generally high, but some activity at mGlu4 observed in certain analogs.[4]	[4][11][12]
VU0486321 Series	VU0486321	~30 nM	High (>450-fold)	High selectivity against mGlu4 and other subtypes has been engineered.[10]	[10][14]
Ro 07-11401 Scaffold	Ro 07-11401	~100-300 nM	Moderate to High	Data on a broad panel is less available in recent literature.	[3][15]

Experimental Workflows for Determining Selectivity

A tiered approach to selectivity screening is recommended, starting with in vitro assays to establish the on-target potency and progressing to broader panels to identify potential off-target interactions.

Figure 1: A tiered experimental workflow for assessing the selectivity of mGlu1 PAMs.

Experimental Protocol 1: Calcium Mobilization Assay for mGlu1 PAM Activity

This assay is the primary method for quantifying the potency of mGlu1 PAMs.[16][17][18] It leverages the natural Gq-coupled signaling of mGlu1, which results in a measurable increase in intracellular calcium upon activation.[7][8][9] The use of a fluorescent imaging plate reader (FLIPR) allows for high-throughput screening.[17][19][20]

Rationale: This functional assay provides a direct measure of the compound's ability to potentiate the receptor's response to an agonist. By using a sub-maximal concentration of glutamate, the potentiation effect of the PAM can be quantified.

Materials:

• HEK293 cells stably expressing human mGlu1.

• Culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• FLIPR Calcium Assay Kit (or equivalent calcium-sensitive dye like Fluo-4 AM).

• Glutamate (agonist).

• Test compounds (9H-xanthene-9-carboxamide derivatives).

• 384-well black-walled, clear-bottom assay plates.

• Fluorescent Imaging Plate Reader (FLIPR).

Step-by-Step Methodology:

• Cell Plating:

  • One day prior to the assay, seed the HEK293-mGlu1 cells into 384-well plates at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Dye Loading:

  • On the day of the assay, prepare the calcium-sensitive dye solution according to the manufacturer's instructions.

  • Remove the culture medium from the cell plates and add the dye solution to each well.

  • Incubate the plates for 1 hour at 37°C to allow for dye loading.

• Compound and Agonist Preparation:

  • Prepare serial dilutions of the test compounds in assay buffer.

  • Prepare a stock solution of glutamate in assay buffer. This will be further diluted to a final concentration that elicits a sub-maximal response (e.g., EC20).

• FLIPR Assay:

  • Place the cell plate and the compound plate into the FLIPR instrument.

  • Program the instrument to first add the test compound to the cells and incubate for a defined period (e.g., 2-15 minutes).

  • Following the incubation, the instrument will add the EC20 concentration of glutamate to the wells.

  • The fluorescence intensity is measured before and after the addition of the agonist to determine the potentiation of the calcium response.

• Data Analysis:

  • The increase in fluorescence is plotted against the concentration of the test compound.

  • A dose-response curve is fitted to the data to determine the EC50 value of the PAM.

Experimental Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

This technique provides a more detailed and functional assessment of the modulation of mGlu1 activity in a native or heterologous expression system.[21][22][23] It measures the compound's effect on ion channel activity that is coupled to mGlu1 activation.

Rationale: Electrophysiology offers a high-fidelity readout of receptor function in real-time and can reveal nuances of modulation that may not be apparent in a calcium flux assay. It is a lower-throughput but more detailed secondary assay to confirm the findings from the primary screen.

Materials:

• Cells expressing mGlu1 (e.g., cultured neurons or transfected HEK293 cells).

• External and internal recording solutions.

• Patch pipettes (borosilicate glass).

• Micromanipulator and microscope.

• Patch-clamp amplifier and data acquisition system.

• Glutamate (agonist).

• Test compounds.

Step-by-Step Methodology:

• Cell Preparation:

  • Prepare cells on coverslips for recording.

• Pipette Preparation:

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with the internal solution.

• Whole-Cell Recording:

  • Establish a whole-cell patch-clamp configuration on a cell expressing mGlu1.

  • Clamp the cell at a holding potential of -70 mV.

• Compound and Agonist Application:

  • Perfuse the cell with the external solution containing a sub-maximal concentration of glutamate to elicit a baseline current.

  • Co-apply the test compound with glutamate and record the change in the current.

  • Perform a washout with the glutamate-containing external solution to ensure the effect is reversible.

• Data Analysis:

  • Measure the amplitude of the current potentiation by the test compound.

  • Construct a dose-response curve by applying different concentrations of the compound to determine its EC50.

Broader Selectivity Profiling

To build a comprehensive understanding of a compound's selectivity, it is crucial to screen it against a broader panel of targets. This can be achieved through collaborations with contract research organizations (CROs) that offer standardized screening panels, such as the Eurofins Discovery SafetyScreen panels (formerly CEREP).[24][25][26][27] These panels typically include a wide range of GPCRs, ion channels, kinases, and transporters.

Rationale: Broad panel screening provides an unbiased assessment of a compound's off-target liabilities. A "clean" profile in such a panel significantly increases the confidence in the compound's selectivity for mGlu1. Interpreting the data from these panels requires careful consideration of the percent inhibition at a given concentration, with a common threshold for a "hit" being >50% inhibition at 10 µM.[24]

Visualizing the Mechanism: mGlu1 Signaling Pathway

Figure 2: The Gq-coupled signaling pathway of the mGlu1 receptor, modulated by a positive allosteric modulator.

Conclusion

The evaluation of selectivity is a cornerstone of modern drug discovery. For 9H-xanthene-9-carboxamide-based mGlu1 PAMs, a systematic and multi-faceted approach is essential to validate their on-target activity and rule out confounding off-target effects. By combining high-throughput functional assays like calcium mobilization with more detailed electrophysiological studies and broad panel screening, researchers can build a comprehensive selectivity profile. This rigorous evaluation, guided by a clear understanding of the underlying biological pathways and the rationale for each experimental choice, will ultimately pave the way for the development of safer and more effective therapeutics targeting the mGlu1 receptor.

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A Senior Application Scientist's Guide to Cross-Validation of In Vitro and In Vivo Efficacy of Xanthene Compounds

<G3_RESPONSE>

For fellow researchers, scientists, and drug development professionals, this guide provides an in-depth comparison and cross-validation of the in vitro and in vivo efficacy of xanthene compounds. Xanthenes are a class of heterocyclic compounds recognized for their broad pharmacological potential, including anticancer, anti-inflammatory, and antioxidant properties.[1][2] The successful translation of a promising compound from a laboratory curiosity to a clinical candidate hinges on the rigorous correlation between its performance in controlled cellular assays and complex biological systems. This guide is designed to navigate that critical transition, offering not just protocols, but the strategic thinking behind them.

The dibenzo-γ-pyrone framework of xanthones, a class of xanthene derivatives, is considered a "privileged structure" in medicinal chemistry due to its ability to interact with multiple protein receptors.[3] This versatility underlies their diverse biological activities, which also include antimicrobial, antidiabetic, and antiviral effects.[3] However, promising in vitro results often fail to translate into in vivo efficacy. This guide emphasizes the importance of a well-designed experimental continuum to bridge this gap, ensuring that early-stage discoveries have a higher probability of success in later-stage development.

The Imperative of Cross-Validation in Drug Discovery

The journey of a drug from concept to clinic is fraught with attrition. A significant contributor to this failure rate is the discordance between in vitro potency and in vivo effectiveness. An in vitro–in vivo correlation (IVIVC) is a predictive mathematical model that describes the relationship between a property of a dosage form in a laboratory setting and a relevant response in the body.[4] Establishing a robust IVIVC is a cornerstone of modern drug development, serving as a surrogate for extensive bioequivalence studies and streamlining the path to regulatory approval.[5][6] For xanthene compounds, which exhibit a wide array of biological activities, a meticulous cross-validation strategy is not just beneficial—it is essential.

The U.S. Food and Drug Administration (FDA) recognizes different levels of IVIVC, with Level A representing the highest, point-to-point correlation between in vitro dissolution and in vivo absorption rates.[4][5] While more commonly applied to formulation development, the underlying principle of correlating laboratory measurements with physiological outcomes is universally applicable in preclinical research. Before any new drug can be tested in humans, the FDA requires comprehensive preclinical data demonstrating its safety.[7][8] These studies, conducted under Good Laboratory Practices (GLP), must provide detailed information on the compound's pharmacological activity and toxicity.[7][8][9]

Experimental Design: A Tale of Two Systems

The core of this guide is a comparative analysis of experimental designs for assessing the efficacy of xanthene compounds in two distinct, yet interconnected, environments: the controlled simplicity of in vitro assays and the multifaceted complexity of in vivo models.

Part 1: In Vitro Efficacy Assessment – Laying the Foundation

In vitro assays are the workhorses of early-stage drug discovery, offering high-throughput screening and mechanistic insights at a relatively low cost. For xanthene derivatives, these assays are pivotal in identifying lead compounds and elucidating their modes of action.

• Anticancer Activity:

  • Cytotoxicity Assays: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and SRB (Sulforhodamine B) assays are foundational colorimetric methods for assessing cell viability and the cytotoxic potential of xanthene derivatives against various cancer cell lines.[10] The IC50 value, or the half-maximal inhibitory concentration, is a key metric derived from these assays, quantifying the potency of a compound.[10]

  • Mechanism of Action: Many xanthene derivatives exert their anticancer effects by inducing apoptosis.[10] Their mechanisms can include the activation of caspases, inhibition of protein kinases, and inhibition of enzymes like aromatase.[3]

• Anti-inflammatory Activity:

  • In vitro models for inflammation often involve stimulating cells like macrophages with agents such as lipopolysaccharide (LPS) to induce the production of inflammatory mediators.[11] The efficacy of xanthene compounds can then be assessed by measuring the inhibition of these mediators.

  • Key enzyme inhibition assays, such as those for cyclooxygenase (COX) enzymes, are also crucial for understanding the anti-inflammatory mechanism of these compounds.[12][13]

• Antioxidant Activity:

  • The antioxidant capacity of xanthene derivatives can be evaluated using a variety of assays that measure their ability to scavenge free radicals or chelate metal ions.[14][15]

  • Commonly used methods include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay, and the oxygen radical absorbance capacity (ORAC) assay.[14][15][16] These assays are based on either hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms.[14][17]

Table 1: Comparative Summary of In Vitro Cytotoxicity Data for Selected Xanthene Derivatives

Compound	Cell Line	IC50 (µM)	Assay Method
3,6-bis(2-(pyrrolidin-1-yl)acetamido)xanthone	MDA-MB-231	8.06	MTT
3,6-bis(2-(pyrrolidin-1-yl)acetamido)xanthone	PC-3	6.18	MTT
3,6-bis(2-(pyrrolidin-1-yl)acetamido)xanthone	A549	4.59	MTT
Paucinervin I	HL-60	1.30	Not Specified
Compound 3 (cysteine-coupled xanthene)	Caco-2 (colon cancer)	0.0096	Not Specified
Compound 2 (cysteine-coupled xanthene)	Hep G2 (hepatic cancer)	0.1613	Not Specified

This table presents a selection of reported IC50 values to illustrate the range of potencies observed for different xanthene derivatives against various cancer cell lines. Data sourced from[3][10][12][13].

Experimental Protocol: MTT Cytotoxicity Assay

This protocol outlines the steps for determining the cytotoxic effects of xanthene compounds on cancer cells.

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the xanthene compounds in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a specific wavelength using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Workflow for In Vitro Screening of Xanthene Compounds

Caption: Workflow for the in vitro evaluation of xanthene compounds.

Part 2: In Vivo Efficacy Assessment – Bridging the Gap to Clinical Relevance

In vivo studies are indispensable for evaluating the therapeutic potential of a compound in a whole-organism context.[18] These models allow for the assessment of not only efficacy but also crucial pharmacokinetic and pharmacodynamic (PK/PD) properties.[19]

• Anticancer Efficacy:

  • Xenograft Models: Human tumor xenograft models, where human cancer cell lines or patient-derived tumors are implanted into immunodeficient mice, are a cornerstone of preclinical anticancer drug development.[18][20] These models are used to evaluate therapeutic efficacy and toxicity.[18] The choice between an ectopic (subcutaneous) or orthotopic (in the organ of origin) model depends on the specific research question.[18]

  • Patient-Derived Xenograft (PDX) Models: PDX models, which involve the direct transplantation of patient tumor tissue into mice, are gaining prominence as they better recapitulate the heterogeneity and microenvironment of human cancers, offering a more predictive platform for personalized medicine.[21]

• Anti-inflammatory Efficacy:

  • A variety of animal models can be used to induce and assess inflammation.[11][22][23][24] These models often involve the administration of an inflammatory agent, such as carrageenan to induce paw edema, to mimic the inflammatory response.[24] The effectiveness of xanthene compounds is then measured by their ability to reduce these inflammatory markers.

Table 2: Considerations for In Vivo Model Selection

Model Type	Advantages	Disadvantages
Cell Line-Derived Xenografts (CDX)	Reproducible, cost-effective, suitable for initial screening.[18][25]	May not fully represent the complexity of human tumors.[18]
Patient-Derived Xenografts (PDX)	Better reflect the diversity of human cancers, more predictive of clinical outcomes.[21]	More expensive, technically challenging, slower to establish.
Inflammation Models (e.g., Carrageenan-induced Paw Edema)	Well-established, quantifiable endpoints.[24]	May not fully mimic the chronic nature of some human inflammatory diseases.

Experimental Protocol: Ectopic Xenograft Model for Anticancer Efficacy

This protocol describes the establishment and use of a subcutaneous xenograft model to evaluate the in vivo anticancer activity of xanthene compounds.

• Cell Preparation and Implantation: Harvest cancer cells from culture and resuspend them in a suitable medium. Subcutaneously inject the cell suspension into the flank of immunodeficient mice.[18]

• Tumor Growth Monitoring: Regularly monitor the mice for tumor formation. Once tumors reach a palpable size, measure them in two dimensions using calipers.[20]

• Compound Administration: Randomize the mice into treatment and control groups. Administer the xanthene compound and a vehicle control according to a predetermined dosing schedule and route of administration.

• Efficacy Evaluation: Continue to measure tumor volume and body weight throughout the study. The primary endpoint is often tumor growth inhibition.[20]

• Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: Collect blood and tumor tissue samples at various time points to analyze drug concentration and target engagement.[26]

Logical Flow from In Vitro Discovery to In Vivo Validation

Caption: The progression from in vitro discovery to in vivo validation.

Conclusion: A Unified Approach to Efficacy Evaluation

The successful development of xanthene compounds as therapeutic agents demands a cohesive and iterative approach to efficacy testing. Promising in vitro data is the essential first step, but it is the robust validation in well-chosen in vivo models that provides the confidence to advance a compound toward clinical trials. By carefully designing experiments, understanding the strengths and limitations of each model system, and continuously correlating the data between the two, we can enhance the predictive value of our preclinical research and increase the likelihood of translating our scientific discoveries into meaningful therapies. It is important to note that further research, including more extensive in vivo experiments, is often necessary to fully understand the pharmacokinetic and pharmacodynamic profiles of these promising compounds.[12][13][27]

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A Technical Guide to Benchmarking 9H-Xanthene-9-Carboxamide Against Standard-of-Care Drugs for Type 2 Diabetes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the preclinical evaluation of 9H-xanthene-9-carboxamide, a novel potential therapeutic agent for Type 2 Diabetes (T2D), against current standard-of-care medications. As a Senior Application Scientist, the objective of this document is to furnish a scientifically rigorous, in-depth technical guide that is both logical and actionable for researchers in the field of metabolic disease.

Introduction: The Therapeutic Rationale for 9H-Xanthene-9-Carboxamide in Type 2 Diabetes

Type 2 Diabetes is a chronic metabolic disorder characterized by hyperglycemia resulting from insulin resistance and relative insulin deficiency. The global prevalence of T2D is on a dramatic rise, necessitating the development of novel therapeutic agents with improved efficacy and safety profiles.

The xanthene scaffold has emerged as a promising pharmacophore in medicinal chemistry.[1] Derivatives of 9H-xanthene have demonstrated a range of biological activities, including neuroprotective, antitumor, and antimicrobial effects.[2][3] Of particular interest to metabolic disease research are derivatives of 9H-xanthene-9-carboxylic acid that have been identified as potent activators of 5' AMP-activated protein kinase (AMPK).[4][5]

AMPK is a crucial cellular energy sensor that plays a central role in regulating glucose and lipid metabolism.[6] Activation of AMPK in skeletal muscle and liver can lead to increased glucose uptake and decreased hepatic glucose production, respectively, thereby improving glycemic control.[6] This mechanism of action is distinct from many existing anti-diabetic drugs and presents a compelling therapeutic target for T2D. 9H-xanthene-9-carboxamide and its analogues are hypothesized to exert their anti-diabetic effects through the LKB1-dependent activation of AMPK.[5]

This guide will outline a head-to-head preclinical benchmarking strategy to evaluate the therapeutic potential of 9H-xanthene-9-carboxamide in comparison to established first- and second-line treatments for T2D.

Standard-of-Care Comparators for Type 2 Diabetes

A robust benchmarking study requires comparison against clinically relevant therapeutics. The following standard-of-care drugs are recommended for inclusion in comparative studies with 9H-xanthene-9-carboxamide.

First-Line Therapy:

• Metformin: A biguanide that is the universally recommended first-line treatment for T2D.[7][8] Its primary mechanism of action is the reduction of hepatic glucose production, and it is also known to activate AMPK.[6]

Second-Line Therapies:

• Glucagon-Like Peptide-1 Receptor Agonists (GLP-1 RAs) (e.g., Liraglutide): These agents mimic the action of the native incretin hormone GLP-1, enhancing glucose-dependent insulin secretion, suppressing glucagon secretion, and promoting satiety.[2][9]

• Sodium-Glucose Cotransporter 2 (SGLT2) Inhibitors (e.g., Empagliflozin): This class of drugs inhibits glucose reabsorption in the kidneys, leading to increased urinary glucose excretion.[10][11]

• Dipeptidyl Peptidase-4 (DPP-4) Inhibitors (e.g., Sitagliptin): These drugs increase the levels of incretin hormones by inhibiting their degradation by the DPP-4 enzyme.[4][12]

These comparators represent diverse mechanisms of action and will provide a comprehensive assessment of the relative efficacy and potential advantages of 9H-xanthene-9-carboxamide.

In Vitro Benchmarking: Mechanistic and Functional Assays

Initial in vitro studies are critical to confirm the mechanism of action and to assess the cellular potency of 9H-xanthene-9-carboxamide.

Key In Vitro Assays

A battery of in vitro assays should be employed to build a comprehensive profile of the test compound.

Assay	Purpose	Cell Line	Key Readouts
AMPK Activation Assay	To confirm direct or indirect activation of the AMPK signaling pathway.	HepG2 (human liver carcinoma), L6 myotubes (rat skeletal muscle)	Phosphorylation of AMPK (Thr172) and its downstream target ACC (Ser79) via Western blot.
Glucose Uptake Assay	To assess the functional consequence of AMPK activation on glucose transport.	L6 myotubes	Uptake of radiolabeled 2-deoxyglucose.
Hepatic Glucose Production Assay	To evaluate the effect on gluconeogenesis in liver cells.	HepG2 cells	Glucose output in the presence of gluconeogenic precursors (e.g., lactate and pyruvate).

Experimental Workflow: In Vitro Characterization

Caption: Workflow for in vitro characterization.

Detailed Experimental Protocols

Protocol 1: Western Blot for AMPK and ACC Phosphorylation

• Cell Culture and Treatment: Plate HepG2 cells or L6 myotubes in 6-well plates and grow to 80-90% confluency. Differentiate L6 myoblasts into myotubes for 5-7 days. Serum starve the cells for 4-6 hours prior to treatment. Treat cells with varying concentrations of 9H-xanthene-9-carboxamide or standard-of-care drugs for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on a polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA in TBST for 1 hour. Incubate with primary antibodies against phospho-AMPK (Thr172), total AMPK, phospho-ACC (Ser79), and total ACC overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis: Visualize bands using an ECL substrate and quantify band intensities using densitometry software. Normalize phosphorylated protein levels to total protein levels.[13][14]

Protocol 2: 2-Deoxyglucose Uptake Assay in L6 Myotubes

• Cell Culture and Differentiation: Differentiate L6 myoblasts into myotubes in 24-well plates.[4]

• Serum Starvation: Serum starve the myotubes for 4-6 hours in serum-free DMEM.[4]

• Compound Incubation: Pre-incubate cells with 9H-xanthene-9-carboxamide or comparators in Krebs-Ringer-HEPES (KRH) buffer for 1 hour.

• Glucose Uptake: Add KRH buffer containing 2-deoxy-D-[³H]glucose and incubate for 10 minutes.[4]

• Termination and Lysis: Stop the reaction by washing with ice-cold PBS and lyse the cells with 0.1 M NaOH.[4]

• Scintillation Counting and Normalization: Measure radioactivity using a scintillation counter and normalize to total protein content.[4]

In Vivo Benchmarking: Efficacy and Safety in a Disease-Relevant Model

In vivo studies are essential to evaluate the systemic effects of 9H-xanthene-9-carboxamide on glucose homeostasis and to assess its safety profile.

Animal Model Selection

The db/db mouse is a well-characterized model of T2D that exhibits obesity, hyperglycemia, and insulin resistance due to a mutation in the leptin receptor.[10][15][16] This model is highly relevant for studying the efficacy of anti-diabetic drugs.

Key In Vivo Endpoints

Endpoint	Purpose	Methodology
Fasting Blood Glucose and HbA1c	To assess long-term glycemic control.	Blood glucose monitoring and HbA1c measurement at baseline and throughout the study.
Oral Glucose Tolerance Test (OGTT)	To evaluate glucose disposal in response to a glucose challenge.	Measurement of blood glucose at multiple time points after oral administration of a glucose bolus.
Insulin Tolerance Test (ITT)	To assess insulin sensitivity.	Measurement of blood glucose at multiple time points after intraperitoneal injection of insulin.
Body Weight and Food Intake	To monitor for effects on appetite and body composition.	Regular monitoring of body weight and daily food consumption.
Safety and Tolerability	To identify potential adverse effects.	Clinical observations, organ weight analysis, and clinical chemistry at the end of the study.

Experimental Workflow: In Vivo Efficacy Study

Caption: Workflow for in vivo efficacy and safety studies.

Detailed Experimental Protocols

Protocol 3: Oral Glucose Tolerance Test (OGTT) in Mice

• Fasting: Fast mice for 4-6 hours with free access to water.[3][5]

• Baseline Glucose: Measure baseline blood glucose from a tail snip using a glucometer.[3]

• Glucose Administration: Administer a 2 g/kg bolus of glucose via oral gavage.[3]

• Blood Glucose Monitoring: Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-glucose administration.[3][5]

• Data Analysis: Calculate the area under the curve (AUC) for glucose excursion.

Protocol 4: Insulin Tolerance Test (ITT) in Mice

• Fasting: Fast mice for 4-6 hours.[12]

• Baseline Glucose: Measure baseline blood glucose.

• Insulin Administration: Administer insulin (0.75-1.5 U/kg) via intraperitoneal injection.[17]

• Blood Glucose Monitoring: Measure blood glucose at 15, 30, 60, and 90 minutes post-injection.[17]

• Data Analysis: Express blood glucose levels as a percentage of the baseline value.

Recommended Dosages for Standard-of-Care Drugs in db/db Mice:

• Metformin: 250-500 mg/kg/day, oral gavage.[18]

• Liraglutide: 75-300 µg/kg/day, subcutaneous injection.[19][20]

• Empagliflozin: 10 mg/kg/day, oral gavage.[9][21]

• Sitagliptin: 10-50 mg/kg/day, oral gavage.[22]

Data Interpretation and Comparative Analysis

A thorough comparison of 9H-xanthene-9-carboxamide with standard-of-care drugs is crucial for determining its therapeutic potential.

Efficacy Comparison

Parameter	9H-xanthene-9-carboxamide	Metformin	Liraglutide	Empagliflozin	Sitagliptin
HbA1c Reduction
Fasting Blood Glucose
Glucose Tolerance (OGTT AUC)
Insulin Sensitivity (ITT)
Body Weight Change

Data to be populated from experimental results.

Safety and Tolerability Profile

A comprehensive safety assessment should be conducted, including monitoring for adverse events and analysis of clinical chemistry parameters.

Adverse Event/Side Effect	9H-xanthene-9-carboxamide	Metformin	Liraglutide	Empagliflozin	Sitagliptin
Hypoglycemia	Low risk as monotherapy.[5]	Low risk.[2]	Low risk.[10]	Low risk as monotherapy.[4]
Gastrointestinal Issues	Common (diarrhea, nausea).[5]	Common (nausea, vomiting).[2]
Genitourinary Infections	Increased risk.[10][11]
Pancreatitis	Potential concern.[2]	Potential concern.[3][4]
Weight Gain	Neutral/slight loss.[5]	Weight loss.[2]	Weight loss.[16]	Neutral.[4]

Data for 9H-xanthene-9-carboxamide to be determined through experimentation.

Conclusion and Future Directions

This guide provides a structured and scientifically grounded approach to the preclinical benchmarking of 9H-xanthene-9-carboxamide as a potential novel therapeutic for Type 2 Diabetes. By systematically comparing its efficacy and safety against a panel of established standard-of-care drugs, researchers can generate the robust data package necessary to support further development.

Positive outcomes from these studies would warrant progression to more advanced preclinical safety and toxicology studies, followed by clinical evaluation in human subjects. The unique mechanism of action targeting AMPK holds significant promise for a new generation of anti-diabetic therapies.

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A Comparative Guide to the Neuroprotective Effects of Xanthene-Based Compounds

For researchers and drug development professionals navigating the complex landscape of neurodegenerative diseases, the identification of novel therapeutic scaffolds is of paramount importance. Among the privileged heterocyclic structures in medicinal chemistry, the xanthene core has emerged as a versatile and potent scaffold for the design of neuroprotective agents.[1][2] This guide provides a comparative analysis of xanthene-based compounds, synthesizing data from multiple studies to illuminate their mechanisms of action, relative potencies, and the experimental frameworks used for their evaluation.

The Therapeutic Promise of the Xanthene Scaffold

Neurodegenerative disorders such as Alzheimer's and Parkinson's disease are characterized by a cascade of pathological events, including oxidative stress, chronic neuroinflammation, protein misfolding, and neuronal apoptosis. The complexity of these diseases necessitates therapeutic strategies that can address multiple targets simultaneously. Synthetic and natural xanthene derivatives have garnered significant attention for their ability to engage with several of these key pathological pathways, positioning them as promising candidates for multi-target drug design.[3][4]

The core tricyclic structure of xanthene can be readily functionalized at various positions, particularly at the C9 position, allowing for the fine-tuning of its physicochemical and biological properties.[1][5] This structural versatility enables the optimization of blood-brain barrier permeability, target engagement, and overall neuroprotective efficacy.[3]

Multi-Target Mechanisms of Neuroprotection

The neuroprotective effects of xanthene-based compounds are not monolithic; they arise from a confluence of activities that collectively mitigate neuronal damage. Understanding these mechanisms is crucial for both rational drug design and the interpretation of experimental data.

• Antioxidant Activity: Many neurodegenerative pathologies are linked to an overproduction of reactive oxygen species (ROS). Xanthene derivatives, particularly those with phenolic hydroxyl groups, can act as potent antioxidants. They neutralize free radicals, reduce lipid peroxidation, and can upregulate endogenous antioxidant defense systems, thereby shielding neurons from oxidative damage.[6][7][8]

• Cholinesterase Inhibition: A key strategy in the symptomatic treatment of Alzheimer's disease is the inhibition of acetylcholinesterase (AChE), the enzyme responsible for breaking down the neurotransmitter acetylcholine. Several synthetic xanthone and xanthene derivatives have demonstrated potent AChE inhibitory activity.[9][10] Molecular docking studies reveal that these compounds can bind to both the catalytic active site (CAS) and the peripheral anionic site (PAS) of the enzyme, leading to effective inhibition.[10]

• Anti-inflammatory Effects: Chronic neuroinflammation, mediated by microglia and astrocytes, is a critical component of neurodegeneration. Xanthene-based compounds have been shown to possess anti-inflammatory properties, capable of suppressing the production of pro-inflammatory cytokines and modulating inflammatory signaling pathways like NF-κB.[11][12]

• Modulation of Amyloid-Beta (Aβ) Aggregation: The aggregation of Aβ peptides into toxic oligomers and fibrils is a central event in Alzheimer's disease. Certain xanthene derivatives, such as the FDA-approved dye Erythrosine B, can modulate this process.[13][14] These molecules can bind to Aβ monomers, promoting the formation of less toxic protofibrils and inhibiting the elongation into mature amyloid fibrils.[14]

• Anti-Apoptotic Activity: Ultimately, neuroprotection aims to prevent neuronal cell death. Xanthene compounds can interfere with the apoptotic cascade by modulating the expression of Bcl-2 family proteins and inhibiting the activation of caspases, the executioner enzymes of apoptosis.[11]

Below is a diagram illustrating the interconnected pathways through which xanthene derivatives exert their neuroprotective effects.

Caption: Multi-target neuroprotective mechanisms of xanthene compounds.

Comparative Analysis of Neuroprotective Activity

To provide a clear comparison, the following table summarizes quantitative data for various xanthene derivatives across different assays relevant to neuroprotection. It is important to note that direct comparison of absolute values between different studies should be done with caution due to variations in experimental conditions.

Compound Class	Specific Derivative	Target/Assay	Result (IC₅₀/EC₅₀/Other)	Key Findings	Reference
Synthetic Xanthone	Compound 2a (unspecified structure)	Acetylcholinesterase (AChE) Inhibition	IC₅₀ = 0.328 µM	Potent AChE inhibition, comparable to the drug tacrine. Targets both catalytic and peripheral sites.	[10]
Xanthenedione	Derivative 5e (with catechol unit)	DPPH Radical Scavenging	EC₅₀ = 3.79 µM	Strong antioxidant activity, superior to the standard BHT.	[6]
Xanthenedione	Derivative 5e (with catechol unit)	Acetylcholinesterase (AChE) Inhibition	IC₅₀ = 31.0 µM	Potent AChE inhibition, significantly stronger than the drug galantamine in the same study.	[6]
Natural Xanthone	α-Mangostin	Aβ Oligomer-induced Neurotoxicity	Attenuated neurotoxicity	Exerted significant neuroprotective effects in cortical neuron cells.	[11]
Xanthene Dye	Erythrosine B	Aβ-associated Cell Toxicity (SH-SY5Y cells)	Negligible toxicity at 500 µM	Reduced Aβ-associated loss of cellular reducing activity, indicating neuroprotection.	[13][14]
Thioxanthene Alcohol	Compound 7 (unspecified structure)	COX-2 Inhibition	IC₅₀ = 4.37 nM	Potent and highly selective anti-inflammatory activity by inhibiting COX-2.	[8]
Xanthene Alcohol	Compound 4 (9-Phenyl-9H-xanthen-9-ol)	Antioxidant Activity (DPPH)	IC₅₀ = 15.44 µM	Demonstrated potent antioxidant/radical scavenging capabilities.	[8]

Standardized Experimental Protocols for Evaluation

The validation of neuroprotective claims relies on robust and reproducible experimental protocols.[15][16] The following section details common in vitro assays used to screen and characterize xanthene-based compounds. A general workflow is depicted below.

Caption: General workflow for in vitro neuroprotection screening assays.

Protocol 1: Assessment of Cell Viability via MTT Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondrial reductases can convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.

Causality: A neuroprotective compound will preserve mitochondrial function in the face of a toxic insult, resulting in a higher formazan signal compared to unprotected cells.

Methodology:

• Cell Seeding: Seed a neuronal cell line (e.g., SH-SY5Y) into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[17]

• Pre-treatment: Treat the cells with various concentrations of the xanthene test compound for 2-24 hours. Include a vehicle control (e.g., DMSO <0.1%).[17]

• Toxicity Induction: Introduce a neurotoxic agent (e.g., 100 µM H₂O₂ for oxidative stress or aggregated Aβ peptides for an Alzheimer's model) to all wells except the untreated control.[18][19]

• Incubation: Incubate the plate for an additional 24 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Express cell viability as a percentage relative to the untreated control cells.[17]

Protocol 2: Measurement of Intracellular ROS via DCFH-DA Assay

This assay quantifies the level of intracellular oxidative stress. The non-fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is cell-permeable. Inside the cell, esterases cleave the acetate groups, trapping it. In the presence of ROS, it is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Causality: An effective antioxidant xanthene compound will scavenge ROS, leading to a decrease in DCF fluorescence compared to cells exposed to the neurotoxin alone.

Methodology:

• Cell Treatment: Follow steps 1-4 of the MTT protocol in a black, clear-bottom 96-well plate.

• Probe Loading: After the treatment period, remove the culture medium and wash the cells gently with warm phosphate-buffered saline (PBS).[19]

• Incubation with Probe: Load the cells with 10 µM DCFH-DA in PBS and incubate for 30 minutes at 37°C, protected from light.[19]

• Wash: Wash the cells again with PBS to remove any excess, extracellular probe.

• Quantification: Measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm). An increase in fluorescence corresponds to higher levels of intracellular ROS.[19]

Protocol 3: Assessment of Apoptosis via Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner enzyme in the apoptotic pathway. The assay utilizes a specific caspase-3 substrate linked to a fluorophore. When cleaved by active caspase-3, the fluorophore is released and emits a fluorescent signal.

Causality: A neuroprotective compound that inhibits the apoptotic cascade will result in lower caspase-3 activity and thus a reduced fluorescent signal.

Methodology:

• Cell Treatment: Follow steps 1-4 of the MTT protocol, typically in a 6-well plate format to ensure sufficient cell numbers for lysate preparation.

• Cell Lysis: After treatment, collect the cells and lyse them using a lysis buffer provided with a commercial caspase-3 activity assay kit.[19]

• Lysate Incubation: In a black 96-well plate, add the cell lysate and the caspase-3 substrate.

• Reaction: Incubate the plate at 37°C for 1-2 hours, protected from light, to allow the enzymatic reaction to proceed.[19]

• Quantification: Measure the fluorescence intensity with a plate reader at the appropriate wavelengths for the specific fluorophore used. The signal is directly proportional to the level of active caspase-3.[19]

Future Perspectives and Conclusion

The xanthene scaffold represents a highly promising platform for the development of next-generation neuroprotective therapeutics. Its synthetic tractability and capacity for multi-target engagement make it particularly well-suited for addressing the complex pathologies of neurodegenerative diseases.[3] Future research should focus on optimizing the pharmacokinetic properties of these derivatives to enhance blood-brain barrier penetration and in vivo efficacy.[3] The integration of computational modeling with empirical screening can accelerate the discovery of new derivatives with improved potency and selectivity.[10] As demonstrated in this guide, a systematic approach combining robust in vitro assays and comparative analysis is essential for identifying and advancing the most promising xanthene-based candidates toward clinical evaluation.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 9H-xanthene-9-carboxamide

Hazard Assessment and Risk Mitigation

Understanding the potential hazards of 9H-xanthene-9-carboxamide is the first step in its safe management. In the absence of a specific Safety Data Sheet (SDS), we will extrapolate from the known hazards of xanthene-9-carboxylic acid, a structurally similar compound.

Known Hazards of Xanthene-9-carboxylic acid:

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Irritation: Causes serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[1][2]

• Acute Toxicity: May be harmful if swallowed.[1]

Given these potential hazards, it is imperative to handle 9H-xanthene-9-carboxamide with the appropriate personal protective equipment (PPE) and engineering controls.

Personal Protective Equipment (PPE) and Handling

When handling 9H-xanthene-9-carboxamide, especially during disposal procedures, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: If handling fine powders or creating aerosols, a NIOSH-approved respirator is recommended.[3]

Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1]

Step-by-Step Disposal Protocol

The proper disposal of 9H-xanthene-9-carboxamide waste must be conducted in accordance with all local, state, and federal regulations. The following protocol provides a general framework for its safe disposal.

Step 1: Waste Identification and Segregation

• Characterize the Waste: Determine if the 9H-xanthene-9-carboxamide waste is contaminated with other hazardous materials. This will dictate the appropriate disposal route.

• Segregate the Waste: Do not mix 9H-xanthene-9-carboxamide waste with incompatible materials. It is incompatible with strong oxidizing agents, strong bases, and amines.[1] Collect it in a dedicated, properly labeled, and sealed waste container.

Step 2: Chemical Neutralization (for small quantities)

For small quantities of relatively pure 9H-xanthene-9-carboxamide, chemical neutralization can be a viable pre-treatment step before final disposal. Given its amide functional group, hydrolysis can be employed.

• Basic Hydrolysis:

  • In a suitable container within a fume hood, cautiously add the 9H-xanthene-9-carboxamide waste to a solution of 1 M sodium hydroxide.

  • Stir the mixture at room temperature for several hours to facilitate hydrolysis to xanthene-9-carboxylic acid and ammonia.

  • Neutralize the resulting solution with a suitable acid (e.g., hydrochloric acid) to a pH of approximately 7.

• Acidic Hydrolysis:

  • Alternatively, add the waste to a solution of 1 M hydrochloric acid.

  • Gently heat the mixture to accelerate hydrolysis.

  • Neutralize the resulting solution with a suitable base (e.g., sodium bicarbonate).

Important Note: Always perform a small-scale test reaction to ensure the neutralization process is well-controlled before proceeding with the bulk of the waste.

Step 3: Final Disposal

• For Treated Waste: The neutralized aqueous waste should be placed in a properly labeled container for disposal through your institution's chemical waste program.

• For Untreated Waste and Contaminated Materials: All solid waste, including empty containers and contaminated PPE, should be collected in a designated hazardous waste container. This container must be clearly labeled with the contents ("9H-xanthene-9-carboxamide waste") and associated hazard symbols.

• Engage a Professional Waste Disposal Service: The final disposal of the collected waste must be handled by a licensed hazardous waste disposal company. Your institution's Environmental Health and Safety (EHS) office will have established procedures for this.

Regulatory Compliance

It is a legal requirement to adhere to the hazardous waste regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[4][5][6][7][8][9][10] These regulations govern all aspects of hazardous waste management, from generation to final disposal.[10] Always consult your institution's EHS department for specific guidance and to ensure full compliance.

Data Summary

Property	Value/Information	Source
IUPAC Name	9H-xanthene-9-carboxamide	[11]
Molecular Formula	C14H11NO2	[11][12]
Molecular Weight	225.24 g/mol	[11][12]
Known Hazards (of similar compound)	Skin, eye, and respiratory irritant; potential acute toxicity.	[1][2]
Incompatible Materials	Strong oxidizing agents, strong bases, amines.	[1]
Primary Disposal Route	Licensed hazardous waste disposal.	General Guideline

Disposal Workflow Diagram

Caption: Decision tree for the safe disposal of 9H-xanthene-9-carboxamide.

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• Hazardous Waste - Standards. Occupational Safety and Health Administration (OSHA).
• SAFETY DATA SHEET - Xanthene-9-carboxylic acid. Fisher Scientific.
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• XANTHENE-9-CARBOXYLIC ACID (cas 82-07-5) SDS/MSDS download. Guidechem.
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A Senior Application Scientist's Guide to Handling 9H-xanthene-9-carboxamide: Personal Protective Equipment and Disposal

As researchers and drug development professionals, our work with novel chemical entities like 9H-xanthene-9-carboxamide is foundational to discovery. However, innovation and safety are inextricably linked. A robust understanding of a compound's potential hazards and the implementation of meticulous safety protocols are not just procedural formalities; they are the bedrock of scientific integrity and professional responsibility. This guide provides essential, field-tested safety and logistical information for handling 9H-xanthene-9-carboxamide, ensuring the protection of both the researcher and the research.

The available GHS (Globally Harmonized System) data for 9H-xanthene-9-carboxamide classifies it as toxic if swallowed and toxic to aquatic life with long-lasting effects[1]. While comprehensive toxicological data is limited, prudent practice dictates that we also consider the hazards of structurally similar compounds. The related precursor, xanthene-9-carboxylic acid, is known to cause skin irritation, serious eye irritation, and potential respiratory irritation[2][3]. Therefore, our safety protocols must be designed to mitigate these risks through a multi-layered approach, starting with the last line of defense: Personal Protective Equipment (PPE).

Hazard Assessment and Engineering Controls: The First Line of Defense

Before any PPE is selected, the experimental workflow must be critically assessed to minimize potential exposure. The principle of RAMP (Recognize hazards, Assess risks, Minimize risks, and Prepare for emergencies) should be your guiding framework[4].

• Engineering Controls: The primary method for minimizing risk is to use engineering controls that isolate the hazard from the personnel. When handling 9H-xanthene-9-carboxamide in its powdered form, all weighing and transfer activities must be conducted within a certified chemical fume hood or a powder containment hood[4][5]. This prevents the inhalation of fine particulates, which may cause respiratory irritation[2][3]. Working over disposable bench covers can also help contain spills and simplify cleanup[5].

• Administrative Controls: Limit the quantity of the chemical handled to the minimum required for the experiment. Ensure that all personnel are trained on the specific hazards and handling procedures for this compound.

Personal Protective Equipment (PPE): A Self-Validating System

PPE is essential, but it is only effective when selected and used correctly. The following PPE ensemble is required for handling 9H-xanthene-9-carboxamide.

Body Protection

A polyethylene-coated polypropylene disposable gown or a tightly woven lab coat with long sleeves and elastic cuffs is mandatory[6]. This provides a barrier against accidental spills and prevents the contamination of personal clothing. Standard cloth lab coats are not recommended as they can absorb chemical dust and liquids, holding them against the skin.

Hand Protection

Given the skin irritation risk associated with similar xanthene compounds, appropriate hand protection is critical[2][3].

• Glove Type: Powder-free nitrile gloves are the standard for handling most laboratory chemicals and should be used here[6][7]. They provide adequate protection against incidental contact.

• Double Gloving: When weighing the solid powder or handling concentrated solutions, wearing two pairs of nitrile gloves is a prudent measure. This provides an extra layer of protection and allows for the safe removal of the outer, potentially contaminated glove without exposing the skin.

• Glove Integrity: Always inspect gloves for tears or punctures before use. Contaminated gloves are more dangerous than no gloves at all, as they can trap chemicals against the skin[8]. Wash hands thoroughly after removing gloves[7].

Eye and Face Protection

To prevent serious eye irritation, robust eye protection is non-negotiable[2][3].

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum for any laboratory work[9].

• Recommended Protection: When handling the solid powder, which can become airborne, or when there is a risk of splashing, chemical splash goggles are required[9]. For higher-risk procedures, a face shield worn over safety goggles provides the most comprehensive protection for the entire face[6].

Respiratory Protection

The potential for respiratory tract irritation necessitates the use of respiratory protection when handling the powdered form of 9H-xanthene-9-carboxamide outside of a containment hood[2][3].

• Required Respirator: A NIOSH-approved N95 respirator (or equivalent) is required to protect against airborne particulates. Surgical masks do not provide adequate protection from chemical dust[10].

• Fit Testing: Ensure you have been properly fit-tested for the respirator model you are using to guarantee a protective seal.

PPE Summary Table

Scenario	Primary PPE Ensemble	Rationale
Weighing & Transferring Solid	Disposable Gown, Double Nitrile Gloves, Chemical Splash Goggles, N95 Respirator	High risk of generating and inhaling airborne particulates. Protects against skin, eye, and respiratory irritation[2][3].
Handling in Solution	Lab Coat or Disposable Gown, Single Pair Nitrile Gloves, Safety Glasses with Side Shields	Lower risk of aerosolization, but splash and contact hazards remain. Protects against skin and eye contact[2][3][7].
Large Scale Operations	Polyethylene-coated Gown, Double Nitrile Gloves, Face Shield over Goggles, N95 Respirator	Increased potential for significant exposure through splashes and aerosols. Provides maximum barrier protection.

Operational Workflow for Safe Handling

A systematic approach to the handling process, from preparation to cleanup, is crucial for safety. The following workflow should be adopted as a standard operating procedure (SOP).

Step-by-Step Handling Protocol

• Preparation: Designate a specific work area, preferably within a chemical fume hood. Cover the work surface with a disposable, absorbent bench liner[5]. Assemble all necessary equipment and reagents.

• Donning PPE: Put on PPE in the following order: gown, N95 respirator (if needed), goggles/face shield, and finally, gloves (pulling cuffs over the sleeves of the gown).

• Chemical Handling: Perform all manipulations with the solid compound deep within the fume hood to minimize the escape of dust[4]. Use tools like anti-static spatulas to reduce powder dispersal[5]. If creating a solution, add the solid to the solvent slowly.

• Decontamination: After handling, decontaminate all non-disposable equipment. Wipe down the work surface within the fume hood with an appropriate solvent or cleaning solution[5].

• Doffing PPE: Remove PPE carefully to avoid self-contamination. First, remove the outer pair of gloves (if double-gloved). Then, remove the gown, followed by goggles and respirator. Finally, remove the inner pair of gloves. Wash hands immediately and thoroughly with soap and water[7].

Safe Handling Workflow Diagram

Caption: Workflow for handling 9H-xanthene-9-carboxamide.

Spill and Disposal Plan

Preparedness is key to managing unexpected events.

Spill Response

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or outside of a containment hood, evacuate the lab.

• Assess: Evaluate the extent of the spill and the associated hazards.

• Contain & Clean: For a small powder spill within a fume hood, gently cover it with an absorbent material from a spill kit. Use a plastic scoop to collect the material and place it in a sealed container for disposal[7][11]. Avoid dry sweeping, which can create dust.

• Decontaminate: Clean the spill area thoroughly.

Waste Disposal Plan

Due to its toxicity to aquatic life, 9H-xanthene-9-carboxamide must not be disposed of down the drain or in regular trash[1].

• Containment: All solid waste (contaminated gloves, bench liners, etc.) and unused chemical powder must be collected in a clearly labeled, sealed hazardous waste container[2][11].

• Classification: The waste must be classified according to local, state, and federal regulations[11]. Consult your institution's Environmental Health & Safety (EHS) department for specific guidelines.

• Disposal: Arrange for pickup and disposal by a licensed chemical waste management company[12]. Ensure all federal, state, and local regulations are strictly followed[2][11].

By adhering to these rigorous safety protocols, you build a culture of trust and responsibility in the laboratory, ensuring that your pursuit of scientific advancement is both successful and safe.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 725576, 9H-Xanthene-9-carboxamide. PubChem. [Link]

• University of California, Berkeley. Weighing Hazardous Powders in the Laboratory. Environment, Health & Safety. [Link]

• GZ Industrial Supplies (2024). Safe Handling Practices for Laboratory Chemicals.[Link]

• AAPPTec, LLC. Safety Data Sheet: 5(6)-TAMRA.[Link]

• ChemSafetyPro (2024). Safety Rules in Chemical Laboratories: A Practical Guide.[Link]

• Lab Manager (2023). Chemical Safety in Laboratories: Best Practices for Handling and Storage.[Link]

• U.S. Department of Health and Human Services. Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). [Link]

• U.S. Environmental Protection Agency (2023). Personal Protective Equipment.[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• Provista (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs.[Link]

• Alberta College of Pharmacy (2019). Personal protective equipment in your pharmacy.[Link]

• Bernardo Ecenarro. Recommended PPE to handle chemicals.[Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 65736, Xanthene-9-carboxylic acid. PubChem. [Link]

• ResearchGate (2015). 9H-Xanthene-9-carboxylic Acid[1][5][11]Oxadiazol-3-yl- and (2H-Tetrazol-5-yl)-amides as Potent, Orally Available mGlu1 Receptor Enhancers.[Link]

• United Nations Office on Drugs and Crime (2007). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.[Link]

• International Journal of Research in Pharmacy and Chemistry (2014). REVIEW ON MEDICINAL IMPORTANCE OF XANTHENE DERIVATIVES.[Link]

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